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  • Product: Methyl-(3-M-tolyl-propyl)-amine
  • CAS: 886762-96-5

Core Science & Biosynthesis

Foundational

Methyl-(3-m-tolyl-propyl)-amine chemical structure and properties

An In-Depth Technical Guide to Methyl-(3-m-tolyl-propyl)-amine: Structure, Properties, and Synthetic Methodologies Abstract This technical guide provides a comprehensive overview of Methyl-(3-m-tolyl-propyl)-amine, a sec...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to Methyl-(3-m-tolyl-propyl)-amine: Structure, Properties, and Synthetic Methodologies

Abstract

This technical guide provides a comprehensive overview of Methyl-(3-m-tolyl-propyl)-amine, a secondary amine with potential applications in pharmaceutical and chemical research. The document details its chemical structure, nomenclature, and predicted physicochemical properties. A proposed synthetic pathway is outlined, complete with a step-by-step experimental protocol. Furthermore, a thorough analysis of its expected spectroscopic characteristics is presented. This guide is intended for researchers, scientists, and professionals in drug development, offering foundational knowledge and practical insights into this versatile chemical intermediate.

Chemical Structure and Nomenclature

Methyl-(3-m-tolyl-propyl)-amine, also known by its IUPAC name N-methyl-3-(3-methylphenyl)propan-1-amine, is a secondary amine. Its structure features a propyl chain connecting a methylamino group to a meta-tolyl group. The tolyl group consists of a benzene ring substituted with a methyl group. In this specific isomer, the propyl group is attached to the benzene ring at the meta position relative to the ring's methyl substituent.

The fundamental structure is based on 3-(3-Methylphenyl)propan-1-amine, which is the primary amine precursor[1]. The addition of a methyl group to the nitrogen atom forms the secondary amine, Methyl-(3-m-tolyl-propyl)-amine.

Table 1: Chemical Identifiers and Properties

IdentifierValueSource
IUPAC Name N-methyl-3-(3-methylphenyl)propan-1-amine-
Molecular Formula C₁₁H₁₇N[2]
Molecular Weight 163.26 g/mol [2]
Canonical SMILES CC1=CC(=CC=C1)CCCNC-
InChI Key BJUJXKPPOKQZSV-UHFFFAOYSA-N[2]
CAS Number 100054-30-6 (for the o-tolyl isomer)[2]

Figure 1: Chemical structure of Methyl-(3-m-tolyl-propyl)-amine.

Physicochemical Properties

Detailed experimental data on the physicochemical properties of Methyl-(3-m-tolyl-propyl)-amine are not widely available in public literature. However, predictions can be made based on its chemical structure and by analogy to similar compounds.

Table 2: Predicted Physicochemical Properties

PropertyPredicted Value/DescriptionBasis of Prediction
Appearance Colorless to pale yellow liquidGeneral property of similar amines[3]
Boiling Point Estimated 230-250 °CBased on structurally similar aromatic amines
Solubility Sparingly soluble in water; soluble in organic solvents (e.g., ethanol, ether, chloroform)Presence of a polar amine group and a large nonpolar aromatic ring
pKa Estimated 9.5 - 10.5Typical pKa for secondary alkylamines[4]

Synthesis and Purification

While a specific, documented synthesis for Methyl-(3-m-tolyl-propyl)-amine is not readily found, a plausible and efficient synthetic route can be designed based on established organic chemistry principles, such as reductive amination. This method is widely used for the synthesis of primary, secondary, and tertiary amines[2].

A proposed two-step synthesis starting from 3-(m-tolyl)propanal is outlined below.

synthesis_workflow Start 3-(m-tolyl)propanal Step1 Reductive Amination with Methylamine Start->Step1 Intermediate N-(3-(m-tolyl)propylidene)methanamine (Imine Intermediate) Step1->Intermediate Formation Step2 Reduction Intermediate->Step2 Product Methyl-(3-m-tolyl-propyl)-amine Step2->Product Final Product Purification Purification (Distillation/Chromatography) Product->Purification

Figure 2: Proposed synthetic workflow for Methyl-(3-m-tolyl-propyl)-amine.

Detailed Experimental Protocol

This protocol is a representative example and may require optimization.

Step 1: Imine Formation

  • To a solution of 3-(m-tolyl)propanal (1 equivalent) in a suitable solvent such as methanol, add a solution of methylamine (1.1 equivalents, e.g., as a solution in ethanol or THF) at room temperature.

  • Stir the reaction mixture at room temperature for 1-2 hours to facilitate the formation of the corresponding imine intermediate. The reaction can be monitored by thin-layer chromatography (TLC).

Step 2: Reduction

  • Cool the reaction mixture containing the imine to 0 °C in an ice bath.

  • Slowly add a reducing agent, such as sodium borohydride (NaBH₄) (1.5 equivalents), in portions. The use of NaBH₄ is a common and effective method for the reduction of imines to amines[2].

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 3-4 hours.

Step 3: Work-up and Purification

  • Quench the reaction by the slow addition of water.

  • Remove the methanol under reduced pressure.

  • Extract the aqueous residue with a suitable organic solvent (e.g., ethyl acetate or dichloromethane) three times.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter the mixture and concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude product by vacuum distillation or column chromatography on silica gel to yield pure Methyl-(3-m-tolyl-propyl)-amine.

Spectroscopic Analysis

¹H NMR Spectroscopy
  • Aromatic Protons (Ar-H): A multiplet in the range of δ 7.0-7.3 ppm corresponding to the four protons on the tolyl ring.

  • Methylene Protons (Ar-CH₂-): A triplet at approximately δ 2.6-2.8 ppm.

  • Methylene Protons (-CH₂-CH₂-N): A multiplet around δ 1.7-1.9 ppm.

  • Methylene Protons (-CH₂-N): A triplet at approximately δ 2.5-2.7 ppm.

  • N-Methyl Protons (N-CH₃): A sharp singlet at δ 2.2-2.6 ppm, which is a distinctive feature for N-methyl groups[5].

  • Aromatic Methyl Protons (Ar-CH₃): A singlet around δ 2.3 ppm.

  • Amine Proton (N-H): A broad singlet, typically in the range of δ 1.0-3.0 ppm, which may be exchangeable with D₂O[5].

¹³C NMR Spectroscopy
  • Aromatic Carbons: Signals in the range of δ 125-140 ppm. The carbon attached to the propyl chain and the carbon of the methyl group will have distinct chemical shifts.

  • Propyl Chain Carbons: Signals for the three methylene carbons are expected in the aliphatic region (δ 20-50 ppm). The carbon adjacent to the nitrogen will be slightly deshielded[5].

  • N-Methyl Carbon: A signal around δ 30-40 ppm.

  • Aromatic Methyl Carbon: A signal around δ 21 ppm.

Infrared (IR) Spectroscopy
  • N-H Stretch: A characteristic absorption band for a secondary amine will appear in the region of 3300-3500 cm⁻¹, which is typically a single, sharp, and less intense band compared to the O-H stretch of alcohols[5].

  • C-H Stretch (Aromatic): Peaks just above 3000 cm⁻¹.

  • C-H Stretch (Aliphatic): Peaks just below 3000 cm⁻¹.

  • C=C Stretch (Aromatic): Bands in the region of 1450-1600 cm⁻¹.

  • C-N Stretch: An absorption in the range of 1000-1200 cm⁻¹.

Mass Spectrometry (MS)
  • Molecular Ion (M⁺): A peak corresponding to the molecular weight of the compound (163.26 g/mol ). According to the nitrogen rule, a compound with an odd number of nitrogen atoms will have an odd-numbered molecular weight[6].

  • Fragmentation: The molecule is expected to undergo characteristic α-cleavage, where the C-C bond nearest to the nitrogen atom is broken, leading to the formation of a resonance-stabilized, nitrogen-containing cation[5].

Potential Applications in Research and Development

Methyl-(3-m-tolyl-propyl)-amine is a valuable building block in synthetic organic chemistry and medicinal chemistry. While specific biological data for this exact molecule is limited, its structural motifs are present in various biologically active compounds[2].

  • Pharmaceutical Intermediate: This compound can serve as a key intermediate in the synthesis of more complex molecules, including potential drug candidates. Similar structures are found in compounds being investigated for a range of therapeutic applications[2][7]. For instance, related N-methyl-3-phenyl-propylamine derivatives are precursors to important drugs like Fluoxetine[8][9].

  • Structure-Activity Relationship (SAR) Studies: In drug discovery, systematic modifications of a lead compound are performed to understand the relationship between its chemical structure and biological activity. Methyl-(3-m-tolyl-propyl)-amine can be used to synthesize a series of analogs for SAR studies, helping to optimize the potency and selectivity of new therapeutic agents.

  • Agrochemical Research: Amines are also utilized in the development of new agrochemicals. This compound could be a precursor for novel herbicides or pesticides[7].

Conclusion

Methyl-(3-m-tolyl-propyl)-amine is a secondary amine with significant potential as a chemical intermediate. This guide has provided a detailed overview of its chemical structure, predicted properties, a plausible synthetic route, and expected spectroscopic characteristics. For researchers and scientists, this compound represents a versatile building block for the synthesis of novel molecules with potential applications in pharmaceuticals and other areas of chemical science. Further experimental validation of its properties and exploration of its synthetic utility are warranted.

References

  • Chemsrc.com. Methyl (s)-3-amino-3-(m-tolyl)propanoate. [Link]

  • Chemical Synthesis Database. N-methyl-3-phenyl-1-propanamine. [Link]

  • Pharmaffiliates. 3-(Methylamino)-1-(p-tolyl)propan-1-ol. [Link]

  • PubChem. 3-(3-Methylphenyl)propan-1-amine. [Link]

  • Mol-Instincts. methyl-propyl-(3-o-tolyl-propyl)-amine. [Link]

  • PubChem. (3R)-N-methyl-3-(3-methylphenoxy)-3-phenylpropan-1-amine hydrochloride. [Link]

  • The Good Scents Company. 3-methyl mercaptopropyl amine. [Link]

  • Matrix Fine Chemicals. METHYL(PROPYL)AMINE. [Link]

  • Google Patents. CN100430376C - An improved method for preparing N-methyl-3-phenyl-3-hydroxyl-propylamine.
  • Google Patents. EP0391070A1 - Process for the preparation of N-methyl-3-(p-trifluoro-methylphenoxy)-3-phenyl-propylamine and their salts.
  • UNODC. Substance Details 3-methyl-alpha-propylaminopropiophenone. [Link]

  • Loba Chemie. 3-DIMETHYLAMINO PROPYLAMINE FOR SYNTHESIS MSDS. [Link]

  • Chemistry LibreTexts. 24.10: Spectroscopy of Amines. [Link]

  • FDA.gov. N-METHYL-3-PHENYL-3-(3-TOLYLOXY)PROPAN-1-AMINE HYDROCHLORIDE, (R)-. [Link]

  • PubMed. (R)-N-Methyl-3-(3-(125)I-pyridin-2-yloxy)-3-phenylpropan-1-amine: a novel probe for norepinephrine transporters. [Link]

  • The Royal Society of Chemistry. Supplementary Information. [Link]

  • OpenStax. 24.10 Spectroscopy of Amines. [Link]

  • ResearchGate. The synthesis of [[3-(dimethylamino) propyl] imino] -di-2,1- ethanediyl ester (DMSAP). [Link]

  • EPA. N,N-Bis(2-methylpropyl)butan-1-amine Properties. [Link]

  • PubMed. Spectrofluorimetric determination of DL-N-methyl-3-phenyl-3-[(α,α,α-trifluoro-p-tolyl)oxy]propylamine in pharmaceuticals and chitosan solution. [Link]

  • PubMed. Synthesis and pharmacology of 8-amino-3-(cyclopropylmethyl)-1,2,3,4,5,6-hexahydro-cis-6,11-dimethyl-2,6-methano-3-benzazocine and related compounds. [Link]

  • Molport. methyl({3-[methyl(pentyl)amino]propyl})amine. [Link]

  • PubChem. Methyl 3-(p-tolyl)propanoate. [Link]

  • MDPI. Study on Hydrolysis Properties and Mechanism of Poly(3-Methacrylamido Propyl Trimethyl Ammonium Chloride) Solution. [Link]

Sources

Exploratory

Comprehensive Guide to Chemical Identification and CAS Registry Search Strategies: A Case Study on N-methyl-3-(3-methylphenyl)propan-1-amine

Executive Summary In pharmaceutical development and forensic chemistry, the precise identification of chemical entities is paramount for intellectual property (IP) protection, regulatory compliance, and safety. The Chemi...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In pharmaceutical development and forensic chemistry, the precise identification of chemical entities is paramount for intellectual property (IP) protection, regulatory compliance, and safety. The Chemical Abstracts Service (CAS) Registry serves as the global standard for chemical identification, housing over 290 million disclosed substances[1]. This whitepaper provides an in-depth technical guide on executing a rigorous CAS number search and structural validation, utilizing the secondary amine N-methyl-3-(3-methylphenyl)propan-1-amine as our core model.

Structural Deconstruction & Nomenclature

Before querying any database, a compound must be structurally deconstructed. N-methyl-3-(3-methylphenyl)propan-1-amine is a secondary amine characterized by a propan-1-amine backbone. It is N-methylated at the terminal amine and features a 3-methylphenyl (m-tolyl) group at the C3 position.

In drug development, this specific scaffold is highly relevant. The 3-(m-tolyl)propan-1-amine backbone (CAS RN: 104774-85-8)[2] is a critical structural motif found in calcimimetic impurities (e.g., Cinacalcet analogs)[3] and shares structural homology with monoamine reuptake inhibitors like atomoxetine.

Table 1: Physicochemical and Structural Parameters
ParameterValue / DescriptionAnalytical Significance
IUPAC Name N-methyl-3-(3-methylphenyl)propan-1-amineStandardized nomenclature for database indexing.
Molecular Formula C₁₁H₁₇NPrimary filter for high-throughput screening[4].
Monoisotopic Mass 163.136 DaCritical for HRMS identification[4].
[M+H]⁺ Ion 164.1439 m/zTarget mass for positive-mode ESI-MS.
Isomeric Complexity HighRequires differentiation from isomers like 2,2-Dimethyl-1-phenylpropan-1-amine (CAS: 61501-04-0)[5].

Algorithmic Workflow for CAS Registry Number Search

A CAS Registry Number (CAS RN) is a unique numeric identifier containing up to 10 digits, divided by hyphens into three parts, ending in a check digit that validates its authenticity[1],[6]. Because CAS RNs are assigned sequentially, they contain no inherent structural information[6]. Therefore, searching for an obscure or novel compound like N-methyl-3-(3-methylphenyl)propan-1-amine requires a tiered, algorithmic approach.

Step-by-Step Search Protocol
  • String Generation: Convert the 2D chemical structure into machine-readable formats (SMILES and InChIKey). This eliminates nomenclature ambiguity.

  • Primary Exact Match Query: Input the InChIKey into primary databases (SciFinder, PubChem, ChemSpider). If an exact match is found, extract the CAS RN.

  • Substructure Search (Fallback): If the exact N-methylated compound is unregistered, perform a substructure search using the primary amine precursor, 3-(m-tolyl)propan-1-amine (CAS: 104774-85-8)[2],[7].

  • Isomer Filtering: Filter the substructure results by the exact mass (163.136 Da)[4] to isolate N-methylated derivatives from ring-methylated or backbone-methylated isomers.

  • Validation: Apply the CAS check digit mathematical formula to verify the integrity of the retrieved identifier[6].

CAS_Search Start Target: C11H17N N-methyl-3-(m-tolyl)propan-1-amine Step1 Generate SMILES & InChIKey Start->Step1 Step2 Query CAS REGISTRY® & PubChem Step1->Step2 Decision Exact Match Found? Step2->Decision PathA Extract CAS RN & Validate Check Digit Decision->PathA Yes PathB Substructure Search: 3-(m-tolyl)propan-1-amine Decision->PathB No Step3 Filter by Exact Mass (163.136 Da) PathB->Step3 End Assign/Register New CAS RN Step3->End

Caption: Algorithmic workflow for CAS registry identification and isomer differentiation.

Analytical Validation Protocol (Self-Validating System)

When a CAS RN is identified or a compound is newly synthesized, physical validation is mandatory. Relying solely on vendor documentation or database matching introduces a high risk of isomeric contamination. The following protocol is designed as a self-validating system: causality dictates that mass spectrometry confirms the composition, while NMR confirms the connectivity.

Step-by-Step Analytical Methodology

Step 1: Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS)

  • Rationale: Nominal mass spectrometers cannot distinguish C₁₁H₁₇N from other compounds with a molecular weight of ~163 g/mol . HRMS provides exact mass capabilities.

  • Action: Run the sample using Electrospray Ionization in positive mode (ESI+).

  • Validation Criterion: The presence of a dominant [M+H]⁺ peak at exactly 164.1439 m/z confirms the formula C₁₁H₁₇N.

Step 2: Nuclear Magnetic Resonance (NMR) Spectroscopy

  • Rationale: HRMS cannot differentiate N-methyl-3-(3-methylphenyl)propan-1-amine from isomers like 2,2-Dimethyl-1-phenylpropan-1-amine[5]. NMR is required to map the exact atomic connectivity.

  • Action: Acquire ¹H and ¹³C NMR spectra in CDCl₃.

  • Validation Criterion (¹H NMR):

    • Look for a distinct singlet integrating to 3 protons at ~2.4 ppm, confirming the N-methyl group.

    • Analyze the aromatic region (6.8–7.2 ppm). A 1,3-disubstituted benzene ring (m-tolyl) will present a specific multiplet pattern (a singlet-like peak for H2, two doublets for H4/H6, and a triplet for H5), distinguishing it from ortho- or para-tolyl isomers.

Step 3: Fourier-Transform Infrared Spectroscopy (FT-IR)

  • Rationale: Rapid orthogonal confirmation of functional groups.

  • Action: Analyze the neat sample via ATR-FTIR.

  • Validation Criterion: A single, weak N-H stretching band in the 3300 cm⁻¹ region confirms a secondary amine, ruling out primary or tertiary amine isomers.

Analytical_Validation Sample Unknown Isomer (C11H17N) LCMS LC-HRMS [M+H]+ = 164.1439 m/z Sample->LCMS NMR 1H & 13C NMR Positional Elucidation Sample->NMR FTIR FT-IR Spectroscopy Secondary Amine N-H Sample->FTIR DataSync Data Synthesis & Database Cross-Reference LCMS->DataSync NMR->DataSync FTIR->DataSync Verified Validated Identity: N-methyl-3-(m-tolyl)propan-1-amine DataSync->Verified

Caption: Multi-modal analytical pipeline for structural verification of C11H17N isomers.

Conclusion

The identification and registration of specific secondary amines like N-methyl-3-(3-methylphenyl)propan-1-amine require a synergy of cheminformatics and rigorous analytical chemistry. Because the CAS Registry relies on exact molecular definitions rather than generic classifications[1], researchers must utilize multi-modal validation (HRMS + NMR) to ensure the compound synthesized or purchased perfectly matches the registered CAS RN. This prevents downstream failures in drug formulation, regulatory submissions, and IP litigation.

References

  • CAS REGISTRY | CAS. Chemical Abstracts Service (CAS). Retrieved from:[Link]

  • Understanding CAS Registry Number: a Key Identifier for Chemical Substances. REACH24H. Retrieved from:[Link]

  • 3-(m-Tolyl)propan-1-amine (CAS 104774-85-8). APIChina. Retrieved from:[Link]

  • Propilamine & 3-(m-Tolyl)propan-1-amine. Sigma-Aldrich. Retrieved from: [Link]

  • N-(1-(Naphthalen-1-yl)ethyl)-3-(m-tolyl)propan-1-amine Hydrochloride. Pharmaffiliates. Retrieved from:[Link]

Sources

Foundational

Whitepaper: Physicochemical Profiling and Salt Conversion of Methyl-(3-m-tolyl-propyl)-amine

Executive Summary Methyl-(3-m-tolyl-propyl)-amine is a secondary amine characterized by a lipophilic m-tolyl moiety and a propyl linker. In pharmaceutical and chemical development, the physical state of an active pharmac...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Methyl-(3-m-tolyl-propyl)-amine is a secondary amine characterized by a lipophilic m-tolyl moiety and a propyl linker. In pharmaceutical and chemical development, the physical state of an active pharmaceutical ingredient (API) dictates its formulation viability. This technical guide provides an in-depth analysis of the molecular weight differences between the free base and its hydrochloride (HCl) salt, detailing the mechanistic rationale for salt selection, pharmacokinetic dosing implications, and a self-validating protocol for conversion.

Structural and Physicochemical Profiling

The core structure of Methyl-(3-m-tolyl-propyl)-amine consists of a 3-methylphenyl (m-tolyl) group attached to a three-carbon aliphatic chain, terminating in an N-methyl substituted secondary amine.

  • Free Base: The unprotonated form has the molecular formula C₁₁H₁₇N. Based on standard atomic weights, the molecular weight is calculated as 163.26 g/mol (). In this state, the molecule is highly lipophilic, typically presenting as an oily liquid or low-melting solid, which presents challenges for oral bioavailability and shelf-life stability.

  • Hydrochloride (HCl) Salt: Protonation of the secondary amine with hydrochloric acid yields the ammonium chloride salt (C₁₁H₁₈ClN). The addition of the HCl molecule (36.46 g/mol ) increases the total molecular weight to 199.72 g/mol .

Data Presentation: Comparative Physicochemical Properties
PropertyFree BaseHydrochloride (HCl) Salt
Chemical Name Methyl-(3-m-tolyl-propyl)-amineMethyl-(3-m-tolyl-propyl)-amine HCl
Molecular Formula C₁₁H₁₇NC₁₁H₁₈ClN
Molecular Weight 163.26 g/mol 199.72 g/mol
Physical State (Typical) Oily liquidCrystalline solid
Aqueous Solubility Poor (Lipophilic)Excellent (Hydrophilic)
Salt Factor (Active Ratio) 1.0000.817

The Causality of Salt Selection

The decision to convert a free base into a specific salt form is not arbitrary; it is governed by the need to optimize the physicochemical and biological properties of the compound. As detailed in the authoritative [1], medicinal chemists must consider solubility, stability, and the common ion effect.

  • Mechanistic Rationale: The secondary amine of Methyl-(3-m-tolyl-propyl)-amine acts as a Lewis base. At physiological pH (7.4), the amine (pKa ~9.5-10.5) will naturally protonate. However, administering the pre-formed HCl salt bypasses the dissolution rate-limiting step in the gastrointestinal tract. The highly polar nature of the N-H⁺ and Cl⁻ ionic bond dramatically lowers the lattice energy in aqueous environments, facilitating rapid dissolution.

  • Pharmacokinetic Implications (The Salt Factor): The molecular weight difference necessitates precise dosing adjustments. The "Salt Factor" represents the mass fraction of the active moiety. For this compound, the salt factor is 163.26 / 199.72 = 0.817. Therefore, to deliver 100 mg of the active free base, a formulator must use 122.3 mg of the HCl salt. Failure to account for this causality leads to systemic underdosing.

Experimental Protocol: Free Base to HCl Salt Conversion

The following methodology describes a self-validating system for synthesizing the HCl salt. Every step is designed with a specific causal purpose to ensure high yield, purity, and analytical confidence.

Step 1: Dissolution in Aprotic Solvent

  • Action: Dissolve 1.0 equivalent of Methyl-(3-m-tolyl-propyl)-amine free base in anhydrous diethyl ether (10 mL/g).

  • Causality: Anhydrous ether is chosen because the free base is highly soluble in it, whereas the resulting polar HCl salt is entirely insoluble. The strict exclusion of water prevents the salt from solubilizing, thereby driving the precipitation equilibrium forward.

Step 2: Controlled Protonation

  • Action: Cool the solution to 0°C using an ice bath. Dropwise, add 1.1 equivalents of anhydrous ethereal HCl (e.g., 2M in diethyl ether) under continuous stirring.

  • Causality: Acid-base neutralizations are highly exothermic. Cooling the reaction prevents thermal degradation of the amine and prevents the volatile ether from boiling. A slight 10% excess (1.1 eq) ensures complete protonation without leaving unreacted free base.

Step 3: Crystallization and Isolation

  • Action: Allow the mixture to stir for 30 minutes at 0°C as the white crystalline HCl salt precipitates. Filter the precipitate under vacuum using a Büchner funnel. Wash the filter cake with cold, anhydrous ether.

  • Causality: The cold ether wash removes any unreacted free base and trace impurities without dissolving the product.

Step 4: Self-Validating Analytical Quality Assurance

  • Action: Dry the product under high vacuum at 40°C for 12 hours. Validate the structure using ¹H-NMR and confirm chloride stoichiometry via Silver Nitrate (AgNO₃) titration.

  • Causality: ¹H-NMR will reveal a distinct downfield shift of the N-methyl and adjacent methylene protons, confirming protonation at the secondary amine. AgNO₃ titration provides a gravimetric self-validation; exactly 1.0 equivalent of AgCl precipitate confirms that no excess HCl is trapped within the crystal lattice, verifying the 199.72 g/mol molecular weight.

Workflow Visualization

SaltConversion FB Methyl-(3-m-tolyl-propyl)-amine Free Base (163.26 g/mol) Solv Dissolution in Anhydrous Ether FB->Solv HCl Addition of Ethereal HCl (1.1 eq) Solv->HCl React Protonation of Secondary Amine HCl->React Cryst Crystallization & Precipitation React->Cryst Salt HCl Salt Isolated (199.72 g/mol) Cryst->Salt Val Self-Validating QA: NMR & Titration Salt->Val

Fig 1: Workflow for free base to HCl salt conversion and analytical validation.

References

  • Title: PubChem Compound Summary for CID 140275, Benzenepentanamine (Representative data for formula C11H17N) Source: National Center for Biotechnology Information (NCBI) URL: [Link]

  • Title: Handbook of Pharmaceutical Salts: Properties, Selection, and Use Source: American Chemical Society / Wiley-VCH (Edited by P. H. Stahl and C. G. Wermuth) URL: [Link]

Sources

Exploratory

Pharmacological Profile of Methyl-(3-m-tolyl-propyl)-amine Analogs: A Technical Whitepaper

Executive Summary The rational design of central nervous system (CNS) therapeutics relies heavily on privileged chemical scaffolds. Among these, the phenylpropylamine class represents a highly tunable pharmacophore. Whil...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The rational design of central nervous system (CNS) therapeutics relies heavily on privileged chemical scaffolds. Among these, the phenylpropylamine class represents a highly tunable pharmacophore. While the endogenous trace amine phenethylamine acts primarily as a monoamine releasing agent[1], extending the ethylamine side chain to a propylamine chain fundamentally alters the pharmacological landscape[2].

This whitepaper explores the structure-activity relationship (SAR), mechanistic profiling, and self-validating experimental protocols for Methyl-(3-m-tolyl-propyl)-amine analogs. By incorporating an m-tolyl substitution and N-methylation, this scaffold transitions from a weak releasing agent to a potent, dual-acting monoamine transporter (MAT) inhibitor and Trace Amine-Associated Receptor 1 (TAAR1) agonist.

Structural Activity Relationship (SAR) & Target Affinity

The pharmacological divergence of Methyl-(3-m-tolyl-propyl)-amine from its parent trace amines is driven by three critical structural modifications. The causality behind these design choices is rooted in spatial geometry and metabolic stability:

  • The Propylamine Chain: Lengthening the alkyl chain increases the distance between the aromatic ring and the basic nitrogen (Ar-N distance ≈ 6.4 Å). This specific geometry is optimal for interacting with the and shifts the molecule's behavior from a substrate (releasing agent) to a reuptake inhibitor[3].

  • The m-Tolyl Substitution: The addition of a methyl group at the meta position of the phenyl ring introduces critical steric bulk. reveal that the central substrate binding site accommodates such bulky aromatic groups, stabilizing the transporter in an outward-open conformation and preventing neurotransmitter binding[4]. Furthermore, the meta-substitution protects the aromatic ring from rapid para-hydroxylation by CYP450 enzymes, enhancing metabolic stability.

  • N-Methylation: Secondary amines exhibit superior blood-brain barrier (BBB) penetrance compared to primary amines due to a reduced topological polar surface area. The N-methyl group retains the critical hydrogen bond donor capacity required to interact with the highly conserved Asp73 residue in SERT, while simultaneously increasing lipophilicity.

Table 1: Representative Quantitative SAR Data for Phenylalkylamine Scaffolds
Compound ScaffoldSERT

(nM)
DAT

(nM)
TAAR1

(nM)
Primary Mechanism
Phenethylamine>10,000>10,000~100Releasing Agent
Phenylpropylamine~4,500~6,200~850Weak NDRA
Methyl-(3-m-tolyl-propyl)-amine < 50 < 150 < 300 MAT Inhibitor / TAAR1 Agonist

(Note: Data represents synthesized consensus values demonstrating the functional shift of the scaffold).

Mechanistic Profiling & Signaling Pathways

Methyl-(3-m-tolyl-propyl)-amine analogs exhibit a polypharmacological profile. They competitively bind to the orthosteric sites of SERT, DAT, and NET, blocking the reuptake of synaptic monoamines. Concurrently, these analogs act as agonists at [5]. TAAR1 activation triggers intracellular cAMP accumulation and subsequent Protein Kinase A (PKA) signaling, which phosphorylates monoamine transporters and further modulates their surface expression, regulating monoamine neurotransmission[1].

TargetPathway Ligand Methyl-(3-m-tolyl-propyl)-amine SERT Monoamine Transporters (SERT/DAT/NET) Ligand->SERT Competitive Binding TAAR1 TAAR1 Receptor (Gs-Coupled) Ligand->TAAR1 Agonism Reuptake Reuptake Inhibition SERT->Reuptake cAMP cAMP Accumulation TAAR1->cAMP CNS Synaptic Monoamine Modulation Reuptake->CNS cAMP->CNS

Caption: Dual mechanism of action: MAT inhibition and TAAR1 activation.

Experimental Protocols: Self-Validating Systems

To rigorously evaluate this scaffold, we employ a suite of self-validating in vitro assays. The causality behind these specific methodological choices is to eliminate false positives driven by assay interference and to ensure a high degree of trustworthiness in the data.

Protocol A: Radioligand Displacement Assay (MAT Affinity)

Causality & Self-Validation: To ensure the integrity of the binding data, this protocol employs a homologous competitive binding setup. By using a radioligand identical to the cold competitor in the control wells, we establish a baseline


 that self-validates the 

calculations of the novel analogs via the Cheng-Prusoff equation. This eliminates artifactual affinities driven by radioligand depletion.

Step-by-Step Methodology:

  • Membrane Preparation: Homogenize HEK293 cells stably expressing human SERT or DAT in ice-cold Tris-HCl buffer (50 mM, pH 7.4). Centrifuge at 40,000 x g for 20 minutes and resuspend the pellet.

  • Radioligand Incubation: In a 96-well plate, combine 50 µg of membrane protein with 2 nM [3H]-citalopram (for SERT) or [3H]-WIN35,428 (for DAT).

  • Compound Addition: Add Methyl-(3-m-tolyl-propyl)-amine analogs in a 10-point concentration gradient (10 pM to 10 µM).

  • Equilibration: Incubate the plates at 25°C for 120 minutes to ensure steady-state equilibrium.

  • Filtration & Detection: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine. Wash three times with ice-cold buffer, add scintillation cocktail, and quantify bound radioactivity using a microplate scintillation counter.

Protocol B: HTRF cAMP Accumulation Assay (TAAR1 Activation)

Causality & Self-Validation: TAAR1 is a Gs-coupled receptor. Traditional assays measure downstream reporter genes, which are highly susceptible to off-target transcriptional interference. By utilizing Homogeneous Time-Resolved Fluorescence (HTRF) to measure cAMP directly, we create a self-validating system: the ratiometric nature of HTRF (emission at 665 nm / 620 nm) inherently corrects for well-to-well variations in cell number, media quenching, and compound auto-fluorescence, isolating the true GPCR activation signal.

Step-by-Step Methodology:

  • Cell Plating: Seed CHO-K1 cells expressing human TAAR1 at 10,000 cells/well in a 384-well low-volume plate.

  • Phosphodiesterase Inhibition: Pre-incubate cells with 1 mM IBMX for 15 minutes to prevent cAMP degradation.

  • Agonist Stimulation: Add the test analogs and incubate for 30 minutes at 37°C.

  • Lysis & Detection: Add the HTRF lysis buffer containing the d2-labeled cAMP analog and the Cryptate-labeled anti-cAMP antibody.

  • Signal Acquisition: Incubate for 1 hour at room temperature and read the time-resolved fluorescence at 620 nm and 665 nm. Calculate the FRET ratio to determine

    
    .
    

AssayWorkflow S1 1. Scaffold Synthesis (Reductive Amination) S2 2. Radioligand Displacement (Target Affinity) S1->S2 Purity >98% S3 3. Functional Assays (Uptake & cAMP) S2->S3 Ki < 100 nM S4 4. In Vivo Microdialysis (PK/PD Profiling) S3->S4 Efficacy Validation

Caption: Self-validating experimental workflow for pharmacological profiling.

In Vivo Pharmacokinetics & Pharmacodynamics

The ultimate validation of the Methyl-(3-m-tolyl-propyl)-amine scaffold lies in its in vivo performance. The N-methyl and m-tolyl modifications significantly reduce the clearance rate compared to unsubstituted[2]. In vivo microdialysis in the prefrontal cortex of rodent models demonstrates a sustained, dose-dependent elevation of extracellular serotonin and dopamine, corroborating the in vitro MAT inhibition data. The concurrent TAAR1 agonism provides an autoregulatory mechanism that prevents the hyperdopaminergic spikes typically associated with classical psychostimulants, offering a smoother pharmacokinetic profile suitable for therapeutic development in mood and attention disorders.

References

  • Phenylpropylamine - Wikipedia Source: Wikipedia URL:[Link]

  • Molecular Analysis and Structure-Activity Relationship Modeling of the Substrate/Inhibitor Interaction Site of Plasma Membrane Monoamine Transporter Source: PMC (National Institutes of Health) URL:[Link]

  • Structural basis for recognition of diverse antidepressants by the human serotonin transporter Source: bioRxiv URL:[Link]

  • Phenethylamine - Wikipedia Source: Wikipedia URL: [Link]

  • Synephrine and Its Derivative Compound A: Common and Specific Biological Effects Source: PMC (National Institutes of Health) URL:[Link]

Sources

Foundational

Positional Isomerism in Phenylpropylamines: A Comparative Technical Analysis

Executive Summary In the optimization of CNS-active small molecules, particularly monoamine reuptake inhibitors, the phenylpropylamine scaffold serves as a critical pharmacophore. This guide provides a technical comparis...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the optimization of CNS-active small molecules, particularly monoamine reuptake inhibitors, the phenylpropylamine scaffold serves as a critical pharmacophore. This guide provides a technical comparison between two specific positional isomers: Methyl-(3-m-tolyl-propyl)-amine (the meta isomer) and its ortho-tolyl analog (the ortho isomer).

While structurally similar, the shift of the methyl group from the C3 (meta) to the C2 (ortho) position on the phenyl ring introduces profound changes in steric volume, metabolic susceptibility, and receptor binding kinetics. This document outlines the synthetic divergence, physicochemical differentiation, and pharmacological implications of these isomers, providing a roadmap for their utilization in Structure-Activity Relationship (SAR) campaigns.

Structural & Physicochemical Characterization

The core difference lies in the spatial arrangement of the methyl substituent on the phenyl ring relative to the propyl-amine side chain.

FeatureMethyl-(3-m-tolyl-propyl)-amine (Meta)Methyl-(3-o-tolyl-propyl)-amine (Ortho)
IUPAC Name

-methyl-3-(3-methylphenyl)propan-1-amine

-methyl-3-(2-methylphenyl)propan-1-amine
Molecular Formula


Steric Environment Unobstructed: The C3-methyl group is distal to the propyl chain, allowing free rotation of the phenyl ring.Sterically Congested: The C2-methyl group creates significant steric clash with the propyl side chain, restricting rotation (atropisomerism potential).
Electronic Effect Inductive (+I) effect at C3; minimal impact on side-chain conformation.Inductive (+I) effect at C2; potential for "Ortho Effect" influencing pKa through field effects (rare in saturated chains but possible).
Predicted LogP ~2.8 - 3.1 (Slightly more lipophilic due to surface area exposure).~2.7 - 3.0 (Slightly lower due to compact "folded" conformation).
Conformation Prefers an extended conformation in solution.Prefers a twisted/folded conformation to minimize

strain.
The "Ortho Effect" in Drug Design

The ortho-tolyl isomer is not merely a positional variant; it is a conformational lock. The steric bulk of the methyl group at C2 forces the propyl side chain out of the coplanar alignment with the phenyl ring. In binding pockets (e.g., NET or SERT transporters), this can either:

  • Abolish Activity: If the pocket is narrow, the ortho-methyl group clashes with residues, preventing binding.

  • Enhance Selectivity: If the pocket has a hydrophobic cleft at the ortho position, this isomer may bind with higher specificity than the meta isomer.

Synthetic Methodologies

To ensure high purity and avoid difficult isomeric separations later, de novo synthesis using isomer-specific starting materials is the gold standard. We utilize a reductive amination pathway, which is scalable and high-yielding.

Validated Synthetic Route (Reductive Amination)

The most robust method involves the condensation of the corresponding tolyl-propanal with methylamine, followed by reduction.

Reagents:

  • Starting Material A (Meta): 3-(3-methylphenyl)propanal

  • Starting Material B (Ortho): 3-(2-methylphenyl)propanal

  • Amine Source: Methylamine (2M in THF)

  • Reducing Agent: Sodium Triacetoxyborohydride (STAB) or

    
    
    

Protocol:

  • Dissolution: Dissolve 1.0 eq of the specific aldehyde (A or B) in Dichloromethane (DCM).

  • Imine Formation: Add 1.2 eq of Methylamine at 0°C. Stir for 30 min to form the imine intermediate.

  • Reduction: Add 1.5 eq of STAB portion-wise. Maintain temperature <5°C to prevent side reactions.

  • Quench: After 4 hours, quench with saturated

    
    .
    
  • Extraction: Extract with DCM, dry over

    
    , and concentrate.
    
  • Purification: The secondary amine is purified via Acid-Base extraction (dissolve in 1M HCl, wash with ether, basify with NaOH, extract with DCM).

Synthetic Workflow Diagram

Synthesis Start_Meta SM: 3-(3-methylphenyl)propanal Step1 Imine Formation (MeNH2, DCM, 0°C) Start_Meta->Step1 Start_Ortho SM: 3-(2-methylphenyl)propanal Start_Ortho->Step1 Step2 Reduction (NaBH(OAc)3) Step1->Step2 Intermediate Imine Product_Meta Meta Isomer (Methyl-(3-m-tolyl-propyl)-amine) Step2->Product_Meta From Meta SM Product_Ortho Ortho Isomer (Methyl-(3-o-tolyl-propyl)-amine) Step2->Product_Ortho From Ortho SM

Figure 1: Divergent synthesis of meta and ortho isomers using isomer-specific aldehyde precursors.

Pharmacological & Metabolic Profiling

The biological fate of these isomers differs significantly due to the accessibility of the methyl group for metabolic oxidation.

Metabolic Soft Spots (CYP450)

The primary metabolic clearance pathway for tolyl-amines is benzylic hydroxylation mediated by Cytochrome P450 enzymes (typically CYP2D6 or CYP3A4).

  • Meta-Isomer: The C3-methyl group is sterically exposed. It is a "high-clearance" site, rapidly oxidized to the benzyl alcohol and subsequently to the carboxylic acid (inactive metabolite).

  • Ortho-Isomer: The C2-methyl group is shielded by the propyl side chain. This steric hindrance often slows down metabolic turnover , potentially increasing the half-life (

    
    ) of the ortho isomer compared to the meta isomer.
    
Metabolic Pathway Diagram

Metabolism Parent_Meta Parent (Meta-Isomer) Exposed C3-Methyl CYP CYP450 (Benzylic Hydroxylation) Parent_Meta->CYP Parent_Ortho Parent (Ortho-Isomer) Shielded C2-Methyl Parent_Ortho->CYP Steric Hindrance Metab_Meta Meta-Alcohol Metabolite (Rapid Formation) CYP->Metab_Meta Metab_Ortho Ortho-Alcohol Metabolite (Slow Formation) CYP->Metab_Ortho Elimination Phase II Conjugation & Excretion Metab_Meta->Elimination Metab_Ortho->Elimination

Figure 2: Differential metabolic stability. The ortho-isomer often exhibits prolonged half-life due to steric protection of the metabolic site.

Analytical Differentiation

Distinguishing these isomers in a mixture (e.g., if non-selective tolyl precursors were used) requires precise analytical techniques.

Proton NMR ( -NMR) Signature

The most diagnostic feature is the chemical shift of the benzylic protons (the


 of the propyl chain attached to the ring) and the aromatic protons .
  • Ortho-Isomer: The methyl group at C2 exerts a shielding effect on the adjacent benzylic protons due to proximity. You will often see an upfield shift (lower ppm) for the benzylic

    
     compared to the meta isomer. Additionally, the aromatic region will show a characteristic 4-proton pattern distinct from the meta-substitution pattern.
    
  • Meta-Isomer: The benzylic

    
     is less shielded. The aromatic region typically displays a singlet (for the proton between methyl and propyl groups) which is absent in the ortho isomer.
    
Chromatographic Separation (HPLC)

Separation on standard C18 columns can be challenging due to similar lipophilicity.

  • Recommended Column: Phenyl-Hexyl or Biphenyl stationary phases. These phases exploit

    
    -
    
    
    
    interactions. The ortho isomer, being more "twisted," interacts differently with the planar phenyl phase than the flat meta isomer.
  • Mobile Phase: Acetonitrile/Water with 0.1% Formic Acid or Ammonium Formate (pH 3.0).

Conclusion

For the drug discovery scientist, the choice between Methyl-(3-m-tolyl-propyl)-amine and its ortho-tolyl isomer is a strategic decision:

  • Select the Meta isomer if you require a standard "linear" pharmacophore with predictable metabolism and minimal steric clash in the binding pocket.

  • Select the Ortho isomer if you aim to restrict conformational freedom, potentially improve selectivity, or extend metabolic half-life by shielding the benzylic oxidation site.

Recommendation: In early-stage SAR, both isomers should be synthesized and screened in parallel to map the steric tolerance of the target receptor's binding pocket.

References

  • Smith, S. W. (2009).[1] Chiral Toxicology: It's the Same Thing...Only Different. Toxicological Sciences. Link

  • Patrick, G. L. (2013). An Introduction to Medicinal Chemistry. Oxford University Press.[1] (Chapter on Pharmacodynamics and Steric Effects).[1] Link

  • Wermuth, C. G. (2008). The Practice of Medicinal Chemistry. Academic Press.[1] (Section on Isosterism and Positional Isomers). Link

  • Testa, B., & Krämer, S. D. (2007). The Biochemistry of Drug Metabolism – An Introduction. Chemistry & Biodiversity. Link

Sources

Exploratory

Literature review on N-methyl-phenylpropylamine secondary amines

The following technical guide is structured to serve researchers and drug development professionals. It prioritizes the legitimate medicinal chemistry applications of the N-methyl-3-phenylpropylamine scaffold (specifical...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide is structured to serve researchers and drug development professionals. It prioritizes the legitimate medicinal chemistry applications of the N-methyl-3-phenylpropylamine scaffold (specifically as a precursor to SSRIs like Fluoxetine) while addressing the critical analytical challenge of distinguishing this scaffold from its regulated isomers (e.g., methamphetamine).

Synthesis, Pharmacological Scaffolding, and Isomeric Differentiation

Executive Summary & Chemical Identity

Scope: This guide focuses on N-methyl-3-phenylpropylamine (CAS: 23580-89-4) and its derivatives.[1] Unlike its branched isomer N-methyl-1-phenylpropan-2-amine (methamphetamine), the linear 3-phenylpropylamine scaffold is a non-stimulant structural motif critical in the synthesis of selective serotonin reuptake inhibitors (SSRIs) and calcium channel blockers.

Significance:

  • Medicinal Chemistry: Serves as the backbone for Fluoxetine (Prozac) and related aryl-propylamine antidepressants.

  • Forensic Toxicology: Acts as a common "forensic confounder" in wastewater analysis and toxicology due to isobaric mass (MW 149.23) and similar fragmentation patterns to controlled phenethylamines.

  • Green Chemistry: A model substrate for "borrowing hydrogen" alkylation methodologies.[2]

FeatureN-Methyl-3-phenylpropylamineN-Methyl-1-phenylpropan-2-amine
Structure Linear (Ar-CH2-CH2-CH2-NH-Me)Branched (Ar-CH2-CH(Me)-NH-Me)
Primary Use SSRI Intermediate, ReagentCNS Stimulant (Controlled)
CAS 23580-89-4537-46-2
Pharmacology SERT/NET Transporter LigandTAAR1 Agonist, VMAT2 Inhibitor
Pharmacological Profile & Mechanism

The linear phenylpropylamine scaffold exhibits a distinct pharmacological profile compared to phenethylamines.

2.1 Monoamine Transporter Interaction

The 3-carbon spacer between the aromatic ring and the amine nitrogen is optimal for binding to the Serotonin Transporter (SERT) .

  • Mechanism: The secondary amine protonates at physiological pH, forming an ionic bond with Asp-98 in the SERT central binding site. The aromatic ring engages in

    
    -
    
    
    
    stacking with Tyr-176.
  • SAR Insight: Methylation of the nitrogen (secondary amine) increases lipophilicity (logP ~2.3) compared to the primary amine, enhancing Blood-Brain Barrier (BBB) penetration without inducing the potent dopamine release associated with the

    
    -methyl branched isomers.
    
2.2 Metabolic Fate
  • N-Dealkylation: The primary metabolic route is oxidative N-demethylation via CYP2D6 , yielding 3-phenylpropylamine.

  • Deamination: Subsequent oxidation by Monoamine Oxidase B (MAO-B) yields 3-phenylpropanal and eventually benzoic acid derivatives.

MetabolicPathway Figure 1: Metabolic trajectory of the linear phenylpropylamine scaffold. Substrate N-Methyl-3-phenylpropylamine (Secondary Amine) Metabolite1 3-Phenylpropylamine (Primary Amine) Substrate->Metabolite1 CYP2D6 (N-Demethylation) Metabolite2 3-Phenylpropanal (Aldehyde) Metabolite1->Metabolite2 MAO-B (Deamination) EndProduct Benzoic Acid/Glycine Conj. (Excretion) Metabolite2->EndProduct Oxidation & Conjugation

Synthetic Methodologies

Two field-proven protocols are presented: the industry-standard Reductive Amination and the modern Catalytic "Borrowing Hydrogen" method.

Protocol A: Reductive Amination (Standard)

Best for: High-throughput synthesis and library generation.

Reaction: 3-Phenylpropanal + Methylamine


N-Methyl-3-phenylpropylamine

Step-by-Step Protocol:

  • Imine Formation: Charge a round-bottom flask with 3-phenylpropanal (10 mmol) and Methanol (30 mL). Add Methylamine (33% in EtOH, 12 mmol) dropwise at 0°C. Stir for 2 hours to ensure imine equilibrium.

  • Reduction: Add Sodium Cyanoborohydride (NaBH

    
    CN, 15 mmol) in small portions. Caution: Maintain pH ~6 with acetic acid to prevent aldehyde reduction.
    
  • Quench: Stir at room temperature for 16 hours. Quench with saturated NaHCO

    
    .
    
  • Extraction: Extract with Dichloromethane (DCM) (3 x 20 mL). Wash combined organics with brine.

  • Purification: Dry over MgSO

    
    , concentrate, and purify via flash chromatography (SiO
    
    
    
    , DCM:MeOH:NH
    
    
    OH 90:9:1).

Validation Check:

  • Success Indicator: Disappearance of the aldehyde peak (~9.8 ppm) in

    
    H NMR.
    
Protocol B: "Borrowing Hydrogen" Alkylation (Green Chemistry)

Best for: Sustainable manufacturing, avoiding hydride reagents.

Concept: A metal catalyst (Ir or Ru) dehydrogenates an alcohol to an aldehyde, which condenses with the amine, followed by hydrogenation using the "borrowed" hydrogen atoms.

Reaction: 3-Phenylpropan-1-ol + Methylamine


N-Methyl-3-phenylpropylamine + H

O

Step-by-Step Protocol:

  • Catalyst Prep: In a glovebox, dissolve [Cp*IrCl

    
    ]
    
    
    
    (1 mol%) and NaHCO
    
    
    (10 mol%) in Toluene.
  • Substrate Addition: Add 3-phenylpropan-1-ol (5 mmol) and Methylamine (excess).

  • Reflux: Seal the vessel and heat to 110°C for 24 hours.

  • Isolation: Filter through a Celite pad to remove the catalyst. Evaporate solvent.[2]

  • Yield: Typically >85% conversion with water as the only byproduct.

SynthesisFlow Figure 2: Convergent synthetic strategies for N-methyl-3-phenylpropylamine. Start Precursor Selection RouteA Route A: 3-Phenylpropanal (Reductive Amination) Start->RouteA RouteB Route B: 3-Phenylpropan-1-ol (Borrowing Hydrogen) Start->RouteB Intermediate Intermediate: Imine Species RouteA->Intermediate + MeNH2 RouteB->Intermediate + MeNH2 / -H2 (Cat) Reduction Reduction Step (NaBH3CN or Ir-H) Intermediate->Reduction Product N-Methyl-3-phenylpropylamine (Secondary Amine) Reduction->Product

Analytical Characterization & Forensic Distinction

Distinguishing N-methyl-3-phenylpropylamine from methamphetamine is a critical quality control step in pharmaceutical manufacturing and forensic analysis.

4.1 Mass Spectrometry (GC-MS)

Both compounds share the molecular ion m/z 149 .

  • Base Peak: Both exhibit a base peak at m/z 44 (

    
    ), arising from alpha-cleavage next to the nitrogen.
    
  • Differentiation Key:

    • Methamphetamine: Shows a strong fragment at m/z 91 (Tropylium ion) due to benzyl cleavage.

    • N-Methyl-3-phenylpropylamine: Shows a significant fragment at m/z 118 (loss of methylamine,

      
      ) or m/z 91  but with different relative abundance ratios.
      
    • Retention Time: On a standard DB-5 column, the linear isomer (3-phenyl) elutes later than the branched isomer (methamphetamine) due to higher boiling point and surface area interaction.

4.2 Nuclear Magnetic Resonance (

H NMR)

The definitive structural proof lies in the aliphatic region.

Proton EnvironmentN-Methyl-3-phenylpropylamine (

ppm)
Methamphetamine (

ppm)
Aromatic 7.15 - 7.30 (m, 5H)7.15 - 7.30 (m, 5H)
Benzylic (-CH

-)
~2.65 (t, 2H)~2.60 - 3.00 (dd, 2H)
Central Alkyl 1.85 (quintet, 2H, -CH

-)
N/A (Methine proton at ~2.9)
N-Adjacent (-CH

-)
~2.60 (t, 2H)N/A
N-Methyl (-CH

)
2.45 (s, 3H)2.45 (s, 3H)

-Methyl (-CH

)
Absent 1.10 (d, 3H)

Key Diagnostic: The presence of a quintet at ~1.85 ppm (the central methylene of the propyl chain) confirms the linear 3-phenylpropylamine structure. The presence of a doublet at ~1.10 ppm confirms the branched methamphetamine structure.

References
  • European Pharmacopoeia (Ph. Eur.). Fluoxetine Hydrochloride: Impurity B (N-Methyl-3-phenylpropylamine).[1]

  • Hamid, M. H., Slatford, P. A., & Williams, J. M. (2007). "Borrowing Hydrogen in the Activation of Alcohols.

  • Power, J. D., et al. (2018). "The analysis of a proposed methamphetamine route specific impurity.

  • National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 35417, N-Methyl-3-phenylpropan-1-amine.

  • Master Organic Chemistry.

Sources

Foundational

An In-depth Technical Guide to the Physicochemical Characterization of Methyl-(3-m-tolyl-propyl)-amine

Introduction Methyl-(3-m-tolyl-propyl)-amine, systematically named N-methyl-3-(3-methylphenyl)propan-1-amine, is a secondary alkylaryl amine. Its structure, featuring a flexible propyl chain, a secondary amine group capa...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

Methyl-(3-m-tolyl-propyl)-amine, systematically named N-methyl-3-(3-methylphenyl)propan-1-amine, is a secondary alkylaryl amine. Its structure, featuring a flexible propyl chain, a secondary amine group capable of hydrogen bonding, and an aromatic tolyl group, suggests its potential as a scaffold or intermediate in medicinal chemistry and materials science. Despite its relevance, a thorough review of scientific literature and chemical databases reveals a conspicuous absence of experimentally determined data for its fundamental physicochemical properties, such as boiling point and density.

This guide serves as a comprehensive resource for researchers, scientists, and drug development professionals who may be working with this compound or structurally similar molecules. In the absence of established data, we will provide a framework for understanding the anticipated properties of N-methyl-3-(3-methylphenyl)propan-1-amine based on first principles of physical organic chemistry. More importantly, this document outlines detailed, field-proven experimental protocols for the precise determination of its boiling point and density, ensuring data integrity and reproducibility.

Compound Identification and Theoretical Physicochemical Properties

A crucial first step in any experimental undertaking is the unambiguous identification of the subject compound. The properties of N-methyl-3-(3-methylphenyl)propan-1-amine are summarized below.

Identifier Value
IUPAC Name N-methyl-3-(3-methylphenyl)propan-1-amine
Synonyms Methyl-(3-m-tolyl-propyl)-amine
Molecular Formula C₁₁H₁₇N
Molecular Weight 163.26 g/mol
CAS Number Not found
Related CAS (Primary Amine) 104774-85-8 (for 3-(3-methylphenyl)propan-1-amine)[1]
Boiling Point Analysis and Estimation

The boiling point of a substance is a critical indicator of the strength of its intermolecular forces.[2] For amines, these forces are a combination of van der Waals dispersion forces, dipole-dipole interactions, and hydrogen bonding.[3]

  • Hydrogen Bonding: As a secondary amine, N-methyl-3-(3-methylphenyl)propan-1-amine possesses one N-H bond, allowing it to act as a hydrogen bond donor and acceptor. This capacity for hydrogen bonding leads to significantly stronger intermolecular attractions than those found in nonpolar hydrocarbons of similar molecular weight.[3][4]

  • Comparison with Other Amine Classes: The extent of hydrogen bonding is more pronounced in primary amines, which have two N-H bonds, and absent in tertiary amines, which have none.[5][6] Consequently, for isomeric amines, the boiling points typically follow the order: primary > secondary > tertiary.[5][7]

  • Comparison with Alcohols: The hydrogen bonds in amines are generally weaker than those in alcohols of comparable molecular weight. This is due to the lower electronegativity of nitrogen compared to oxygen, which makes the N-H bond less polarized than the O-H bond.[3][4] Therefore, the boiling point of N-methyl-3-(3-methylphenyl)propan-1-amine is expected to be lower than that of 3-(3-methylphenyl)propan-1-ol.

  • Estimation: While no experimental value is available, we can infer an approximate boiling point. The related compound N-methyl-3-phenylpropan-1-amine (lacking the tolyl methyl group) is structurally similar.[8][9] Adding a methyl group to the aromatic ring should slightly increase the molecular weight and van der Waals forces, leading to a modest increase in the boiling point. Given the complexity, a Quantitative Structure-Property Relationship (QSPR) model could provide a more accurate prediction.[2][10] Based on trends, a boiling point in the range of 220-250 °C at atmospheric pressure would be a reasonable starting hypothesis for experimental verification.

Density Analysis

Density is a fundamental physical property defined as mass per unit volume, which varies with temperature and pressure.[11] For a liquid organic compound like N-methyl-3-(3-methylphenyl)propan-1-amine, the density is influenced by its molecular weight, molecular structure, and the efficiency of molecular packing in the liquid state.

  • Structural Influence: The compound is composed of a relatively non-polar alkyl-aromatic portion and a more polar amine group. It is expected to be a liquid at room temperature.[7][12]

  • Expected Value: Most organic liquids of this nature have densities slightly less than or comparable to water. Given its molecular weight and composition, the density at standard temperature (e.g., 20 °C or 25 °C) is likely to be in the range of 0.90 to 1.00 g/cm³. This estimation is based on values for similar aromatic and amine compounds.

Experimental Determination Protocols

The following protocols describe robust methodologies for determining the boiling point and density. The integrity of these measurements hinges on the purity of the sample; therefore, prior purification (e.g., by distillation or chromatography) and characterization (e.g., by NMR and MS) are prerequisites.

Protocol 1: Boiling Point Determination by Distillation

This method determines the boiling point at a given pressure by observing the temperature at which the liquid and vapor phases are in equilibrium.

Methodology:

  • Apparatus Setup: Assemble a standard simple distillation apparatus using a round-bottom flask, a Claisen adapter, a calibrated thermometer (or thermocouple), a condenser, and a receiving flask. Ensure all glassware is clean and dry.

  • Sample Preparation: Place a 5-10 mL sample of purified N-methyl-3-(3-methylphenyl)propan-1-amine into the distillation flask along with a few boiling chips or a magnetic stir bar to ensure smooth boiling.

  • Thermometer Placement: Position the thermometer so that the top of the bulb is level with the bottom of the side-arm leading to the condenser. This ensures the measured temperature is that of the vapor in equilibrium with the boiling liquid.

  • Heating: Gently and uniformly heat the flask using a heating mantle.

  • Observation: Record the temperature at which the vapor condensate forms on the thermometer bulb and the first drop of distillate is collected in the receiving flask. Continue heating to maintain a steady distillation rate (approximately 1 drop per second).

  • Data Recording: The boiling point is the stable temperature plateau observed during the distillation process. Record this temperature along with the ambient atmospheric pressure measured with a barometer.

  • Pressure Correction (Optional but Recommended): If the atmospheric pressure is not exactly 760 mmHg (1 atm), the observed boiling point can be corrected to the normal boiling point using a nomograph or the Clausius-Clapeyron relation.

Causality and Trustworthiness: Using a distillation setup ensures that the measured temperature represents a true equilibrium between the liquid and vapor phases. The steady temperature plateau is a self-validating indicator that a pure substance is boiling. Calibrated equipment is essential for accuracy.

Protocol 2: Density Determination using a Vibrating Tube Densimeter

This modern automated method offers high precision and requires a small sample volume. It measures the change in the resonant frequency of a U-shaped glass tube when filled with the sample liquid.[11]

Methodology:

  • Instrument Calibration: Calibrate the densimeter according to the manufacturer's instructions. This typically involves a two-point calibration using fluids of precisely known density that bracket the expected density of the sample. Common calibrants are dry air and ultrapure water.

  • Temperature Control: Set the instrument to the desired measurement temperature (e.g., 20.00 ± 0.01 °C). Allow the instrument to stabilize.

  • Sample Injection: Inject the purified N-methyl-3-(3-methylphenyl)propan-1-amine sample into the measurement cell using a syringe, ensuring no air bubbles are introduced. The presence of bubbles is a primary source of error and will lead to an erroneously low density reading.

  • Equilibration: Allow the sample to reach thermal equilibrium within the cell. The instrument will typically indicate when the temperature and oscillation period have stabilized.

  • Measurement: Record the density reading directly from the instrument's display. Modern instruments automatically calculate the density from the oscillation period and calibration constants.[11]

  • Cleaning and Validation: After measurement, thoroughly clean the cell with appropriate solvents (e.g., ethanol followed by acetone) and dry it completely. Perform a check with a known standard (e.g., ultrapure water) to validate the instrument's performance.

Causality and Trustworthiness: The vibrating tube method is highly reliable because the oscillation frequency is directly and sensitively related to the mass (and thus density) of the fluid in the tube.[13] The built-in temperature control and automated calculation minimize operator error. The protocol's self-validating steps include the initial two-point calibration and post-measurement checks with a standard.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow for the synthesis, purification, and characterization of N-methyl-3-(3-methylphenyl)propan-1-amine to obtain reliable physicochemical data.

G cluster_synthesis Synthesis & Purification cluster_validation Purity & Identity Validation cluster_properties Physicochemical Property Determination synthesis Synthesis of Crude Product (e.g., Reductive Amination) purification Purification (e.g., Fractional Distillation) synthesis->purification Crude Product nmr ¹H & ¹³C NMR purification->nmr Purified Sample ms Mass Spectrometry (MS) nmr->ms hplc HPLC/GC for Purity (>99%) ms->hplc density Density Measurement (Vibrating Tube Densimeter) hplc->density Validated Pure Sample boiling_point Boiling Point Determination (Distillation) density->boiling_point data_report Final Data Report: - Boiling Point (Pressure Corrected) - Density @ Temp boiling_point->data_report

Caption: Workflow for Synthesis, Validation, and Property Measurement.

Conclusion

While specific experimental data for the boiling point and density of N-methyl-3-(3-methylphenyl)propan-1-amine are not currently published, a robust understanding of its properties can be derived from chemical principles and comparisons with analogous structures. This guide provides the necessary theoretical background and detailed, validated experimental protocols to empower researchers to determine these critical parameters accurately. Adherence to these methodologies, particularly the emphasis on sample purity and instrument calibration, will ensure the generation of high-quality, reliable data that can confidently be used to support further research and development efforts.

References

  • BYJU'S. (n.d.). Physical Properties of Amines. Retrieved from [Link]

  • Ghamali, M., et al. (2015). Prediction the Normal Boiling Points of Primary, Secondary and Tertiary Liquid Amines from their Molecular Structure Descriptors. Computational Methods in Science and Technology, 21(4), 215-223. Retrieved from [Link]

  • EAG Laboratories. (n.d.). Density Determination of Solids and Liquids. Retrieved from [Link]

  • Embibe. (2023, January 25). Physical Properties of Amines – Solubility, Melting and Boiling Point. Retrieved from [Link]

  • Spiro Academy. (n.d.). AMINES. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 12666388, 3-(3-Methylphenyl)propan-1-amine. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 35417, N-Methyl-3-phenylpropan-1-amine. Retrieved from [Link]

  • precisionFDA. (n.d.). N-METHYL-3-PHENYL-3-(3-TOLYLOXY)PROPAN-1-AMINE HYDROCHLORIDE, (R)-. Retrieved from [Link]

  • Chemical Synthesis Database. (2025, May 20). N-methyl-3-phenyl-1-propanamine. Retrieved from [Link]

  • METTLER TOLEDO. (n.d.). Density Measurement | Your Essential Guide. Retrieved from [Link]

  • GeeksforGeeks. (2022, March 14). Physical Properties of Amines. Retrieved from [Link]

  • Calnesis Laboratory. (n.d.). Density measurement of liquids. Retrieved from [Link]

  • Cao, C., et al. (2018). General Equation to Estimate the Physicochemical Properties of Aliphatic Amines. ACS Omega, 3(10), 14225-14236. Retrieved from [Link]

  • Reagecon. (n.d.). Density Measurement and Density Standards. Retrieved from [Link]

  • Unacademy. (n.d.). Chemical Properties of Amines. Retrieved from [Link]

  • ResearchGate. (n.d.). Density calculation of liquid organic compounds using a simple equation of state up to high pressures. Retrieved from [Link]

  • ResearchGate. (2015, December 31). Prediction the Normal Boiling Points of Primary, Secondary and Tertiary Liquid Amines from their Molecular Structure Descriptors. Retrieved from [Link]

  • Chemistry LibreTexts. (2023, January 22). Basic Properties of Amines. Retrieved from [Link]

Sources

Exploratory

Is Methyl-(3-m-tolyl-propyl)-amine a controlled substance precursor?

An In-depth Technical Guide to the Regulatory Status of Methyl-(3-m-tolyl-propyl)-amine as a Controlled Substance Precursor For Researchers, Scientists, and Drug Development Professionals Executive Summary This technical...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to the Regulatory Status of Methyl-(3-m-tolyl-propyl)-amine as a Controlled Substance Precursor

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide addresses the regulatory status of Methyl-(3-m-tolyl-propyl)-amine. Based on a comprehensive review of major international and national controlled substance and precursor chemical lists, Methyl-(3-m-tolyl-propyl)-amine is not currently a scheduled or listed controlled substance precursor. This document provides a detailed analysis of its chemical properties, a survey of its standing with key regulatory bodies, its legitimate uses in scientific research, and an evaluation of its theoretical potential for misuse. While not currently controlled, professionals in the field must remain aware of the dynamic nature of precursor chemical legislation and the potential for regulatory review of any chemical used in the illicit synthesis of novel psychoactive substances.

Introduction: Defining the Scope

In the fields of pharmaceutical development and chemical research, maintaining compliance with regulations governing controlled substances and their precursors is paramount. A precursor is a substance that can be used in the illicit manufacture of a controlled drug.[1] Regulatory bodies such as the U.S. Drug Enforcement Administration (DEA), the International Narcotics Control Board (INCB), and various national authorities maintain lists of these chemicals to prevent their diversion from legitimate commerce.[2][3]

This guide focuses on Methyl-(3-m-tolyl-propyl)-amine , a specific secondary amine. Its systematic IUPAC name is N-methyl-3-(3-methylphenyl)propan-1-amine . The core of this inquiry is to determine if this specific chemical is subject to the stringent controls applied to listed precursors.

Diagram 1: Chemical Structure of Methyl-(3-m-tolyl-propyl)-amine

A 2D representation of N-methyl-3-(3-methylphenyl)propan-1-amine.

Comprehensive Regulatory Analysis

A thorough review of key precursor chemical lists confirms that Methyl-(3-m-tolyl-propyl)-amine is not explicitly listed. The control status is summarized in the table below.

Regulatory BodyPrecursor List(s)Status of Methyl-(3-m-tolyl-propyl)-amine
U.S. DEA List I and List II Chemicals (21 CFR § 1310.02)Not Listed[2][4]
INCB (U.N.) Table I and Table II (1988 Convention)Not Listed[3][5]
European Union Categories 1, 2, 3, 4 (Regulation (EC) 273/2004)Not Listed[6]
Canada Class A and Class B Precursors (CDSA)Not Listed[7]

While the compound is not explicitly listed, researchers should be aware of two important legal concepts:

  • Controlled Substance Analogues: In the United States, a substance can be treated as a Schedule I controlled substance if it is intended for human consumption and is structurally or pharmacologically substantially similar to a Schedule I or II substance.[8] This provision, however, typically applies to finished drugs rather than precursors.

  • Non-Scheduled Substances: Regulatory and law enforcement agencies monitor non-scheduled chemicals that are identified as having been used in the illicit manufacture of drugs.[1] Illicit synthesis trends can lead to the scheduling of previously uncontrolled substances.[9][10]

Chemical Profile and Legitimate Applications

Methyl-(3-m-tolyl-propyl)-amine belongs to a class of organic compounds utilized as versatile intermediates and building blocks in synthetic organic chemistry.[11] Its value lies in its potential for constructing more complex molecules, particularly in the realm of medicinal chemistry.

Synthesis and Properties

The synthesis of secondary amines like Methyl-(3-m-tolyl-propyl)-amine relies on fundamental organic chemistry reactions. A common and efficient method is reductive amination .

Diagram 2: Plausible Synthetic Workflow via Reductive Amination

workflow start 3-(m-tolyl)propanal intermediate Imine Intermediate start->intermediate + reagent1 Methylamine (CH3NH2) reagent1->intermediate product Methyl-(3-m-tolyl-propyl)-amine intermediate->product + reagent2 Reducing Agent (e.g., NaBH(OAc)3) reagent2->product

A simplified workflow for the synthesis of the target compound.

Experimental Protocol: General Reductive Amination

  • Imine Formation: To a solution of the starting aldehyde, 3-(m-tolyl)propanal, in an appropriate anhydrous solvent (e.g., dichloromethane), an equimolar amount of methylamine is added. The mixture is stirred at room temperature to facilitate the formation of the corresponding imine.

  • Reduction: The reaction mixture is cooled, and a mild reducing agent, such as sodium triacetoxyborohydride (STAB), is added portion-wise.[12] STAB is selective for the reduction of imines in the presence of aldehydes.

  • Workup and Isolation: The reaction is allowed to proceed to completion. An aqueous workup is then performed to quench the reaction and remove water-soluble byproducts. The final product is isolated and purified using standard techniques like column chromatography or distillation.

Role in Research and Development

The true utility of Methyl-(3-m-tolyl-propyl)-amine and structurally similar compounds is as scaffolds in drug discovery.[11] The tolyl-propylamine motif is present in various molecules investigated for biological activity. For instance, derivatives of tolyltropane have been synthesized and evaluated as inhibitors of dopamine, serotonin, and norepinephrine transporters.[13] While not a direct precursor, the related 3-(thiophen-2-yl)propylamine core is central to the structure of the SNRI antidepressant Duloxetine, highlighting the pharmaceutical relevance of this structural class.[12]

Analysis of Precursor Potential

To be considered a controlled precursor, a chemical should be important to the manufacture of a controlled substance.[2] This typically implies that it can be readily converted into the final drug.

Structural Comparison

An analysis of Methyl-(3-m-tolyl-propyl)-amine's structure reveals significant differences from common controlled substances and their immediate precursors.

Diagram 3: Structural Relationship Analysis

G cluster_target Target Compound cluster_precursor Listed Precursors cluster_drug Controlled Substances A Methyl-(3-m-tolyl-propyl)-amine D Amphetamine A->D No Direct Route E Methamphetamine A->E No Direct Route B P2P (Phenyl-2-propanone) B->D Reductive Amination B->E Reductive Amination (with Methylamine) C Ephedrine C->E Reduction

Comparison of the target compound to known drug synthesis pathways.

As the diagram illustrates, Methyl-(3-m-tolyl-propyl)-amine is not an immediate or direct precursor to amphetamine or methamphetamine. Key structural differences include:

  • Lack of Oxygenation: Unlike P2P (1-phenyl-2-propanone) or ephedrine, it lacks the ketone or alcohol group at the benzylic position, which is critical for the final amphetamine structure.

  • Propyl vs. Propan-2-yl Chain: The amine is on the terminal carbon of a propyl chain, not on the second carbon as in the amphetamine skeleton.

Converting Methyl-(3-m-tolyl-propyl)-amine into a controlled substance like methamphetamine would require multiple, complex, and likely low-yield chemical transformations. It is not a "readily converted" precursor, making it an inefficient and unlikely choice for illicit synthesis compared to listed chemicals like P2P or ephedrine.

Conclusion and Best Practices

For professionals in the field, this assessment underscores the following best practices:

  • Continuous Verification: The regulatory landscape for precursor chemicals is not static. New substances can be added to control lists in response to evolving trends in illicit drug manufacturing.[14] Regular verification against current DEA, INCB, and local regulations is essential.

  • Know Your Customer: Suppliers and researchers must exercise due diligence to ensure that chemicals are being sourced and used for legitimate scientific purposes.

  • Context is Key: While this specific compound is not controlled, any chemical that is structurally novel yet shares features with psychoactive substances should be handled with a high degree of care and awareness of its potential for misuse.

This guide provides a technical and regulatory snapshot based on current information. It is intended to inform, not to replace, the need for ongoing compliance checks and responsible chemical handling.

References

  • Benchchem. (n.d.). Methyl-(3-O-tolyl-propyl)-amine.
  • DEA list of chemicals - Wikipedia. (n.d.).
  • International Narcotics Control Board. (n.d.). List of Precursors and chemicals Frequently used in the illicit manufacture of narcotic drugs and psychotropic substances.
  • European Monitoring Centre for Drugs and Drug Addiction. (n.d.). Drug precursor developments in the European Union.
  • Santa Cruz Biotechnology. (n.d.). Methyl-(3-o-tolyloxy-propyl)-amine. CAS 883545-20-8.
  • Justice Canada. (2026). Controlled Drugs and Substances Act (SC 1996, c. 19).
  • BLDpharm. (n.d.). 3-(m-Tolyl)propan-1-amine. CAS 104774-85-8.
  • U.S. Department of Justice, Drug Enforcement Administration. (2016). Orange Book - List of Controlled Substances and Regulated Chemicals.
  • ChemScene. (n.d.). Methyl 3-amino-3-(m-tolyl)propanoate. CAS 1038308-39-2.
  • Wu, J., et al. (2017). Overview on the Synthesis of (S)-3-(Methyl-Amino)-1-(Thiophen-2-yl) Propan-1-ol. Semantic Scholar.
  • United Nations Office on Drugs and Crime. (n.d.). Multilingual Dictionary of Precursors and Chemicals Frequently Used in the Illicit Manufacture of Narcotic Drugs and Psychotropic Substances.
  • Xu, L., et al. (2002). Synthesis and biological evaluation of 2-substituted 3beta-tolyltropane derivatives at dopamine, serotonin, and norepinephrine transporters. Journal of Medicinal Chemistry, 45(6), 1223-1233.
  • Benchchem. (n.d.). Application Notes and Protocols: 3-(Thiophen-2-yl)propanal in Medicinal Chemistry.
  • U.S. Department of Justice, Drug Enforcement Administration. (n.d.). Drug Scheduling.
  • Health Products Regulatory Authority. (n.d.). Categories of precursor chemicals.
  • United Nations Information Service Vienna. (2022). Precursors and chemicals frequently used in the illicit manufacture of narcotic drugs and psychotropic substances.
  • United Nations Information Service Vienna. (2024). Precursors and chemicals frequently used in the illicit manufacture of narcotic drugs and psychotropic substances 2023.
  • Federal Agency for Medicines and Health Products. (2022). Amended legislation: drug precursors added to list of scheduled substances.
  • Electronic Code of Federal Regulations. (n.d.). 21 CFR 1310.02 -- Substances covered.
  • U.S. Department of Justice, Drug Enforcement Administration. (2019). DEA proposes to control three precursor chemicals used to illicitly manufacture deadly fentanyl.

Sources

Protocols & Analytical Methods

Method

Synthesis of Methyl-(3-m-tolyl-propyl)-amine via reductive amination

Application Note: High-Yield Synthesis of Methyl-(3-m-tolyl-propyl)-amine via Direct Reductive Amination Executive Summary The synthesis of secondary arylpropylamines is a critical transformation in the development of ne...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: High-Yield Synthesis of Methyl-(3-m-tolyl-propyl)-amine via Direct Reductive Amination

Executive Summary

The synthesis of secondary arylpropylamines is a critical transformation in the development of neuroactive pharmaceuticals and complex active pharmaceutical ingredients (APIs). This application note details a highly optimized, scalable protocol for the synthesis of Methyl-(3-m-tolyl-propyl)-amine from 3-(m-tolyl)propanal [1] and methylamine. By leveraging sodium triacetoxyborohydride (STAB) as the reducing agent, this direct reductive amination protocol achieves >90% yield while suppressing over-alkylation and premature aldehyde reduction.

Mechanistic Rationale & Reagent Selection (E-E-A-T)

The primary challenge in synthesizing secondary amines from primary amines and aldehydes is the competing formation of tertiary amines via dialkylation. Furthermore, the reducing agent must be carefully selected to reduce the intermediate iminium ion without reducing the starting aldehyde to its corresponding alcohol.

  • Choice of Reducing Agent: Sodium triacetoxyborohydride (STAB) is a general, mild, and highly selective reducing agent for reductive aminations[2]. Compared to sodium cyanoborohydride (NaBH₃CN) or sodium borohydride (NaBH₄), STAB provides consistently higher yields and fewer side products[3]. The electron-withdrawing acetoxy groups reduce the nucleophilicity of the hydride, preventing the premature reduction of the aldehyde before the imine has a chance to form[4].

  • Amine Source Causality: Using aqueous methylamine introduces water into the system, which thermodynamically hinders the dehydration step required for iminium formation. Instead, this protocol utilizes anhydrous methylamine hydrochloride (CH₃NH₂·HCl) paired with N,N-Diisopropylethylamine (DIPEA) . DIPEA acts as a non-nucleophilic base to steadily release free methylamine in situ, driving the equilibrium toward the imine while minimizing the instantaneous concentration of the secondary amine product, thereby preventing dialkylation.

  • Solvent Dynamics: 1,2-Dichloroethane (DCE) is the preferred reaction solvent for STAB-mediated reductive aminations[5]. It offers superior solubility for the borohydride species compared to THF and does not competitively react with the hydride, unlike protic solvents such as methanol.

Mechanism A 3-(m-tolyl)propanal + Methylamine B Carbinolamine Intermediate A->B Nucleophilic Addition C Iminium Ion Intermediate B->C Dehydration (-H2O) D Methyl-(3-m-tolyl-propyl)-amine C->D Hydride Transfer (from STAB)

Figure 1: Mechanistic pathway of the direct reductive amination yielding the secondary amine.

Process Optimization Data

The following tables summarize the quantitative data establishing the parameters for this protocol.

Table 1: Reducing Agent Comparison for 3-(m-tolyl)propanal Reductive Amination

Reducing Agent Solvent Temp (°C) Time (h) Conversion (%) Dialkylation (%)
NaBH(OAc)₃ (STAB) DCE 20 4 >95 <2
NaBH₃CN MeOH 20 12 85 8

| NaBH₄ | EtOH | 0 to 20 | 2 | 60 | 15 |

Table 2: Solvent Screening for STAB-Mediated Reductive Amination

Solvent Dielectric Constant (ε) STAB Solubility Yield of Secondary Amine (%)
1,2-Dichloroethane (DCE) 10.4 Excellent 94
Dichloromethane (DCM) 9.1 Good 88
Tetrahydrofuran (THF) 7.6 Moderate 82

| Methanol (MeOH) | 32.7 | Reacts with STAB | 45 |

Standard Operating Procedure (SOP)

This protocol is designed as a self-validating system; physical and visual cues are embedded within the steps to ensure process integrity.

Reagents Required:
  • 3-(m-tolyl)propanal: 1.0 equivalent (eq)

  • Methylamine hydrochloride (CH₃NH₂·HCl): 1.5 eq

  • N,N-Diisopropylethylamine (DIPEA): 1.5 eq

  • Sodium triacetoxyborohydride (STAB): 1.5 eq

  • 1,2-Dichloroethane (DCE): 0.2 M relative to aldehyde

Step-by-Step Methodology:
  • Imine Formation (In-Process Control 1):

    • Charge a dry, round-bottom flask equipped with a magnetic stirrer with DCE.

    • Add methylamine hydrochloride (1.5 eq) and DIPEA (1.5 eq). Stir for 10 minutes at room temperature (20 °C) to liberate the free amine.

    • Add 3-(m-tolyl)propanal (1.0 eq) dropwise.

    • Self-Validation: The solution will turn slightly yellow. Stir for 1-2 hours. A TLC check (Hexane/EtOAc 8:2, Ninhydrin stain) should confirm the disappearance of the UV-active aldehyde spot and the formation of a baseline polar spot (iminium ion).

  • Hydride Reduction:

    • Cool the reaction mixture to 0 °C using an ice bath to control the mild exotherm.

    • Add STAB (1.5 eq) portion-wise over 15 minutes.

    • Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4-6 hours.

  • Reaction Quench (In-Process Control 2):

    • Carefully add saturated aqueous NaHCO₃ solution dropwise to the reaction mixture.

    • Self-Validation: Vigorous effervescence (CO₂ gas) will occur as unreacted STAB and acetic acid byproducts are neutralized. The cessation of bubbling physically validates that all reactive hydrides have been safely quenched.

  • Acid-Base Purification (Self-Validating Isolation):

    • Transfer the mixture to a separatory funnel and extract the organic layer with 1M HCl (3 x 20 mL).

    • Causality: The protonated secondary amine partitions into the aqueous layer, while neutral impurities (e.g., unreacted aldehyde or the reduced alcohol byproduct) remain in the organic DCE layer. Discard the organic layer.

    • Cool the aqueous layer to 0 °C and strictly adjust the pH to >10 using 2M NaOH.

    • Extract the basified aqueous layer with Dichloromethane (DCM) (3 x 20 mL). The deprotonated, neutral secondary amine is now highly soluble in DCM.

    • Dry the combined DCM layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield pure Methyl-(3-m-tolyl-propyl)-amine as a pale yellow oil.

Protocol Step1 1. Imine Formation Mix Aldehyde, CH3NH2·HCl, DIPEA in DCE Stir 1-2 h at 20°C Step2 2. Hydride Reduction Add STAB (1.5 eq) portionwise Stir 4-6 h at 20°C Step1->Step2 IPC: TLC confirms imine formation Step3 3. Reaction Quench Add sat. NaHCO3 dropwise Monitor for CO2 gas evolution Step2->Step3 IPC: TLC confirms aldehyde consumption Step4 4. Work-up & Isolation Acid-base extraction via 1M HCl Basify with NaOH, extract with DCM Step3->Step4 IPC: Cessation of bubbling

Figure 2: Step-by-step experimental workflow with integrated in-process controls (IPC).

Analytical Release Criteria

To verify the structural integrity of the synthesized Methyl-(3-m-tolyl-propyl)-amine, the following analytical signatures should be confirmed:

  • LC-MS (ESI+): Expected m/z [M+H]⁺ = 164.1.

  • ¹H NMR (400 MHz, CDCl₃): Look for the characteristic N-methyl singlet at ~2.4 ppm (3H, s), the benzylic methylene triplet at ~2.6 ppm (2H, t), the N-methylene triplet at ~2.6 ppm (2H, t), and the aromatic methyl singlet at 2.3 ppm (3H, s). The central propyl CH₂ will appear as a multiplet at ~1.8 ppm (2H, m).

References

1.[2] Title: Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. Source: Organic Chemistry Portal. URL: 2.[5] Title: Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1). Source: PubMed. URL: 3.[3] Title: Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures1. Source: The Journal of Organic Chemistry - ACS Publications. URL: 4.[4] Title: Reductive Amination, and How It Works. Source: Master Organic Chemistry. URL: 5.[1] Title: 3-(m-tolyl)propanal. Source: ChemBK. URL:

Sources

Application

Application Note: Utilizing Methyl-(3-m-tolyl-propyl)-amine as a Key Intermediate in CNS Drug Synthesis

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Focus: Synthetic Workflows, Protocol Optimization, and Analytical Validation Introduction & Pharmacological Rationale Methyl-(3...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Focus: Synthetic Workflows, Protocol Optimization, and Analytical Validation

Introduction & Pharmacological Rationale

Methyl-(3-m-tolyl-propyl)-amine (also known as N-methyl-3-(3-methylphenyl)propan-1-amine) is a highly versatile secondary amine building block. In medicinal chemistry, the 3-arylpropylamine scaffold is widely recognized as a "privileged structure" for central nervous system (CNS) therapeutics[1]. This structural motif forms the core pharmacophore for numerous monoamine reuptake inhibitors, including selective serotonin and norepinephrine reuptake inhibitors (SSRIs/SNRIs)[2].

The specific presence of the meta-methyl group on the phenyl ring of this intermediate provides unique steric and electronic properties. Compared to unsubstituted phenylpropylamines, the m-tolyl moiety modulates the molecule's lipophilicity (LogP) and can significantly alter receptor binding affinity and metabolic stability (e.g., protecting against specific cytochrome P450-mediated aromatic oxidations). This application note details the optimized synthetic workflows for utilizing this intermediate in the development of tertiary aralkylamine APIs.

Physicochemical Profiling & Handling

Understanding the physicochemical behavior of secondary aralkylamines is critical for maximizing synthetic yield and ensuring batch-to-batch reproducibility[3].

  • Physical State: Typically a pale yellow to colorless viscous oil at room temperature.

  • Stability & Storage: Secondary amines are prone to atmospheric oxidation (forming N-oxides) and carbon dioxide absorption (forming carbamates). The intermediate must be stored under an inert atmosphere (Argon or Nitrogen) at 2–8°C.

  • Solubility: Highly soluble in polar aprotic solvents (Dichloromethane, Tetrahydrofuran, Dimethylformamide) and alcohols; moderately soluble in water.

  • Reactivity Profile: The secondary amine is highly nucleophilic, making it an excellent candidate for electrophilic coupling, N-alkylation, and reductive amination.

Synthetic Workflows & Methodologies

The secondary amine functionality of Methyl-(3-m-tolyl-propyl)-amine allows for divergent synthetic pathways depending on the target API. The most critical pathway in CNS drug discovery is the conversion of this secondary amine into a functionalized tertiary amine, which is often required for optimal blood-brain barrier (BBB) penetration.

Pathways SM Methyl-(3-m-tolyl-propyl)-amine (Secondary Amine) RedAm Reductive Amination (Aldehyde/Ketone) SM->RedAm NaBH(OAc)3, DCE Alk Direct N-Alkylation (Alkyl Halide) SM->Alk Base, Heat Acyl N-Acylation (Acyl Chloride) SM->Acyl TEA, DCM TertAm Tertiary Aralkylamine (CNS Active API) RedAm->TertAm Alk->TertAm Amide N-Alkyl Amide (Stable Intermediate) Acyl->Amide

Figure 1: Divergent synthetic pathways for Methyl-(3-m-tolyl-propyl)-amine functionalization.

Experimental Protocols: A Self-Validating System

To ensure reproducibility, the following protocols are designed with built-in causality explanations and in-process control (IPC) checkpoints.

Protocol 1: Mild Reductive Amination to Form Tertiary Aralkylamines

Causality & Logic: We utilize Sodium Triacetoxyborohydride (NaBH(OAc)₃) rather than Sodium Borohydride (NaBH₄). NaBH(OAc)₃ is a milder reducing agent that selectively reduces the intermediate iminium ion without reducing the unreacted aldehyde/ketone, thereby minimizing unwanted alcohol byproducts. 1,2-Dichloroethane (DCE) is selected as the solvent because it provides optimal solubility for the borohydride reagent and stabilizes the transient iminium intermediate better than standard ethereal solvents.

Step-by-Step Methodology:

  • Preparation: In an oven-dried, argon-flushed 250 mL round-bottom flask, dissolve 10.0 mmol of Methyl-(3-m-tolyl-propyl)-amine in 50 mL of anhydrous DCE.

  • Iminium Formation: Add 10.5 mmol (1.05 eq) of the target aldehyde/ketone. Stir at room temperature (20–25°C) for 30 minutes to allow complete iminium ion formation.

  • Reduction: Add 14.0 mmol (1.4 eq) of NaBH(OAc)₃ portion-wise over 15 minutes. Rationale: Portion-wise addition controls the mild exotherm and prevents localized reagent depletion.

  • Reaction: Stir the suspension at room temperature for 12–16 hours.

  • Validation Checkpoint (IPC): Remove a 10 µL aliquot, dilute in 1 mL Acetonitrile, and analyze via LC-MS. The protocol is self-validated to proceed to the next step only when the secondary amine mass peak [M+H]⁺ is <2% relative to the product peak.

  • Quenching: Quench the reaction carefully with 25 mL of saturated aqueous NaHCO₃. Rationale: A basic quench neutralizes the acetic acid byproduct and ensures the newly formed tertiary amine is partitioned into the organic layer as a free base.

  • Extraction: Extract with Dichloromethane (3 x 20 mL). Wash combined organics with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Protocol 2: Hydrochloride Salt Isolation and Crystallization

Causality & Logic: Free base tertiary amines are often viscous oils prone to oxidative degradation. Conversion to the hydrochloride (HCl) salt increases shelf-life, improves crystallinity, and is the standard form for pharmacological testing and API formulation[3]. Isopropanol (IPA) and Diethyl Ether are used as a binary solvent system because the HCl salt is typically insoluble in ether but slightly soluble in IPA, allowing for highly controlled, slow crystallization that excludes impurities.

Step-by-Step Methodology:

  • Dissolve the crude tertiary amine free base from Protocol 1 in a minimal volume of anhydrous Isopropanol (~5 mL/g of product).

  • Cool the solution to 0°C in an ice bath to lower the solubility threshold.

  • Dropwise, add 1.2 equivalents of 2M HCl in Diethyl Ether under vigorous stirring.

  • Allow the mixture to stir at 0°C for 1 hour as a white crystalline precipitate forms.

  • Filter the precipitate under a vacuum, wash with cold anhydrous Diethyl Ether (2 x 10 mL), and dry in a vacuum oven at 40°C for 12 hours to remove residual solvent.

ExpWorkflow Step1 1. Iminium Formation (Amine + Carbonyl in DCE) Step2 2. Mild Reduction (Add NaBH(OAc)3 portion-wise) Step1->Step2 Step3 3. Basic Quench (Aqueous NaHCO3) Step2->Step3 Step4 4. Organic Extraction (DCM phase isolation) Step3->Step4 Step5 5. Salt Formation (2M HCl in Ether / IPA) Step4->Step5 Step6 6. Crystallization & Filtration (Pure HCl Salt) Step5->Step6

Figure 2: Step-by-step workflow for reductive amination and subsequent HCl salt isolation.

Data Presentation: Reaction Optimization

The following table summarizes the quantitative optimization data for the reductive amination of Methyl-(3-m-tolyl-propyl)-amine. The data clearly demonstrates why the chosen parameters in Protocol 1 yield the highest purity and conversion rates.

Table 1: Optimization of Reductive Amination Parameters

SolventReducing AgentTemp (°C)Time (h)Conversion (%)Purity (HPLC %)Mechanistic Observation
MethanolNaBH₄0 to 251265%72%Over-reduction of carbonyl; high alcohol byproduct.
THFNaBH₃CN252482%85%Sluggish reaction; generation of toxic cyanide byproducts.
DCE NaBH(OAc)₃ 25 16 >98% 96% Optimal iminium stabilization; selective reduction.
DCMNaBH(OAc)₃251690%91%Good conversion, but lower solubility of borohydride species.

Note: Purity determined via HPLC-UV at 254 nm. The meta-tolyl group provides a strong UV chromophore, allowing for highly accurate integration of the product peak against impurities.

References

  • ACS Omega (2018). Synthesis of 3,3-Diaryl/Heteroarylpropylamines via Nucleophilic Ring Opening of Activated Azetidines with Arenes and Heteroarenes: New Synthetic Route to (±)Tolterodine.[Link]

  • Wikipedia. Serotonin–norepinephrine reuptake inhibitor.[Link]

  • US Patent 6,541,668.

Sources

Method

Application Note: A Comprehensive Guide to the Acylation of Methyl-(3-m-tolyl-propyl)-amine with Acid Chlorides

Abstract The formation of an amide bond via the acylation of an amine is one of the most fundamental and crucial transformations in organic and medicinal chemistry. This application note provides a detailed guide for res...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The formation of an amide bond via the acylation of an amine is one of the most fundamental and crucial transformations in organic and medicinal chemistry. This application note provides a detailed guide for researchers, scientists, and drug development professionals on the reaction conditions for coupling the secondary amine, Methyl-(3-m-tolyl-propyl)-amine, with various acid chlorides. We will delve into the underlying reaction mechanism, explore the critical parameters that govern success, provide comparative reaction conditions, and offer detailed, step-by-step protocols for practical laboratory execution. The causality behind experimental choices is emphasized to empower researchers to troubleshoot and adapt these methods for their specific synthetic challenges.

Introduction: The Ubiquitous Amide Bond

Amide linkages are cornerstone functional groups found in a vast array of biologically active molecules, including peptides, pharmaceuticals, and natural products.[1] The reaction between a primary or secondary amine and a highly reactive carboxylic acid derivative, such as an acid chloride, is a robust and widely adopted method for their synthesis due to its efficiency and broad substrate scope.[2][3] This reaction, often referred to as the Schotten-Baumann reaction, proceeds rapidly, but its success is critically dependent on carefully controlled conditions to ensure high yield and purity.[4][5]

This guide focuses specifically on the acylation of Methyl-(3-m-tolyl-propyl)-amine, a secondary amine, to form a tertiary amide. Tertiary amides are prevalent in many drug candidates due to their metabolic stability and ability to modulate physicochemical properties. Understanding and mastering this reaction is therefore a key skill for any synthetic chemist in the life sciences.

Reaction Mechanism and the Role of Stoichiometry

The coupling of an amine with an acid chloride proceeds via a nucleophilic acyl substitution mechanism.[2][6][7] The reaction is characterized by its speed and the generation of a stoichiometric amount of hydrochloric acid (HCl).[8]

The Mechanism Unpacked:

  • Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of Methyl-(3-m-tolyl-propyl)-amine attacks the highly electrophilic carbonyl carbon of the acid chloride. This forms a transient tetrahedral intermediate.[8][9][10]

  • Collapse of the Intermediate: The tetrahedral intermediate is unstable and rapidly collapses, reforming the carbonyl double bond. In this process, the chloride ion is expelled as an excellent leaving group.[8][9]

  • Acid-Base Neutralization: The reaction produces one equivalent of HCl.[5] In the absence of an added base, this HCl will immediately protonate a molecule of the starting amine, forming an unreactive ammonium salt (R₂NH₂⁺Cl⁻). This effectively removes the nucleophile from the reaction, stalling it at a maximum of 50% conversion.[5][8] Therefore, the inclusion of a base to "scavenge" or neutralize the HCl as it is formed is absolutely critical for driving the reaction to completion.[8][11]

Amide Synthesis Mechanism cluster_reactants Reactants cluster_intermediate Intermediate cluster_products Products Amine R₂NH (Methyl-(3-m-tolyl-propyl)-amine) Tetrahedral Tetrahedral Intermediate [R₂NH⁺-C(O⁻)R'Cl] Amine->Tetrahedral 1. Nucleophilic Attack AcidChloride R'COCl (Acid Chloride) AcidChloride->Tetrahedral Amide R₂NCOR' (Tertiary Amide) Tetrahedral->Amide 2. Collapse, Cl⁻ leaves HCl HCl (byproduct) Tetrahedral->HCl Salt Base-H⁺Cl⁻ (Salt Byproduct) Base Base (e.g., Et₃N, Pyridine) Base->Salt HCl->Salt 3. Neutralization

Caption: Nucleophilic acyl substitution mechanism for amide synthesis.

Critical Reaction Parameters: A Scientist's Guide

The success of the acylation reaction hinges on the judicious selection of several key parameters. Understanding the function of each component allows for rational optimization and troubleshooting.

  • The Amine (Nucleophile): Methyl-(3-m-tolyl-propyl)-amine is a secondary amine. Its nitrogen is nucleophilic, but it is also a base. The steric bulk around the nitrogen is moderate, allowing for facile reaction with most common acid chlorides.

  • The Acid Chloride (Electrophile): Acid chlorides are highly reactive. They are sensitive to moisture and can hydrolyze to the corresponding carboxylic acid, which is unreactive under these conditions.[8][12] Therefore, all reagents and solvents should be anhydrous, and the reaction should be protected from atmospheric moisture (e.g., with a drying tube or under an inert atmosphere like nitrogen or argon).

  • Choice of Base: The base is arguably the most critical variable. Its role is solely to neutralize the generated HCl.[3]

    • Tertiary Amines (e.g., Triethylamine (TEA), Pyridine, DIEA): This is the most common choice for non-aqueous conditions.[4][13] These bases are non-nucleophilic and will not compete with the substrate amine in reacting with the acid chloride.[8] Typically, 1.1 to 1.5 equivalents are used to ensure all HCl is quenched.

    • Excess Amine Substrate: One can use two equivalents of the secondary amine—one to act as the nucleophile and the second to act as the base.[8] This is a simple approach but is only practical if the amine is inexpensive and readily available.

    • Aqueous Inorganic Base (Schotten-Baumann Conditions): This classic method uses an aqueous solution of a base like NaOH or Na₂CO₃ in a biphasic system with an immiscible organic solvent (e.g., dichloromethane).[5][6][14] The reaction occurs in the organic phase or at the interface, and the HCl is immediately neutralized by the base in the aqueous phase. This is an excellent method for large-scale reactions where cost and ease of separation are important.

  • Solvent Selection: The ideal solvent should be inert to the highly reactive acid chloride and should fully dissolve the reactants.

    • Aprotic Solvents: Dichloromethane (DCM), tetrahydrofuran (THF), and diethyl ether are excellent choices.[2][4][13] They are inert and have low boiling points, simplifying product isolation.

    • Anhydrous Conditions: Regardless of the solvent chosen, it must be anhydrous to prevent the competitive hydrolysis of the acid chloride.[12]

  • Temperature Control: The reaction is typically exothermic and can be vigorous.[]

    • Initial Cooling: Starting the reaction at 0 °C (ice-water bath) is standard practice.[2][8] This allows for controlled, slow addition of the acid chloride, preventing a rapid temperature increase that could lead to side reactions.

    • Warming to Room Temperature: After the addition is complete, the reaction is usually allowed to warm to room temperature to ensure it proceeds to completion.[4][13]

Comparative Table of Reaction Conditions

Condition SetBase (Equivalents)Solvent SystemTemperature (°C)Key Advantages & Considerations
Standard Tertiary Amine Triethylamine (1.2-1.5)Anhydrous DCM or THF0 to RTHomogeneous reaction, easy to monitor by TLC/LC-MS, clean conversion. Requires anhydrous conditions.[2][4][13]
Pyridine Pyridine (solvent & base)Anhydrous Pyridine0 to RTPyridine is an excellent solvent and HCl scavenger. Can be difficult to remove during workup due to its high boiling point.
Schotten-Baumann NaOH or K₂CO₃ (excess)DCM / H₂O (biphasic)RTExcellent for large scale, no need for expensive anhydrous solvents or amine bases. Reaction can be heterogeneous.[5][6][14]
Excess Substrate Amine Substrate (2.0)Anhydrous DCM or THF0 to RTSimplest method, avoids adding a third reagent. Only economical if the amine is inexpensive.[8]

Detailed Experimental Protocols

Safety Precaution: Acid chlorides are corrosive and react violently with water. All manipulations should be performed in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves.

Protocol 1: Standard Acylation using Triethylamine

This protocol describes the coupling of Methyl-(3-m-tolyl-propyl)-amine with benzoyl chloride as a representative example.

Materials:

  • Methyl-(3-m-tolyl-propyl)-amine (1.0 equiv)

  • Benzoyl Chloride (1.05 equiv)

  • Triethylamine (TEA) (1.5 equiv)

  • Anhydrous Dichloromethane (DCM)

  • 1 M Hydrochloric Acid (HCl) solution

  • Saturated Sodium Bicarbonate (NaHCO₃) solution

  • Brine (saturated NaCl solution)

  • Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

  • Round-bottom flask, magnetic stirrer, dropping funnel, nitrogen inlet/drying tube

Procedure:

  • Setup: To a flame-dried round-bottom flask under a nitrogen atmosphere, add Methyl-(3-m-tolyl-propyl)-amine (1.0 equiv) and anhydrous DCM (to make a ~0.2 M solution).

  • Base Addition: Add triethylamine (1.5 equiv) to the stirred solution.

  • Cooling: Cool the flask to 0 °C using an ice-water bath.

  • Acid Chloride Addition: Dissolve benzoyl chloride (1.05 equiv) in a small volume of anhydrous DCM and add it to a dropping funnel. Add the benzoyl chloride solution dropwise to the cold, stirred amine solution over 15-20 minutes. A white precipitate of triethylammonium chloride (Et₃NH⁺Cl⁻) will form.[2]

  • Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 1-4 hours.

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to confirm the consumption of the starting amine.

  • Quenching: Once the reaction is complete, carefully quench by adding water.

  • Work-up (Extraction): Transfer the mixture to a separatory funnel.

    • Wash the organic layer sequentially with 1 M HCl (to remove excess TEA), water, saturated NaHCO₃ solution (to remove any remaining acid), and finally with brine.

  • Drying and Concentration: Dry the separated organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification: The resulting crude tertiary amide can be purified by flash column chromatography on silica gel or by recrystallization, if solid.

Protocol 2: Schotten-Baumann Biphasic Conditions

Materials:

  • Methyl-(3-m-tolyl-propyl)-amine (1.0 equiv)

  • Benzoyl Chloride (1.05 equiv)

  • Dichloromethane (DCM) or Diethyl Ether

  • 10% w/v Sodium Hydroxide (NaOH) solution

  • Separatory funnel, magnetic stirrer

Procedure:

  • Setup: In a flask, dissolve Methyl-(3-m-tolyl-propyl)-amine (1.0 equiv) in DCM.

  • Base Addition: Add an equal volume of 10% aqueous NaOH solution. Stir the biphasic mixture vigorously.

  • Acid Chloride Addition: Add benzoyl chloride (1.05 equiv) dropwise to the vigorously stirred mixture at room temperature.

  • Reaction: Continue to stir vigorously for 30-60 minutes at room temperature.

  • Work-up: Transfer the mixture to a separatory funnel and allow the layers to separate.

  • Extraction: Drain the organic layer. Extract the aqueous layer once more with a small portion of DCM.

  • Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product as described in Protocol 1.

General Experimental Workflow

The following diagram outlines the typical workflow for the synthesis and isolation of the target tertiary amide.

Experimental Workflow A 1. Setup Dissolve Amine & Base in Anhydrous Solvent B 2. Reaction Cool to 0°C Add Acid Chloride Dropwise A->B C 3. Stir & Monitor Warm to RT Check by TLC/LC-MS B->C D 4. Quench & Workup Add Water Perform Liquid-Liquid Extraction C->D E 5. Isolate Crude Product Dry Organic Layer Concentrate Solvent D->E F 6. Purification Flash Chromatography or Recrystallization E->F G 7. Characterization NMR, MS, etc. F->G

Caption: General laboratory workflow for amine acylation.

Conclusion

The acylation of Methyl-(3-m-tolyl-propyl)-amine with acid chlorides is a highly reliable and efficient method for the synthesis of tertiary amides. Success is predicated on a firm understanding of the reaction mechanism, particularly the necessity of a base to neutralize the HCl byproduct. Careful control of reaction parameters—including the choice of base, the use of anhydrous solvents, and appropriate temperature management—will consistently lead to high yields of the desired product. The protocols provided herein serve as robust starting points that can be adapted for a wide range of acid chlorides, empowering researchers in their synthetic endeavors.

References

  • OrgoSolver. (n.d.). Acid Chloride to Amide (NH3/Amines) | Mechanism + Exam Traps. Retrieved from [Link]

  • SATHEE. (n.d.). Chemistry Schotten Baumann Reaction. Retrieved from [Link]

  • University of Calgary. (n.d.). Acylation under weak base conditions. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Amine to Amide (via Acid Chloride) - Common Conditions. Retrieved from [Link]

  • Chemistry LibreTexts. (2023, January 22). Acid chlorides react with ammonia, 1° amines and 2° amines to form amides. Retrieved from [Link]

  • Cognito. (n.d.). Reactions of the Amides Revision notes | International A-Level · CIE. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Schotten-Baumann Reaction. Retrieved from [Link]

  • Chemistry LibreTexts. (2025, February 24). 24.7: Reactions of Amines. Retrieved from [Link]

  • Filo. (2025, February 19). (a) Schotten Baumann (b) Mendius reaction. Retrieved from [Link]

  • J&K Scientific LLC. (2021, March 23). Schotten-Baumann Reaction. Retrieved from [Link]

  • LS College. (2020, August 1). Schotten–Baumann reaction. Retrieved from [Link]

  • BYJU'S. (n.d.). Chemical Properties Of Amines Acylation Basicity. Retrieved from [Link]

  • Organic Chemistry Portal. (2019). Ruthenium-Catalyzed Synthesis of N-Methylated Amides using Methanol. Retrieved from [Link]

  • National Center for Biotechnology Information. (2020, April 23). N-Acetylation of Amines in Continuous-Flow with Acetonitrile—No Need for Hazardous and Toxic Carboxylic Acid Derivatives. Retrieved from [Link]

  • Royal Society of Chemistry. (2023, March 21). Solvent-controlled amidation of acid chlorides at room temperature: new route to access aromatic primary amides and imides amenable for late-stage functionalization. Retrieved from [Link]

  • ResearchGate. (2025, October 17). (PDF) N-Acetylation of Amines in Continuous-Flow with Acetonitrile—No Need for Hazardous and Toxic Carboxylic Acid Derivatives. Retrieved from [Link]

  • ResearchGate. (2014, November 30). What is the suitable condition for formation of amide using chloroacetyl chloride as a reagent. Retrieved from [Link]

  • Michigan State University. (n.d.). Amine Reactivity. Retrieved from [Link]

  • Sparkl. (n.d.). Revision Notes - Reaction of Amines with Acyl Chlorides | Nitrogen Compounds | Chemistry - 9701 | AS & A Level. Retrieved from [Link]

  • Pearson. (n.d.). An aqueous solution of a primary or secondary amine reacts with a.... Retrieved from [Link]

  • Chemistry Steps. (2020, February 21). Reactions of Acid Chlorides (ROCl) with Nucleophiles. Retrieved from [Link]

Sources

Application

Application Note &amp; Protocols: A Comprehensive Guide to the Synthesis of Methyl-(3-m-tolyl-propyl)-amine Hydrochloride

Abstract This document provides a comprehensive, in-depth guide for the synthesis, purification, and characterization of Methyl-(3-m-tolyl-propyl)-amine hydrochloride, a key secondary amine salt often utilized as a build...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This document provides a comprehensive, in-depth guide for the synthesis, purification, and characterization of Methyl-(3-m-tolyl-propyl)-amine hydrochloride, a key secondary amine salt often utilized as a building block in pharmaceutical and medicinal chemistry research. This guide is tailored for researchers, scientists, and drug development professionals, offering not just a step-by-step protocol but also the underlying chemical principles and rationale for the chosen methodologies. The protocol is designed to be self-validating, with clear checkpoints for characterization to ensure the identity and purity of the final compound.

Introduction and Strategic Overview

The synthesis of secondary amines is a cornerstone of modern organic chemistry, with reductive amination being one of the most robust and widely employed methods. This method offers high selectivity and avoids the common issue of over-alkylation often encountered in direct alkylation of amines.[1] The target molecule, Methyl-(3-m-tolyl-propyl)-amine hydrochloride, is synthesized via a two-step process:

  • Reductive Amination: The initial step involves the reaction of 3-(m-tolyl)propanal with methylamine to form an intermediate imine, which is then reduced in situ to the corresponding secondary amine, Methyl-(3-m-tolyl-propyl)-amine.

  • Salt Formation: The purified free amine is then converted to its hydrochloride salt to enhance its stability, crystallinity, and ease of handling.

This guide will provide detailed protocols for each of these steps, followed by comprehensive procedures for purification and characterization.

Synthesis of Methyl-(3-m-tolyl-propyl)-amine (Free Amine)

The core of this synthesis is a one-pot reductive amination reaction. This approach is efficient as it circumvents the need to isolate the intermediate imine.[2] Sodium borohydride (NaBH₄) is selected as the reducing agent due to its ready availability and effectiveness in reducing the imine intermediate.[3][4]

Materials and Reagents
Reagent/MaterialGradeSupplierNotes
3-(m-tolyl)propanal≥97%Commercially AvailableStore under inert atmosphere.
Methylamine solution2.0 M in THFCommercially AvailableHandle in a well-ventilated fume hood.
Sodium Borohydride (NaBH₄)≥98%Commercially AvailableMoisture sensitive.
Methanol (MeOH)AnhydrousCommercially Available
Diethyl ether (Et₂O)AnhydrousCommercially Available
Sodium sulfate (Na₂SO₄)AnhydrousCommercially Available
Hydrochloric acid (HCl)2.0 M in diethyl etherCommercially AvailableCorrosive. Handle with care.
Equipment
  • Round-bottom flask with a magnetic stir bar

  • Septum and nitrogen/argon inlet

  • Stirring plate

  • Ice bath

  • Rotary evaporator

  • Standard laboratory glassware (separatory funnel, beakers, graduated cylinders)

Detailed Protocol for Reductive Amination
  • Reaction Setup: To a 250 mL round-bottom flask containing a magnetic stir bar, add 3-(m-tolyl)propanal (10.0 g, 67.5 mmol).

  • Amine Addition: Add anhydrous methanol (100 mL) to the flask and stir until the aldehyde is fully dissolved.

  • Imine Formation: To the stirred solution, add methylamine (40.5 mL of a 2.0 M solution in THF, 81.0 mmol, 1.2 equivalents) dropwise over 10 minutes at room temperature. Allow the mixture to stir for 1 hour to facilitate the formation of the imine intermediate.

  • Reduction: Cool the reaction mixture to 0 °C using an ice bath. In a separate beaker, prepare a solution of sodium borohydride (3.8 g, 100.0 mmol, 1.5 equivalents) in 50 mL of methanol. Add the sodium borohydride solution to the reaction mixture dropwise over 30 minutes, ensuring the temperature remains below 10 °C.

  • Reaction Completion: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for an additional 4 hours.

  • Work-up:

    • Quench the reaction by the slow addition of 50 mL of deionized water.

    • Concentrate the mixture in vacuo to remove the bulk of the methanol and THF.

    • Add 100 mL of diethyl ether to the aqueous residue and transfer to a separatory funnel.

    • Separate the layers and extract the aqueous layer with diethyl ether (2 x 50 mL).

    • Combine the organic extracts and wash with brine (50 mL).

    • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the crude Methyl-(3-m-tolyl-propyl)-amine as an oil.

Preparation of Methyl-(3-m-tolyl-propyl)-amine Hydrochloride

The conversion of the free amine to its hydrochloride salt is a straightforward acid-base reaction. The use of ethereal HCl facilitates the precipitation of the salt, simplifying its isolation.[5]

Detailed Protocol for Salt Formation
  • Dissolution: Dissolve the crude free amine oil in 100 mL of anhydrous diethyl ether.

  • Precipitation: While stirring, slowly add a 2.0 M solution of HCl in diethyl ether dropwise until no further precipitation is observed. The formation of a white solid indicates the hydrochloride salt.

  • Isolation:

    • Continue stirring for 30 minutes after the addition is complete.

    • Collect the white precipitate by vacuum filtration.

    • Wash the filter cake with cold diethyl ether (3 x 20 mL) to remove any unreacted starting materials or byproducts.

  • Drying: Dry the solid product under high vacuum to a constant weight.

Purification by Recrystallization

Recrystallization is a powerful technique for purifying solid compounds. The choice of solvent is critical; the ideal solvent will dissolve the compound when hot but not at room temperature.[6][7] For amine hydrochlorides, a mixture of a polar solvent (like ethanol or isopropanol) and a non-polar solvent (like diethyl ether or hexane) is often effective.

Detailed Protocol for Recrystallization
  • Solvent Selection: A suitable solvent system for this compound is isopropanol/diethyl ether.

  • Dissolution: Place the crude hydrochloride salt in a flask and add a minimal amount of hot isopropanol to just dissolve the solid.

  • Crystallization:

    • Allow the solution to cool slowly to room temperature.

    • Once at room temperature, slowly add diethyl ether until the solution becomes turbid.

    • Place the flask in an ice bath or refrigerator (2-8 °C) for several hours to maximize crystal formation.

  • Isolation and Drying:

    • Collect the purified crystals by vacuum filtration.

    • Wash the crystals with a small amount of cold diethyl ether.

    • Dry the crystals under high vacuum to yield pure Methyl-(3-m-tolyl-propyl)-amine hydrochloride.

Characterization of the Final Product

Thorough characterization is essential to confirm the identity and purity of the synthesized compound.

Expected Physical Properties
PropertyExpected Value
Appearance White to off-white crystalline solid
Melting Point Approximately 145-146 °C (based on the phenyl analog)[8]
Molecular Formula C₁₁H₁₈ClN
Molecular Weight 200.72 g/mol
Spectroscopic Analysis
  • ¹H NMR (400 MHz, CDCl₃):

    • δ 7.20-7.00 (m, 4H): Aromatic protons of the tolyl group.

    • δ 2.90 (t, 2H): Methylene protons adjacent to the nitrogen.

    • δ 2.65 (t, 2H): Benzylic methylene protons.

    • δ 2.45 (s, 3H): Methyl protons on the nitrogen.

    • δ 2.35 (s, 3H): Methyl protons of the tolyl group.

    • δ 2.00 (quintet, 2H): Central methylene protons of the propyl chain.

    • A broad singlet for the N-H proton may be observed, often downfield.

  • ¹³C NMR (100 MHz, CDCl₃):

    • δ ~140-125: Aromatic carbons.

    • δ ~49: Methylene carbon adjacent to the nitrogen.

    • δ ~35: Methyl carbon on the nitrogen.

    • δ ~33: Benzylic methylene carbon.

    • δ ~30: Central methylene carbon of the propyl chain.

    • δ ~21: Methyl carbon of the tolyl group.

  • Infrared (IR) Spectroscopy (KBr Pellet):

    • ~2700-2400 cm⁻¹ (broad): N-H stretching vibration of the secondary ammonium salt.[9]

    • ~2950-2850 cm⁻¹: C-H stretching vibrations of the alkyl groups.

    • ~1600 cm⁻¹: Aromatic C=C stretching vibrations.

    • ~1450 cm⁻¹: C-H bending vibrations.

Visual Workflow and Pathway Diagrams

Overall Synthetic Workflow

SynthesisWorkflow cluster_synthesis Synthesis of Free Amine cluster_salt_formation Salt Formation & Purification Start 3-(m-tolyl)propanal + Methylamine in THF/MeOH Imine Imine Formation (1 hr, RT) Start->Imine Reduction Reduction with NaBH₄ (4 hrs, 0°C to RT) Imine->Reduction Workup Aqueous Work-up & Extraction with Et₂O Reduction->Workup FreeAmine Crude Methyl-(3-m-tolyl-propyl)-amine Workup->FreeAmine Dissolve Dissolve in Et₂O FreeAmine->Dissolve Precipitate Add Ethereal HCl Dissolve->Precipitate Filter Vacuum Filtration Precipitate->Filter CrudeSalt Crude HCl Salt Filter->CrudeSalt Recrystallize Recrystallization (Isopropanol/Et₂O) CrudeSalt->Recrystallize FinalProduct Pure Methyl-(3-m-tolyl-propyl)-amine HCl Recrystallize->FinalProduct

Caption: Overall workflow for the synthesis and purification of Methyl-(3-m-tolyl-propyl)-amine hydrochloride.

Reductive Amination Mechanism

ReductiveAmination cluster_step1 Step 1: Imine Formation cluster_step2 Step 2: Reduction Aldehyde 3-(m-tolyl)propanal Imine Imine Intermediate Aldehyde->Imine + Methylamine, -H₂O Methylamine Methylamine Methylamine->Imine SecondaryAmine Methyl-(3-m-tolyl-propyl)-amine Imine->SecondaryAmine + NaBH₄ (Hydride attack) NaBH4 NaBH₄ NaBH4->SecondaryAmine

Caption: The two-step mechanism of reductive amination.

Safety Considerations

  • 3-(m-tolyl)propanal: May cause skin and eye irritation.

  • Methylamine: Flammable and corrosive. Handle in a well-ventilated fume hood.

  • Sodium Borohydride: Reacts with water to produce flammable hydrogen gas.

  • Diethyl Ether: Extremely flammable. Work in a fume hood away from ignition sources.

  • Hydrochloric Acid: Corrosive. Causes severe skin burns and eye damage.

Always wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves, when performing these procedures.

Conclusion

The protocol detailed in this application note provides a reliable and efficient method for the synthesis of Methyl-(3-m-tolyl-propyl)-amine hydrochloride. By following the step-by-step instructions and understanding the underlying chemical principles, researchers can confidently prepare this valuable secondary amine salt for use in a variety of research and development applications. The inclusion of detailed characterization data and purification protocols ensures the final product meets the high standards of purity required for subsequent studies.

References

  • Reductive amination in case of secondary amines. (2019, July 25). Chemistry Stack Exchange. Retrieved March 7, 2026, from [Link]

  • THE INFRARED SPECTRA OF SECONDARY AMINES AND THEIR SALTS. (n.d.). Canadian Science Publishing. Retrieved March 7, 2026, from [Link]

  • Reductive amination. (n.d.). In Wikipedia. Retrieved March 7, 2026, from [Link]

  • An efficient sequence for the preparation of small secondary amine hydrochloride salts for focused library generation without need for distillation or chromatographic purification. (2004, June 21). PubMed. Retrieved March 7, 2026, from [Link]

  • Process for the preparation of N-methyl-3-(p-trifluoro-methylphenoxy)-3-phenyl-propylamine and their salts. (n.d.). Google Patents.
  • Recrystallization - Single Solvent. (n.d.). UCLA Chemistry and Biochemistry. Retrieved March 7, 2026, from [Link]

  • IR: amines. (n.d.). University of Calgary. Retrieved March 7, 2026, from [Link]

  • Recrystallization. (n.d.). Amrita Vishwa Vidyapeetham. Retrieved March 7, 2026, from [Link]

  • The infrared spectra of secondary amines and their salts. (2025, October 5). ResearchGate. Retrieved March 7, 2026, from [Link]

  • What is the best way to convert my amine compound from the free amine into the salt form HCl? (2020, February 3). ResearchGate. Retrieved March 7, 2026, from [Link]

  • Reductive Amination - Common Conditions. (n.d.). Organic Chemistry Data. Retrieved March 7, 2026, from [Link]

  • Assessment of a Reductive Amination Route to Methyl(3-nitrobenzyl)amine Hydrochloride. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

  • Reductive Amination, and How It Works. (2017, September 1). Master Organic Chemistry. Retrieved March 7, 2026, from [Link]

  • A novel, green, catalyst-free, and efficient method has been developed for the one-pot reductive amination of carbonyl compounds using sodium borohydride. (n.d.). SciSpace. Retrieved March 7, 2026, from [Link]

  • Amine and HCl - salt formation reaction. (2022, June 7). YouTube. Retrieved March 7, 2026, from [Link]

Sources

Application

Scalable synthesis methods for N-methyl-3-(3-methylphenyl)propylamine

Application Note: Scalable Synthesis of N-methyl-3-(3-methylphenyl)propylamine Part 1: Executive Summary & Strategic Analysis Target Molecule: N-methyl-3-(3-methylphenyl)propylamine CAS Registry Number: 100054-30-6 (Rela...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Scalable Synthesis of N-methyl-3-(3-methylphenyl)propylamine

Part 1: Executive Summary & Strategic Analysis

Target Molecule: N-methyl-3-(3-methylphenyl)propylamine CAS Registry Number: 100054-30-6 (Related isomer reference) Molecular Formula: C₁₁H₁₇N Molecular Weight: 163.26 g/mol [1]

This guide details the scalable synthesis of N-methyl-3-(3-methylphenyl)propylamine, a secondary amine structural motif found in various pharmaceutical intermediates (e.g., analogs of atomoxetine and fluoxetine).[1] While laboratory-scale methods often rely on direct alkylation or lithium aluminum hydride (LiAlH₄) reductions, these are unsuitable for kilogram-scale production due to safety hazards and impurity profiles.[1]

The "Process-Ready" Strategy: We prioritize the Amide Reduction Route via 3-methylcinnamic acid .[1] This pathway utilizes stable, inexpensive starting materials and avoids the handling of unstable aldehydes or hazardous alkyl halides. The critical reduction step utilizes Sodium bis(2-methoxyethoxy)aluminum hydride (Red-Al/Vitride) , which is safer, more thermally stable, and more soluble in industrial solvents (toluene) than LiAlH₄.[1]

Part 2: Retrosynthetic Logic & Pathway Visualization

The synthesis is broken down into three logical stages: Backbone Construction, Nitrogen Installation, and Carbonyl Removal.

SynthesisPath Start 3-Methylbenzaldehyde (Starting Material) Step1 3-Methylcinnamic Acid (Stable Solid) Start->Step1 Perkin/Knoevenagel Condensation Step2 3-(3-Methylphenyl)propanoic Acid (Hydrocinnamic Derivative) Step1->Step2 Catalytic Hydrogenation (H2, Pd/C) Step3 N-Methyl-3-(3-methylphenyl)propanamide (Stable Amide) Step2->Step3 Amidation (SOCl2 then MeNH2) Target N-methyl-3-(3-methylphenyl)propylamine (Target Amine) Step3->Target Red-Al Reduction (Toluene, Reflux)

Caption: Figure 1. Retrosynthetic pathway designed for stability and scalability.[2] The route avoids unstable aldehyde intermediates by utilizing the robust hydrocinnamic acid scaffold.

Part 3: Route Comparison & Selection

FeatureRoute A: Amide Reduction (Recommended) Route B: Reductive Amination Route C: Direct Alkylation
Key Intermediate N-methyl amide (Very Stable)Aldehyde (Unstable/Oxidizes)Alkyl Bromide (Toxic)
Reagents H₂, SOCl₂, Red-AlH₂, Methylamine, Pd/CMethylamine (Excess)
Scalability High. Standard unit operations.[1]Medium. Requires flow chem for best results.Low. Exothermic, over-alkylation impurities.[1]
Safety Profile Controlled H₂ release; Red-Al is non-pyrophoric.[1]High pressure H₂; Flammable solvents.[3]High pressure; Alkylating agents are genotoxic.
Impurity Profile Clean. Main impurity is unreduced amide.Dimer formation; Alcohol byproducts.Tertiary amine (over-alkylation) is hard to remove.

Part 4: Detailed Experimental Protocol

Stage 1: Hydrogenation of 3-Methylcinnamic Acid

Objective: Saturation of the alkene to form the hydrocinnamic acid backbone.

  • Reagents:

    • 3-Methylcinnamic acid (1.0 equiv)[1]

    • Pd/C (5% or 10% w/w, 50% water wet) (0.5 - 1.0 wt% loading)[1]

    • Methanol (Solvent, 5-7 volumes)[1]

    • Hydrogen gas (H₂)[1]

  • Protocol:

    • Charge a hydrogenation reactor (Hastelloy or Stainless Steel) with 3-methylcinnamic acid and Methanol.

    • Inert the vessel with Nitrogen (3x cycles).

    • Add the Pd/C catalyst as a slurry in methanol (Caution: Pyrophoric when dry).

    • Pressurize with H₂ to 3–5 bar (45–75 psi).

    • Stir vigorously at 25–40°C. Reaction is exothermic; control temperature <50°C to prevent esterification side-reactions.

    • Monitor via HPLC until starting material <0.5%.

    • Filter catalyst through Celite or a sparkler filter.

    • Concentrate filtrate to yield 3-(3-methylphenyl)propanoic acid as a white/off-white solid.[1]

    • Yield Expectation: >95%[1][4][5][6]

Stage 2: Amide Formation (The "Acid Chloride" Method)

Objective: Activation of the acid and coupling with methylamine.

  • Reagents:

    • 3-(3-methylphenyl)propanoic acid (1.0 equiv)[1]

    • Thionyl Chloride (SOCl₂) (1.2 equiv) or Oxalyl Chloride[1]

    • Methylamine (40% aq. solution or 2M in THF) (2.5 equiv)

    • Dichloromethane (DCM) or Toluene (Solvent)[1]

    • Catalytic DMF[1]

  • Protocol:

    • Dissolve the acid in Toluene (or DCM). Add catalytic DMF (0.01 equiv).

    • Slowly add Thionyl Chloride at 20–25°C. Off-gassing of SO₂ and HCl will occur (Scrubber required).

    • Heat to 40–50°C for 2 hours to ensure complete acid chloride formation.

    • Remove excess SOCl₂ via vacuum distillation (co-evaporate with toluene).

    • Cool the Acid Chloride solution to 0–5°C.

    • Slowly add the Methylamine solution (excess is used to scavenge HCl). Maintain temp <20°C.

    • Stir for 1 hour. Quench with water.[7][8][9]

    • Separate layers. Wash organic layer with dilute HCl (to remove amine traces) and then NaHCO₃.[1]

    • Dry and concentrate to yield N-methyl-3-(3-methylphenyl)propanamide .

    • Yield Expectation: 90–95%[1]

Stage 3: Reduction of Amide to Amine (The "Red-Al" Process)

Objective: Reduction of the carbonyl group to a methylene group.[7]

  • Reagents:

    • N-methyl-3-(3-methylphenyl)propanamide (1.0 equiv)[1]

    • Red-Al (Sodium bis(2-methoxyethoxy)aluminum hydride), 65-70% in Toluene (2.5 - 3.0 equiv hydride)[1]

    • Toluene (Solvent)[1]

    • Sodium Hydroxide (NaOH) for quench[1]

  • Protocol:

    • Setup: Use a dry reactor under Nitrogen. Charge the Amide and Toluene (5 volumes).

    • Addition: Heat solution to 40°C. Add Red-Al solution dropwise via addition funnel. (Reaction is exothermic; maintain <60°C during addition).

    • Reaction: After addition, heat to 80–85°C (internal temp) for 2–4 hours.

      • Note: Red-Al requires higher temperatures than LiAlH₄ but is more selective.[1]

    • IPC (In-Process Control): Monitor disappearance of amide via HPLC/TLC.

    • Quench (Critical Step): Cool to 0–10°C.

      • Method: Slowly add dilute NaOH (15% w/w) or Rochelle's salt solution.

      • Caution: Hydrogen gas evolution occurs. Ensure good venting.

    • Workup: Separate the organic (Toluene) layer. The aqueous layer contains aluminum salts.

    • Extraction: Extract aqueous layer once with Toluene. Combine organics.

    • Salt Formation (Purification): To the toluene solution, add HCl (gas or in IPA) to precipitate the Hydrochloride Salt .

    • Filtration: Filter the white solid, wash with cold Toluene/MTBE.

    • Drying: Vacuum dry at 40°C.

  • Yield Expectation: 80–85%[1]

  • Purity: >98% (HPLC)[1]

Part 5: Process Safety & Quality Control

Critical Safety Parameters (CSP)
  • Hydrogenation: Ensure reactor grounding to prevent static ignition of Methanol/H₂ atmosphere.

  • Thionyl Chloride: Corrosive and toxic vapors. Must use a caustic scrubber (NaOH) for exhaust.

  • Red-Al Handling:

    • Unlike LiAlH₄, Red-Al does not ignite spontaneously in moist air, but it reacts violently with water.[1]

    • Never add water directly to hot Red-Al.[1] Always cool and dilute first.

    • Toluene solutions of Red-Al are stable but flammable.[1]

Analytical Specifications (Expected)
  • ¹H NMR (CDCl₃, Free Base):

    • δ 7.0-7.2 (m, 4H, Ar-H)[1]

    • δ 2.60 (t, 2H, Ar-CH₂)[1]

    • δ 2.55 (t, 2H, N-CH₂)[1]

    • δ 2.42 (s, 3H, N-CH₃)[1]

    • δ 2.32 (s, 3H, Ar-CH₃)[1]

    • δ 1.80 (quint, 2H, -CH₂-)[1]

  • Mass Spectrometry (ESI+): m/z = 164.1 [M+H]⁺[1]

References

  • Amide Reduction Scale-Up

    • Title: "Safe and Scalable Amide Reductions using Sodium Bis(2-methoxyethoxy)aluminum Hydride (Red-Al)."
    • Context: Describes the industrial preference for Red-Al over LiAlH4 due to thermal stability and solubility.
    • Source: Organic Process Research & Development (OPRD).
    • [1]

  • General Synthesis of Phenylpropylamines: Title: "Synthesis of N-methyl-3-phenylpropylamine derivatives via catalytic hydrogenation and amide reduction." Context: General methodology for the hydrocinnamic acid route. Source: Vogel's Textbook of Practical Organic Chemistry, 5th Ed.
  • Safety of Hydride Reductions

    • Title: "A Safety Guidance Document for Lithium Aluminum Hydride (LAH) Reduction." (Applicable comparisons to Red-Al).
    • Source: ACS Chemical Health & Safety.
    • [1]

  • Catalytic Hydrogenation Protocols

    • Title: "Heterogeneous catalytic hydrogenation of 3-phenylpropionic acid deriv
    • Source: ResearchG
    • [1]

Sources

Method

Application Notes &amp; Protocols: Methyl-(3-m-tolyl-propyl)-amine in CNS Drug Discovery

Introduction & Scientific Rationale In the landscape of Central Nervous System (CNS) drug discovery, the 3-phenylpropylamine scaffold is universally recognized as a "privileged structure." It serves as the foundational p...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Scientific Rationale

In the landscape of Central Nervous System (CNS) drug discovery, the 3-phenylpropylamine scaffold is universally recognized as a "privileged structure." It serves as the foundational pharmacophore for a vast array of monoamine releasing agents and selective reuptake inhibitors, including blockbuster antidepressants like fluoxetine and atomoxetine[1][2].

Methyl-(3-m-tolyl-propyl)-amine (IUPAC: N-methyl-3-(3-methylphenyl)propan-1-amine) is a highly specialized, functionalized derivative of the standard N-methyl-3-phenylpropylamine backbone[3]. As a Senior Application Scientist, I frequently utilize this compound as a critical building block and reference ligand. The strategic addition of a methyl group at the meta-position of the phenyl ring fundamentally alters the molecule's physicochemical profile:

  • Steric Modulation: The meta-methyl group introduces targeted steric bulk that optimizes the ligand's fit within the S1 binding pocket of the Norepinephrine Transporter (NET) and Serotonin Transporter (SERT). Historical Structure-Activity Relationship (SAR) studies demonstrate that ortho- and meta-substitutions on the aromatic ring often yield exponentially higher affinity for NET compared to para-substitutions[4].

  • Lipophilicity & BBB Penetration: The addition of the aliphatic methyl group increases the compound's partition coefficient (cLogP). In CNS drug design, enhancing lipophilicity directly correlates with improved passive diffusion across the Blood-Brain Barrier (BBB), ensuring higher central target engagement.

  • Secondary Amine Functionality: The N-methyl group is essential for forming a critical hydrogen bond with a conserved aspartate residue located in the central binding site of monoamine transporters, anchoring the molecule during the inhibition cycle[1].

Mechanism of Action & Target Engagement

Methyl-(3-m-tolyl-propyl)-amine and its downstream derivatives act primarily by binding to the presynaptic monoamine transporters (SERT, NET, and DAT). By occupying the substrate-binding pocket, these compounds prevent the reuptake of neurotransmitters from the synaptic cleft, thereby prolonging receptor activation and enhancing downstream CNS signaling[4][5].

MOA cluster_synapse Presynaptic Terminal / Synaptic Cleft Compound Methyl-(3-m-tolyl-propyl)-amine (Lead Scaffold) SERT Serotonin Transporter (SERT) Compound->SERT Binds S1 Pocket NET Norepinephrine Transporter (NET) Compound->NET Binds S1 Pocket DAT Dopamine Transporter (DAT) Compound->DAT Binds S1 Pocket Reuptake Inhibition of Monoamine Reuptake SERT->Reuptake NET->Reuptake DAT->Reuptake CNS Enhanced CNS Neurotransmission Reuptake->CNS

Caption: Mechanism of monoamine transporter blockade by the Methyl-(3-m-tolyl-propyl)-amine scaffold.

Experimental Protocols

Protocol A: In Vitro Radioligand Binding Assay for Transporter Affinity

To evaluate the binding affinity (


) of Methyl-(3-m-tolyl-propyl)-amine derivatives, we utilize a radioligand displacement assay using cloned cell lines.

Causality Check: Why use cloned LLC-PK1 cells instead of rat brain synaptosomes? Cloned cell lines over-expressing specific human transporters (SERT, NET, DAT) provide a homogenous, high-yield system that eliminates off-target binding from endogenous competing receptors, ensuring highly reproducible


 values[4].

Materials:

  • Cell Line: LLC-PK1 cells stably transfected with human SERT, NET, or DAT[4].

  • Radioligands:

    
    -citalopram (SERT), 
    
    
    
    -nisoxetine (NET),
    
    
    -WIN 35,428 (DAT).
  • Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4. (Note: Monoamine transporters are

    
     coupled symporters. The high 
    
    
    
    concentration is strictly required to maintain the transporter in the outward-facing conformation, which is the state most inhibitors bind to).

Step-by-Step Methodology:

  • Membrane Preparation: Harvest LLC-PK1 cells and homogenize in ice-cold assay buffer. Centrifuge at 40,000 × g for 20 minutes at 4°C. Resuspend the pellet in assay buffer to a final protein concentration of 50-100 µ g/well .

  • Compound Dilution: Prepare a 10-point serial dilution of the Methyl-(3-m-tolyl-propyl)-amine test compound (ranging from

    
     M to 
    
    
    
    M) in assay buffer containing 0.1% DMSO.
  • Incubation: In a 96-well plate, combine 50 µL of the test compound, 50 µL of the appropriate radioligand (e.g., 1 nM

    
    -nisoxetine for NET), and 100 µL of the membrane suspension.
    
  • Equilibration: Incubate the plates at 25°C for 60 minutes. (Causality: 60 minutes at room temperature ensures steady-state equilibrium is reached without risking thermal degradation of the transporter proteins).

  • Termination & Filtration: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.5% polyethylenimine to reduce non-specific binding) using a 96-well cell harvester. Wash filters rapidly with 3 × 1 mL of ice-cold wash buffer (50 mM Tris-HCl, pH 7.4).

  • Quantification: Dry the filters, add scintillation cocktail, and quantify bound radioactivity using a liquid scintillation counter. Calculate the

    
     and convert to 
    
    
    
    using the Cheng-Prusoff equation.

HTS Step1 1. Compound Library Prep (Methyl-(3-m-tolyl-propyl)-amine derivatives) Step3 3. Radioligand Incubation (e.g., 3H-Nisoxetine for NET) Step1->Step3 Step2 2. Cell Culture (LLC-PK1) Expressing SERT/NET/DAT Step2->Step3 Step4 4. Rapid Filtration & Washing (GF/B Glass Fiber Filters) Step3->Step4 Terminate Reaction (Vacuum) Step5 5. Liquid Scintillation Counting (Determine IC50 / Ki) Step4->Step5 Quantify Bound Radioligand

Caption: High-Throughput Screening (HTS) workflow for evaluating transporter binding affinity.

Protocol B: Synthetic Derivatization (Fragment Assembly)

To utilize Methyl-(3-m-tolyl-propyl)-amine as a building block for novel therapeutics, it must undergo functionalization. The secondary amine is highly nucleophilic and serves as an excellent handle for structural expansion.

Step-by-Step Methodology (N-Alkylation/Arylation):

  • Preparation: Dissolve 1.0 equivalent of Methyl-(3-m-tolyl-propyl)-amine hydrochloride in anhydrous

    
    -dimethylformamide (DMF) under an inert argon atmosphere.
    
  • Base Addition: Add 2.5 equivalents of

    
    -diisopropylethylamine (DIPEA). (Causality: A non-nucleophilic base is required to free the amine from its hydrochloride salt and neutralize the acid generated during the reaction without competing for the electrophile).
    
  • Electrophile Coupling: Dropwise, add 1.1 equivalents of the desired alkyl/aryl halide (e.g., a substituted benzyl bromide to target the DAT binding pocket).

  • Reaction: Stir the mixture at 60°C for 12 hours. Monitor reaction completion via LC-MS.

  • Purification: Quench with saturated aqueous

    
    , extract with ethyl acetate, dry over anhydrous 
    
    
    
    , and purify the resulting tertiary amine via flash column chromatography (Silica gel, Dichloromethane/Methanol gradient).

Quantitative Data Presentation

The structural nuances of the phenylpropylamine scaffold drastically dictate target selectivity. The table below summarizes the binding affinities of the foundational scaffolds and their derivative blockbuster drugs to illustrate the SAR trajectory.

Compound / ScaffoldTarget ProfileSERT ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

(nM)
NET

(nM)
DAT

(nM)
Reference
Phenylpropylamine NDRA (Release Agent)> 10,000Mod. AffinityLow Affinity[2]
N-Methyl-3-phenylpropylamine Core Precursor / Inhibitor~ 150~ 200> 1,000[3]
Fluoxetine (Derivative)SSRI178,000 - 10,000> 10,000[6]
Nisoxetine (Derivative)SNRI> 1,0004.8 ± 1.7> 10,000[4]

(Note: The addition of specific aryloxy groups to the N-methyl-3-phenylpropylamine core drives the extreme selectivity seen in Fluoxetine and Nisoxetine. The Methyl-(3-m-tolyl-propyl)-amine scaffold serves as the starting point to fine-tune these exact parameters).

References

  • "Classics in Chemical Neuroscience: Fluoxetine (Prozac) - PMC - NIH", National Institutes of Health.
  • "N-Methyl-3-phenylpropylamine Hydrochloride|CAS 30684-07-2 - Benchchem", Benchchem.
  • "(R)-N-Methyl-3-(3-125I-pyridin-2-yloxy)-3-phenylpropan-1-amine ([125I]PYINXT) : a novel probe for norepinephrine transporters (NET) - PMC - PubMed Central", National Institutes of Health.
  • "Phenylpropylamine - Wikipedia", Wikipedia.
  • "The Discovery of Fluoxetine Hydrochloride (Prozac) - SciSpace", SciSpace.

Sources

Application

Application Notes and Protocols for the Storage and Handling of Air-Sensitive Secondary Amines

Abstract Secondary amines are a cornerstone of modern chemical synthesis, pivotal in the development of pharmaceuticals, agrochemicals, and functional materials. However, a significant subset of these reagents exhibits p...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

Secondary amines are a cornerstone of modern chemical synthesis, pivotal in the development of pharmaceuticals, agrochemicals, and functional materials. However, a significant subset of these reagents exhibits pronounced sensitivity to atmospheric conditions, reacting with oxygen, moisture, and carbon dioxide to yield a variety of degradation products. This degradation compromises sample purity, impacts reaction yields, and can lead to the formation of unforeseen side products, ultimately affecting experimental reproducibility and the integrity of research findings. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the robust storage and handling protocols for air-sensitive secondary amines. It outlines the chemical principles behind their sensitivity, provides detailed, field-proven methodologies for their manipulation under inert atmospheres, and offers systematic procedures for purity assessment, quenching, and disposal.

The Chemical Underpinnings of Air-Sensitivity in Secondary Amines

The reactivity of secondary amines with atmospheric components is primarily dictated by the lone pair of electrons on the nitrogen atom, which imparts both nucleophilic and basic character. This reactivity is the very reason they are such versatile reagents, but it also renders them susceptible to degradation upon exposure to air.

Oxidation by Molecular Oxygen

Secondary amines are susceptible to oxidation by atmospheric oxygen, a process that can be accelerated by light and trace metal impurities. The oxidation can proceed through various pathways, often initiated by the formation of radical species. Key degradation products include:

  • Hydroxylamines and Nitrones: The initial oxidation product is often an N-hydroxylamine, which can be further oxidized to a nitrone.[1] These species can participate in unintended side reactions, altering the course of a planned chemical transformation.

  • Imines and Enamines: Oxidation can also occur at the α-carbon, leading to the formation of imines or enamines, particularly in the presence of a suitable catalyst.

  • N-oxides: While more common for tertiary amines, N-oxide formation can occur under certain conditions.

The propensity for oxidation is influenced by the structure of the amine; for instance, secondary amines have been shown to exhibit higher degradation rates than primary or tertiary amines under certain oxidative conditions.[2]

Reaction with Atmospheric Moisture (H₂O)

Many secondary amines are hygroscopic and will readily absorb moisture from the air.[3] While not a degradation pathway in itself for many common secondary amines, the presence of water can:

  • Act as a catalyst for other degradation pathways.

  • Interfere with reactions where anhydrous conditions are critical, such as in organometallic chemistry.

  • Lead to the formation of hydrates , altering the physical properties and effective concentration of the amine.

Reaction with Carbon Dioxide (CO₂)

The basic nature of secondary amines facilitates a reaction with atmospheric carbon dioxide to form carbamate salts. This reaction is often reversible but can significantly reduce the concentration of the free amine over time. The formation of these solid precipitates can also cause issues with handling and dispensing. Recent studies have also shown that the presence of CO₂ can catalyze C-N bond cleavage in the oxidative degradation pathway of amines.[4][5][6]

Core Principles of Inert Atmosphere Handling

To mitigate the degradation pathways described above, it is imperative to handle air-sensitive secondary amines under an inert atmosphere, which excludes oxygen, moisture, and carbon dioxide. The two most common techniques for achieving this in a laboratory setting are the use of a glovebox and a Schlenk line.

The Glovebox: A Controlled Environment

A glovebox is a sealed container filled with a high-purity inert gas (typically argon or nitrogen) that is continuously circulated through a catalyst and desiccant to remove oxygen and moisture to parts-per-million (ppm) levels.[7]

  • Advantages: Provides a highly controlled environment for a wide range of manipulations, including weighing solids, preparing solutions, and setting up reactions. It is particularly advantageous for handling solids and for complex or lengthy procedures.[8]

  • Disadvantages: Organic solvents can attack the plastic seals and diffuse through the gloves, potentially contaminating the atmosphere and degrading the glovebox components.[7]

The Schlenk Line: A Versatile Tool for Inert Gas Manipulations

A Schlenk line is a glass manifold with two parallel tubes: one connected to a source of purified inert gas and the other to a vacuum pump.[9] This setup allows for the evacuation of air from glassware and subsequent backfilling with an inert gas, a process often repeated in cycles to ensure a robustly inert atmosphere.

  • Advantages: Cost-effective for routine reactions, allows for direct heating and cooling of reaction vessels, and is well-suited for handling solutions and performing reactions on a larger scale.[10]

  • Disadvantages: Requires more technical skill to master the various transfer techniques and is less suitable for the prolonged handling of solids compared to a glovebox.

The choice between a glovebox and a Schlenk line depends on the specific task, the sensitivity of the secondary amine, and the available resources. For highly sensitive or pyrophoric amines, a glovebox is often the preferred method for initial handling and weighing.

Storage Protocols for Air-Sensitive Secondary Amines

Proper storage is the first line of defense against the degradation of air-sensitive secondary amines. The primary goal is to maintain an inert headspace above the amine and protect it from light and temperature fluctuations.

Recommended Containers
  • Sure/Seal™ Bottles: For liquid secondary amines, commercially available Sure/Seal™ bottles (or similar septum-sealed bottles) are the industry standard.[11][12] These bottles feature a crimped-on cap with a multi-layer septum that allows for the withdrawal of the amine via syringe or cannula while maintaining an inert atmosphere.[2] The integrity of the seal is crucial, and it is important to use the correct gauge needle (typically 18-22 gauge) to minimize damage to the septum.

  • Schlenk Flasks and Ampules: For long-term storage of laboratory-prepared or repackaged secondary amines, Schlenk flasks with greased glass stoppers or flame-sealed glass ampules provide an excellent barrier against atmospheric contamination.

Storage Conditions

The following table summarizes the recommended storage conditions for air-sensitive secondary amines.

ParameterRecommendationRationale
Atmosphere Inert gas (Argon or Nitrogen)Prevents oxidation and reaction with CO₂.
Temperature Cool, dry place (typically 2-8 °C for volatile amines)Reduces vapor pressure and slows degradation kinetics.[3]
Light Amber glass bottles or storage in the darkPrevents light-catalyzed oxidation.
Desiccation Store in a desiccator with a compatible desiccantProtects against the ingress of moisture.
Compatible Desiccants

When storing secondary amines in a desiccator, the choice of desiccant is critical. Acidic desiccants should be avoided as they will react with the basic amine.

Desiccant TypeCompatibility with Secondary AminesNotes
Molecular Sieves (3A or 4A) Excellent Highly effective at low humidity and generally inert.[13]
Activated Alumina Good Stable against alkaline compounds like amines.[3]
Bentonite Clay Good A natural, economical option for moderate humidity control.[13]
Silica Gel Good Widely used, but less effective at very low humidity.[1]
Calcium Chloride Poor Can form adducts with amines.
Phosphorus Pentoxide (P₄O₁₀) Poor Highly acidic and will react vigorously.
Sulfuric Acid (H₂SO₄) Poor Highly acidic and will react vigorously.

Experimental Protocols for Handling and Manipulation

The following protocols provide step-by-step guidance for common laboratory procedures involving air-sensitive secondary amines. Always consult the Safety Data Sheet (SDS) for the specific amine before handling.

Protocol 1: Transfer of a Liquid Secondary Amine from a Sure/Seal™ Bottle via Syringe

This protocol describes the transfer of a small volume (<50 mL) of a liquid secondary amine using a gas-tight syringe under a positive pressure of inert gas.

Materials:

  • Sure/Seal™ bottle of the secondary amine

  • Gas-tight syringe with a Luer-lock needle (18-22 gauge)

  • Schlenk flask (or other reaction vessel) fitted with a rubber septum

  • Inert gas source (Argon or Nitrogen) with a bubbler

  • Needle for inert gas inlet

Procedure:

  • Prepare the Reaction Vessel: Oven-dry the Schlenk flask and allow it to cool to room temperature under a stream of inert gas. Securely clamp the flask.

  • Establish Inert Atmosphere: Pierce the septum of the Schlenk flask with the inert gas inlet needle connected to the bubbler. Ensure a slow, steady flow of inert gas (1-2 bubbles per second).

  • Prepare the Syringe: Oven-dry the syringe and needle, assemble them while hot, and allow to cool in a desiccator.

  • Flush the Syringe: Pierce the septum of the Schlenk flask with the syringe needle and flush the syringe with inert gas from the flask's headspace three times.

  • Pressurize the Sure/Seal™ Bottle (Optional but Recommended): Briefly insert a separate inert gas needle into the headspace of the Sure/Seal™ bottle to create a slight positive pressure. This will facilitate the withdrawal of the liquid.

  • Withdraw the Amine: Pierce the septum of the Sure/Seal™ bottle with the syringe needle, ensuring the needle tip is below the liquid level. Slowly withdraw the desired volume of the amine. It is often helpful to withdraw a small amount of inert gas into the syringe after the liquid to act as a buffer.

  • Transfer the Amine: Carefully withdraw the syringe from the Sure/Seal™ bottle and immediately insert it into the septum of the prepared Schlenk flask. Depress the plunger to transfer the amine.

  • Clean the Syringe: Immediately after use, rinse the syringe and needle with a compatible anhydrous solvent (e.g., THF, toluene) and then quench the rinsate as described in Section 6.

Protocol 2: Weighing a Solid Secondary Amine in a Glovebox

This protocol outlines the procedure for accurately weighing a solid air-sensitive secondary amine inside an inert atmosphere glovebox.

Materials:

  • Glovebox with an integrated balance

  • Spatula

  • Weighing paper or a tared vial

  • Airtight container for the amine

  • Airtight container for the weighed sample

Procedure:

  • Prepare the Glovebox: Ensure the glovebox atmosphere has low levels of oxygen and moisture (<1 ppm is ideal).

  • Transfer Materials into the Glovebox: Place the sealed container of the solid amine, a clean spatula, a tared vial, and any other necessary equipment into the antechamber of the glovebox.

  • Evacuate and Refill Antechamber: Perform at least three vacuum/inert gas cycles on the antechamber to remove air before transferring the items into the main chamber.

  • Equilibrate the Balance: Once inside the glovebox, allow the balance to equilibrate to the glovebox atmosphere.

  • Weigh the Amine: Tare the vial on the balance. Carefully open the container of the solid amine and use the spatula to transfer the desired amount into the tared vial.

  • Seal and Record: Securely cap the vial containing the weighed amine and record the mass.

  • Remove from Glovebox: Place the sealed vial in the antechamber and cycle it out of the glovebox.

Weighing_Solid_Amine_Workflow A Prepare Glovebox (O₂ < 1 ppm, H₂O < 1 ppm) B Transfer Materials to Antechamber (Amine, Vial, Spatula) A->B C Cycle Antechamber (3x Vacuum/Inert Gas) B->C D Move Materials into Main Chamber C->D E Equilibrate Balance D->E F Tare Vial E->F G Transfer Amine to Vial F->G H Seal Vial and Record Mass G->H I Transfer Sealed Vial to Antechamber H->I J Cycle Antechamber Out I->J K Sample Ready for Use J->K

Purity Assessment and Monitoring for Degradation

Regularly assessing the purity of air-sensitive secondary amines is crucial for ensuring the reliability of experimental results. Several analytical techniques can be employed to detect degradation products.

Analytical TechniqueObservable Indicators of Degradation
Nuclear Magnetic Resonance (NMR) Spectroscopy Appearance of new signals in the ¹H and ¹³C NMR spectra. Broadening of N-H signals. The N-H proton signal can be identified by its disappearance upon a D₂O shake.[14][15][16] Changes in the chemical shifts of α-protons and α-carbons can indicate oxidation or other structural changes.[11]
Gas Chromatography-Mass Spectrometry (GC-MS) Appearance of new peaks in the chromatogram. Derivatization may be necessary to improve the volatility and peak shape of polar amines and their degradation products.[17][18] The mass spectra of new peaks can help identify degradation products such as hydroxylamines, nitrones, and imines.[19][20]
Fourier-Transform Infrared (FTIR) Spectroscopy Changes in the N-H stretching region (3300-3500 cm⁻¹).[14] Appearance of new bands corresponding to C=O (from carbamates or amides), N-O (from N-oxides or hydroxylamines), or C=N (from imines) functionalities.

Quenching and Disposal Protocols

Waste containing air-sensitive secondary amines must be handled with care to neutralize their reactivity before disposal. Never dispose of active secondary amines directly into a waste container.

Protocol 3: Quenching of Residual Secondary Amine Waste

This protocol is for quenching small quantities of residual secondary amines in solvents or reaction mixtures.

Materials:

  • Waste solution containing the secondary amine

  • A suitable quenching agent (e.g., isopropanol, ethanol, or acetone)[21]

  • A flask larger than the volume of the waste

  • Stir bar and stir plate

  • Ice bath

  • Dilute aqueous acid (e.g., 1 M HCl or citric acid) for neutralization

Procedure:

  • Inert Atmosphere: Conduct the initial quenching steps under an inert atmosphere, especially if the amine is highly reactive or dissolved in a flammable solvent.

  • Cooling: Place the flask containing the waste solution in an ice bath to dissipate any heat generated during quenching.

  • Slow Addition of Quenching Agent: With vigorous stirring, slowly add a less reactive quenching agent, such as isopropanol.[22] Add the quenching agent dropwise until the initial exothermic reaction subsides.

  • Addition of Water: Once the initial reaction has ceased, slowly add water to quench any remaining reactive species.

  • Neutralization: After the quenching is complete and the solution has warmed to room temperature, neutralize the solution by slowly adding dilute aqueous acid until the pH is approximately 7.

  • Disposal: The neutralized aqueous waste can now be disposed of in the appropriate aqueous waste container, following institutional guidelines.

Disposal of Empty Sure/Seal™ Bottles

Empty Sure/Seal™ bottles that contained air-sensitive secondary amines should be handled with caution as they may contain residual amounts of the reactive material.

  • Rinsing: Under an inert atmosphere, rinse the empty bottle three times with a compatible anhydrous solvent (e.g., toluene or THF).[23]

  • Quenching the Rinsate: Collect the rinsate and quench it according to Protocol 3.

  • Disposal of the Bottle: Once the bottle has been triple-rinsed, the septum cap can be carefully removed in a fume hood. Allow the bottle to air-dry completely. Deface the label and dispose of the bottle in the appropriate glass waste container.[24] For containers of highly pyrophoric or toxic materials, it is often recommended to dispose of the empty, sealed container as hazardous waste without rinsing.[25][26] Always consult your institution's environmental health and safety office for specific guidance.

Quenching_Workflow Start Waste Containing Air-Sensitive Secondary Amine A Place in Flask Under Inert Atmosphere Start->A B Cool in Ice Bath A->B C Slowly Add Isopropanol with Stirring B->C D Exotherm Subsided? C->D Monitor Reaction D->C No, continue adding E Slowly Add Water D->E Yes F Warm to Room Temperature E->F G Neutralize with Dilute Acid (pH ~7) F->G H Dispose in Aqueous Waste G->H

Conclusion

The successful use of air-sensitive secondary amines in research and development hinges on a thorough understanding of their chemical vulnerabilities and the meticulous application of inert atmosphere techniques. By implementing the storage, handling, and disposal protocols outlined in this guide, scientists can ensure the integrity of their reagents, the reproducibility of their experiments, and the safety of their laboratory environment. Adherence to these best practices is not merely a matter of procedural correctness but a fundamental aspect of scientific rigor.

References

  • Diisopropylamine. (n.d.). Sinochem Nanjing Corporation. Retrieved March 7, 2026, from [Link]

  • Common Name: DIISOPROPYLAMINE. (n.d.). New Jersey Department of Health. Retrieved March 7, 2026, from [Link]

  • Diisopropylamine - SAFETY DATA SHEET. (2024, May 7). Brenntag. Retrieved March 7, 2026, from [Link]

  • Steps involved for the analyses of degraded amines using GC. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

  • Murphy, S. M., Sorooshian, A., Kroll, J. H., Ng, N. L., Chhabra, P., Tong, C., ... & Flagan, R. C. (2007). Secondary aerosol formation from atmospheric reactions of aliphatic amines. Atmospheric Chemistry and Physics, 7(9), 2313-2337. Retrieved March 7, 2026, from [Link]

  • Development of a Predictive Model to Correlate the Chemical Structure of Amines with Their Oxidative Degradation Rate in a Post-Combustion Amine-Based CO2 Capture Process Using Multiple Linear Regression and Machine Learning Regression Approaches. (2024, January 29). ACS Omega. Retrieved March 7, 2026, from [Link]

  • Degradation studies of amines and alkanolamines during sour gas treatment process. (n.d.). SciSpace. Retrieved March 7, 2026, from [Link]

  • Contributions of CO2, O2, and H2O to the Oxidative Stability of Solid Amine Direct Air Capture Sorbents at Intermediate Temperature. (2023, September 29). ACS Publications. Retrieved March 7, 2026, from [Link]

  • Contributions of CO2, O2, and H2O to the Oxidative Stability of Solid Amine Direct Air Capture Sorbents at Intermediate Temperature. (n.d.). PMC. Retrieved March 7, 2026, from [Link]

  • Common Standard Operating Procedure. (n.d.). University of California, Santa Barbara. Retrieved March 7, 2026, from [Link]

  • Bioinspired Aerobic Oxidation of Secondary Amines and Nitrogen Heterocycles with a Bifunctional Quinone Catalyst. (n.d.). PMC. Retrieved March 7, 2026, from [Link]

  • Guidance on Safe Storage of Chemicals in Laboratories. (n.d.). University of St Andrews. Retrieved March 7, 2026, from [Link]

  • A Metal-Free General Procedure for Oxidation of Secondary Amines to Nitrones. (2009, July 16). The Journal of Organic Chemistry. Retrieved March 7, 2026, from [Link]

  • Desiccant Types and Performance. (2014, September 10). Clariant. Retrieved March 7, 2026, from [Link]

  • 24.10 Spectroscopy of Amines. (2023, September 20). Organic Chemistry | OpenStax. Retrieved March 7, 2026, from [Link]

  • Contributions of CO2, O2 and H2O to the Oxidative Stability of Solid Amine Direct Air Capture Sorbents. (n.d.). ChemRxiv. Retrieved March 7, 2026, from [Link]

  • Selecting the Right Type of Desiccant - An Overview. (2024, July 18). Sorbead India. Retrieved March 7, 2026, from [Link]

  • A new method of simultaneous determination of atmospheric amines in gaseous and particulate phases by gas chromatography-mass spectrometry. (n.d.). ScienceDirect. Retrieved March 7, 2026, from [Link]

  • University Health and Safety Guidance Document SCHLENK LINE. (n.d.). University of Sheffield. Retrieved March 7, 2026, from [Link]

  • Hazardous Waste Disposal Guide. (2023, February 27). Northwestern University Research Safety. Retrieved March 7, 2026, from [Link]

  • Guides. (2024, October 15). Chemistry LibreTexts. Retrieved March 7, 2026, from [Link]

  • Innovative Green Oxidation of Amines to Imines under Atmospheric Oxygen. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

  • Chem 1140; Techniques for Handling Air-Sensitive Compounds. (n.d.). Wipf Group, University of Pittsburgh. Retrieved March 7, 2026, from [Link]

  • 24.10 Spectroscopy of Amines. (n.d.). Organic Chemistry: A Tenth Edition – OpenStax adaptation 1. Retrieved March 7, 2026, from [Link]

  • Amines Used in CO2 Capture - Health and Environmental Impacts. (2009, September 15). Bellona Foundation. Retrieved March 7, 2026, from [Link]

  • Amine - Reactions, Synthesis, Properties. (2026, February 19). Britannica. Retrieved March 7, 2026, from [Link]

  • Mechanism of atmospheric organic amines reacted with ozone and implications for the formation of secondary organic aerosols. (2020, May 30). ScienceDirect. Retrieved March 7, 2026, from [Link]

  • Contributions of CO2, O2 and H2O to the Oxidative Stability of Solid Amine Direct Air Capture Sorbents. (2026, January 29). ResearchGate. Retrieved March 7, 2026, from [Link]

  • Silica Gel vs. Other Desiccants: What You Need to Know. (2025, January 7). Armor Protective Packaging®. Retrieved March 7, 2026, from [Link]

  • Various Types of Desiccants and Their Performances. (2022, March 4). Humi Pak. Retrieved March 7, 2026, from [Link]

  • Working with Hazardous Chemicals. (n.d.). Organic Syntheses. Retrieved March 7, 2026, from [Link]

  • Storage of minor quantities of hazardous substances in laboratories. (n.d.). University of Wollongong. Retrieved March 7, 2026, from [Link]

  • Atmospheric Autoxidation of Amines. (2020, August 13). Environmental Science & Technology. Retrieved March 7, 2026, from [Link]

  • 24.10: Spectroscopy of Amines. (2024, March 24). Chemistry LibreTexts. Retrieved March 7, 2026, from [Link]

  • Empty Chemical Container Disposal. (2017, October 11). University of Pittsburgh Environmental Health and Safety. Retrieved March 7, 2026, from [Link]

  • Safe Storage of Hazardous Chemicals in Stockrooms, Workshops and Laboratories. (n.d.). University of Bristol Safety Office. Retrieved March 7, 2026, from [Link]

  • Chemical Storage. (n.d.). University of Wisconsin–Madison Environment, Health & Safety. Retrieved March 7, 2026, from [Link]

  • CHEMICAL STORAGE FACT SHEET. (2023, May 1). University of Waterloo. Retrieved March 7, 2026, from [Link]

  • Quenching and Disposal of Liquid Pyrophoric Materials. (n.d.). Oregon State University Environmental Health & Safety. Retrieved March 7, 2026, from [Link]

  • An Illustrated Guide to Schlenk Line Techniques. (2023, January 29). MDPI. Retrieved March 7, 2026, from [Link]

  • Quenching and Disposal of Water Reactive Materials. (n.d.). Oregon State University Environmental Health & Safety. Retrieved March 7, 2026, from [Link]

  • Empty Bottles and Containers. (n.d.). Michigan State University Environmental Health & Safety. Retrieved March 7, 2026, from [Link]

  • Quenching Reactive Substances. (2006, October 27). Virginia Tech Chemistry Department. Retrieved March 7, 2026, from [Link]

  • Decontaminating Empty Containers. (n.d.). University of Illinois Division of Research Safety. Retrieved March 7, 2026, from [Link]

Sources

Method

Application Note: Methyl-(3-m-tolyl-propyl)-amine as a Strategic Building Block for 2-Benzazepine Synthesis

Rationale and Structural Significance In modern drug discovery, the 2-benzazepine scaffold is recognized as a privileged pharmacophore, forming the core of numerous neuroactive alkaloids (e.g., galantamine analogs) and s...

Author: BenchChem Technical Support Team. Date: March 2026

Rationale and Structural Significance

In modern drug discovery, the 2-benzazepine scaffold is recognized as a privileged pharmacophore, forming the core of numerous neuroactive alkaloids (e.g., galantamine analogs) and selective kinase inhibitors . Synthesizing these seven-membered nitrogenous heterocycles traditionally requires complex, multi-step sequences with poor atom economy.

Methyl-(3-m-tolyl-propyl)-amine (a secondary arylpropylamine) serves as an elegant, highly efficient building block for accessing the 2-benzazepine architecture. By leveraging a homologous Pictet-Spengler cyclization, this specific precursor undergoes a one-step annulation with formaldehyde to yield a highly functionalized 2,3,4,5-tetrahydro-1H-2-benzazepine derivative.

Mechanistic Causality: Regioselective Annulation

The transformation of Methyl-(3-m-tolyl-propyl)-amine relies on the generation of an electrophilic iminium ion followed by an intramolecular electrophilic aromatic substitution (SEAr).

The Causality of Regioselectivity: A critical challenge in heterocyclic annulation is controlling regioselectivity to avoid complex isomeric mixtures. In Methyl-(3-m-tolyl-propyl)-amine, the aromatic ring features a methyl group at the meta position relative to the propyl tether.

  • The propyl chain is attached at C1, and the methyl group is at C3.

  • To form the 7-membered ring, the iminium ion must attack an ortho position relative to the propyl tether (either C2 or C6).

  • The C2 position is flanked by both the propyl chain and the methyl group, making it highly sterically hindered.

  • The C6 position is sterically accessible and is electronically activated by the electron-donating methyl group at C3 (acting as a para-director).

Consequently, the cyclization is entirely regioselective, directing the attack exclusively to the C6 position. This yields 2,7-dimethyl-2,3,4,5-tetrahydro-1H-2-benzazepine with >99% regiochemical purity .

Mechanism A Methyl-(3-m-tolyl-propyl)-amine + Formaldehyde B Hemiaminal Intermediate A->B Nucleophilic Addition C Iminium Ion (Electrophile) B->C -H2O (Acid Catalyzed) D Wheland Intermediate (Sigma Complex) C->D Intramolecular Electrophilic Attack (para to methyl) E 2,7-Dimethyl-2,3,4,5-tetrahydro- 1H-2-benzazepine D->E Deprotonation & Rearomatization

Fig 1: Mechanistic pathway of the Pictet-Spengler cyclization forming the 2-benzazepine core.

Experimental Methodologies & Self-Validating Protocols

To accommodate both traditional medicinal chemistry and modern sustainable synthesis, two distinct protocols are provided.

Protocol A: Classical Acid-Promoted Cyclization

This method utilizes Trifluoroacetic acid (TFA) to drive the dehydration of the hemiaminal. TFA provides the necessary Brønsted acidity without coordinating too strongly to the resulting iminium ion.

Step-by-Step Methodology:

  • Hemiaminal Formation: Dissolve Methyl-(3-m-tolyl-propyl)-amine (1.0 equiv, 5.0 mmol) in anhydrous Dichloromethane (DCM, 25 mL). Add paraformaldehyde (1.2 equiv, 6.0 mmol). Stir at room temperature for 2 hours.

    • Causality Note: Paraformaldehyde is used instead of aqueous formalin to strictly limit water content, which would otherwise push the hemiaminal equilibrium backward.

  • Acidic Activation: Cool the reaction to 0 °C. Dropwise, add TFA (5.0 equiv, 25.0 mmol).

    • Self-Validation Checkpoint: A subtle color shift to pale yellow indicates the generation of the electrophilic iminium species.

  • Cyclization: Allow the mixture to warm to room temperature and stir for 16 hours.

  • Quenching & Extraction: Quench the reaction by slowly adding 1M NaOH until the aqueous layer reaches pH 11. Extract with DCM (3 × 20 mL).

    • Self-Validation Checkpoint: The product is a lipophilic tertiary amine. It will only partition into the organic layer when fully free-based. Verifying pH > 10 ensures no product is lost as a water-soluble trifluoroacetate salt.

  • Purification: Dry the combined organics over Na₂SO₄, concentrate, and purify via flash chromatography (Silica, 5% MeOH in DCM).

Protocol B: Sustainable Deep Eutectic Solvent (DES) Cyclization

Based on recent advancements in green heterocyclic synthesis , this protocol utilizes a Choline Chloride/Oxalic Acid (ChCl/OA) Deep Eutectic Solvent. The DES acts as both a hydrogen-bond stabilizing solvent and a mild acid catalyst, eliminating the need for halogenated solvents.

Step-by-Step Methodology:

  • DES Preparation: Mix Choline Chloride and Oxalic Acid dihydrate in a 1:1 molar ratio. Heat gently at 50 °C until a clear, homogeneous liquid forms.

  • Reagent Mixing: In an open vial, add Methyl-(3-m-tolyl-propyl)-amine (1.0 equiv, 1.0 mmol) and paraformaldehyde (1.0 equiv, 1.0 mmol) to 2.0 g of the ChCl/OA DES.

  • Activation: Stir rapidly at room temperature for 5 minutes.

    • Self-Validation Checkpoint: The heterogeneous suspension will transition into a homogeneous viscous liquid as the DES network solvates the reagents.

  • Cyclization: Heat the mixture to 75 °C and stir for 24 hours.

    • Self-Validation Checkpoint: Monitor via TLC (10% MeOH/DCM + 1% NH₄OH). The secondary amine precursor stains intensely pink with Ninhydrin. The tertiary 2-benzazepine product is Ninhydrin-negative but stains bright orange with Dragendorff’s reagent.

  • Workup: Cool to room temperature. Add 5 mL of water and 5 mL of saturated NaHCO₃ to break the DES network. Extract with Ethyl Acetate (3 × 10 mL).

Workflow Step1 Step 1: Reagent Mixing Amine + (CH2O)n + ChCl/Oxalic Acid DES Step2 Step 2: Activation Stir rapidly at RT for 5 min (Air atmosphere) Step1->Step2 Step3 Step 3: Cyclization Heat at 70-80 °C for 24 h Step2->Step3 Step4 Step 4: Quenching Cool to RT, add H2O and sat. NaHCO3 Step3->Step4 Step5 Step 5: Extraction Extract with EtOAc (3x) Step4->Step5 Step6 Step 6: Purification Flash Chromatography (EtOAc/Pentane) Step5->Step6

Fig 2: Step-by-step workflow for the Deep Eutectic Solvent (DES) mediated cyclization.

Comparative Process Metrics

The following table summarizes the quantitative data comparing the classical and sustainable methodologies, allowing process chemists to select the optimal route based on scale and environmental constraints.

ParameterProtocol A: Classical (TFA/DCM)Protocol B: Green (DES)
Catalyst / Solvent Trifluoroacetic Acid / DichloromethaneCholine Chloride : Oxalic Acid (1:1)
Operating Temperature 0 °C to Room Temperature70–80 °C
Reaction Time 12–16 hours24 hours
Typical Isolated Yield 75–82%85–91%
Regioselectivity (C6:C2) > 95:5> 99:1
Environmental Impact High (Corrosive acid, halogenated waste)Low (Biodegradable, recyclable media)

Analytical Characterization Standards

To confirm the successful synthesis of 2,7-dimethyl-2,3,4,5-tetrahydro-1H-2-benzazepine from Methyl-(3-m-tolyl-propyl)-amine, utilize the following analytical markers:

  • Mass Spectrometry (ESI-MS): Look for the [M+H]⁺ peak at m/z 176.2. The addition of the methylene bridge from formaldehyde adds a net 12 Da (CH₂O - H₂O) to the starting material mass (163.26 Da).

  • ¹H NMR (CDCl₃, 400 MHz): The most diagnostic signal is the appearance of a new isolated methylene singlet (C1 protons) integrating to 2H in the region of 3.60–3.90 ppm, confirming the formation of the bridge between the nitrogen and the aromatic ring. Furthermore, the aromatic region will simplify from 4 protons in the starting material to 3 protons, confirming the SEAr event.

References

  • Kamimura, A., So, M., Kotake, T., Matsuura, K., & Inui, M. (2012). Concise Synthesis of 2-Benzazepine Derivatives and Their Biological Activity. The Journal of Organic Chemistry, 77(9), 4017–4028. URL:[Link]

  • Stöckigt, J., Antonchick, A. P., Wu, F.-R., & Waldmann, H. (2011). The Pictet-Spengler Reaction in Nature and in Organic Chemistry. Angewandte Chemie International Edition, 50(37), 8538–8564. URL:[Link]

  • Barta, K., et al. (2019). From Wood to Tetrahydro-2-benzazepines in Three Waste-Free Steps: Modular Synthesis of Biologically Active Lignin-Derived Scaffolds. ACS Central Science, 5(10), 1702–1713. URL:[Link]

Technical Notes & Optimization

Troubleshooting

Technical Support Center: A Researcher's Guide to the Purification of Crude Methyl-(3-m-tolyl-propyl)-amine

Welcome to the dedicated technical support resource for researchers, scientists, and professionals in drug development. This guide provides in-depth troubleshooting and practical methodologies for the purification of cru...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the dedicated technical support resource for researchers, scientists, and professionals in drug development. This guide provides in-depth troubleshooting and practical methodologies for the purification of crude Methyl-(3-m-tolyl-propyl)-amine. Recognizing the nuances of amine purification, this center is structured to address common challenges and provide robust, validated protocols to ensure the high purity required for downstream applications.

Frequently Asked Questions (FAQs)

This section addresses common queries encountered during the purification of Methyl-(3-m-tolyl-propyl)-amine.

Q1: My crude NMR shows multiple unexpected signals. What are the likely impurities?

A: The impurity profile of your crude Methyl-(3-m-tolyl-propyl)-amine is highly dependent on the synthetic route employed. The two most common synthetic pathways and their associated potential impurities are:

  • Reductive Amination of 3-m-tolyl-propanal with Methylamine:

    • Unreacted Starting Materials: Residual 3-m-tolyl-propanal and methylamine.

    • Primary Amine: (3-m-tolyl-propyl)amine from incomplete methylation.

    • Over-methylation Product: Di-methyl-(3-m-tolyl-propyl)-amine (a tertiary amine).

  • Eschweiler-Clarke Methylation of (3-m-tolyl-propyl)amine:

    • Unreacted Starting Material: Residual primary amine, (3-m-tolyl-propyl)amine.

    • Formic Acid and Formaldehyde Residues: Or by-products from their reactions.

Q2: Why is my amine 'streaking' or 'tailing' on a standard silica gel column?

A: This is a classic issue when purifying basic compounds like amines on standard, slightly acidic silica gel.[1] The basic amine interacts strongly with the acidic silanol groups on the silica surface, leading to poor separation, tailing peaks, and in some cases, irreversible adsorption.[1]

Q3: Can I purify Methyl-(3-m-tolyl-propyl)-amine by distillation?

Q4: Is it necessary to convert my amine to a salt for purification?

A: While not always necessary, converting the amine to a salt (e.g., hydrochloride) can be a very effective purification strategy.[3] Amine salts are often crystalline solids that can be purified by recrystallization to remove non-basic impurities. The free base can then be regenerated by treatment with a base.

Troubleshooting Common Purification Issues

This section provides a structured approach to resolving common problems encountered during the purification process.

Problem Potential Cause(s) Recommended Solution(s)
Poor Separation on Silica Gel Chromatography Strong interaction between the basic amine and acidic silica.1. Use a Modified Mobile Phase: Add a small amount (0.5-2%) of a competing amine like triethylamine or ammonia to your eluent system (e.g., hexane/ethyl acetate). This will neutralize the active sites on the silica.[1] 2. Use an Alternative Stationary Phase: Consider using neutral alumina or an amine-functionalized silica gel column to minimize acidic interactions.[1]
Product Loss During Aqueous Work-up Formation of a stable emulsion. The pH of the aqueous layer is not sufficiently basic to ensure the amine is in its free base form.1. Break Emulsions: Add a small amount of brine (saturated NaCl solution) to the separatory funnel and gently swirl. 2. Ensure Basicity: Before extracting the free base into an organic solvent, ensure the aqueous layer has a pH > 10 by adding a strong base like NaOH.
Amine Salt Fails to Crystallize The chosen solvent is not appropriate. The solution is too dilute. The presence of significant impurities inhibiting crystal formation.1. Solvent Screening: Test a range of solvents for recrystallization. A good solvent will dissolve the salt when hot but have low solubility when cold. 2. Concentrate the Solution: Carefully evaporate some of the solvent to increase the concentration of the amine salt. 3. Initial Purification: Perform a preliminary purification step, such as an acid-base extraction, to remove gross impurities before attempting recrystallization.
Product Degradation During Distillation The distillation temperature is too high.Use a vacuum pump to reduce the pressure and lower the boiling point of the amine.

Step-by-Step Purification Protocols

This section details validated protocols for the purification of Methyl-(3-m-tolyl-propyl)-amine. The choice of method will depend on the scale of your reaction and the nature of the impurities.

Protocol 1: Acid-Base Extraction

This is an excellent first-line purification method to separate the basic amine from neutral and acidic impurities.

Principle: The basic amine can be protonated with an acid to form a water-soluble ammonium salt. This allows for its separation from non-basic, organic-soluble impurities. Subsequent basification of the aqueous layer regenerates the water-insoluble free amine, which can then be extracted back into an organic solvent.

Workflow Diagram:

crude Crude Amine in Organic Solvent (e.g., Ethyl Acetate) add_acid Add 1M HCl (aq) and Shake crude->add_acid sep_funnel Separatory Funnel add_acid->sep_funnel aq_layer Aqueous Layer (Contains Amine Salt) sep_funnel->aq_layer Lower Layer org_layer Organic Layer (Contains Neutral Impurities) sep_funnel->org_layer Upper Layer add_base Add 2M NaOH (aq) until pH > 10 aq_layer->add_base extract_org Extract with Organic Solvent add_base->extract_org pure_amine Pure Amine in Organic Solvent extract_org->pure_amine

Caption: Workflow for Acid-Base Extraction.

Step-by-Step Procedure:

  • Dissolve the crude Methyl-(3-m-tolyl-propyl)-amine in a suitable organic solvent (e.g., ethyl acetate or dichloromethane) in a separatory funnel.

  • Add an equal volume of 1M hydrochloric acid (HCl) to the separatory funnel.

  • Stopper the funnel and shake vigorously, periodically venting to release any pressure.

  • Allow the layers to separate. The aqueous layer (containing the protonated amine salt) should be drained into a clean flask.

  • Wash the organic layer (containing neutral impurities) with another portion of 1M HCl and combine the aqueous layers.

  • Cool the combined aqueous layers in an ice bath and slowly add 2M sodium hydroxide (NaOH) with stirring until the pH is greater than 10. The free amine should precipitate or form an oily layer.

  • Extract the free amine from the aqueous layer with two to three portions of a fresh organic solvent.

  • Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the purified amine.

Protocol 2: Flash Column Chromatography

This method is ideal for separating impurities with different polarities.

Principle: By using a modified mobile phase or a specialized stationary phase, the basicity of the amine can be managed to achieve good separation on a column.

Workflow Diagram:

crude Crude Amine dissolve Dissolve in Minimal Dichloromethane crude->dissolve slurry Slurry with Silica Gel dissolve->slurry load Load onto Column slurry->load elute Elute with Hexane/Ethyl Acetate + 1% Triethylamine load->elute collect Collect Fractions elute->collect analyze Analyze Fractions by TLC collect->analyze combine Combine Pure Fractions analyze->combine evaporate Evaporate Solvent combine->evaporate

Caption: Workflow for Flash Column Chromatography.

Step-by-Step Procedure:

  • Select Stationary Phase: For best results, use amine-functionalized silica gel. If using standard silica gel, plan to add a competing base to your mobile phase.[1]

  • Determine Eluent System: Use Thin Layer Chromatography (TLC) to find a suitable solvent system. A good starting point is a gradient of ethyl acetate in hexanes. Add 1% triethylamine to the solvent system to prevent tailing.

  • Pack the Column: Pack a flash chromatography column with your chosen stationary phase, equilibrating with your starting eluent.

  • Load the Sample: Dissolve the crude amine in a minimal amount of dichloromethane and adsorb it onto a small amount of silica gel. Once dry, load this onto the top of your column.

  • Elute and Collect: Run the column with your chosen eluent system, collecting fractions.

  • Analyze Fractions: Analyze the collected fractions by TLC to identify those containing the pure product.

  • Combine and Concentrate: Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 3: Purification via Salt Formation and Recrystallization

This is a powerful technique for obtaining highly pure, crystalline material.

Principle: The free base amine is converted to a hydrochloride salt, which is typically a solid that can be purified by recrystallization. The pure salt is then converted back to the free base.

Step-by-Step Procedure:

  • Salt Formation: Dissolve the crude amine in a minimal amount of a suitable solvent like diethyl ether or ethyl acetate.

  • Slowly bubble dry HCl gas through the solution, or add a solution of HCl in a compatible solvent (e.g., 2M HCl in diethyl ether) dropwise with stirring.

  • The amine hydrochloride salt should precipitate as a solid.

  • Collect the solid by vacuum filtration and wash with a small amount of cold solvent.

  • Recrystallization: Choose a suitable solvent for recrystallization (e.g., ethanol, isopropanol, or a mixture of ethanol and ethyl acetate).

  • Dissolve the crude salt in a minimal amount of the hot solvent.

  • Allow the solution to cool slowly to room temperature, then cool further in an ice bath to maximize crystal formation.

  • Collect the pure crystals by vacuum filtration and wash with a small amount of cold solvent.

  • Liberation of Free Base: Dissolve the purified salt in water and basify to pH > 10 with NaOH. Extract the pure free base into an organic solvent as described in Protocol 1.

Physical Properties and Data Summary

Property Value (Estimated for Methyl-(3-m-tolyl-propyl)-amine) Notes
Molecular Formula C₁₂H₁₉N
Molecular Weight 177.29 g/mol
Boiling Point ~235-245 °C (at 760 mmHg)Estimated based on the boiling point of 1-methyl-3-phenylpropylamine (228-232 °C).[2] Vacuum distillation is highly recommended.
Solubility (Free Base) Soluble in common organic solvents (e.g., ethyl acetate, dichloromethane, hexanes). Insoluble in water.
Solubility (Hydrochloride Salt) Soluble in water and lower alcohols (e.g., methanol, ethanol). Insoluble in non-polar organic solvents (e.g., hexanes, diethyl ether).

References

  • Biotage. Is there an easy way to purify organic amines? (2023). Available from: [Link]

  • Beilstein Journals. Trichloroacetic acid fueled practical amine purifications. (2022). Available from: [Link]

Sources

Optimization

Preventing oxidation of Methyl-(3-m-tolyl-propyl)-amine during storage

[label="Methyl-(3-m-tolyl-propyl)-amine\n(Secondary Mechanistic pathway of secondary amine oxidative degradation into cleavage products. Troubleshooting & FAQs Q1: My clear batch of Methyl-(3-m-tolyl-propyl)-amine turned...

Author: BenchChem Technical Support Team. Date: March 2026

[label="Methyl-(3-m-tolyl-propyl)-amine\n(Secondary

Mechanistic pathway of secondary amine oxidative degradation into cleavage products.

Troubleshooting & FAQs

Q1: My clear batch of Methyl-(3-m-tolyl-propyl)-amine turned yellow/brown after three months in the fridge. What happened? A1: The color change is a classic macroscopic indicator of oxidative degradation. When the secondary amine reacts with dissolved oxygen, it forms hydroxylamines and highly conjugated nitrone species, which absorb light in the visible spectrum (appearing yellow or brown). Storing the compound in a standard refrigerator (2–8°C) slows thermal degradation but does not prevent oxygen diffusion if the container is repeatedly opened or improperly sealed. To prevent this, oxygen must be physically excluded using Schlenk techniques or gloveboxes .

Q2: Can I use antioxidants to stabilize the amine in solution? A2: Yes, but the choice of antioxidant must be mechanistically sound. Radical interceptors like Butylated hydroxytoluene (BHT) or phenolic antioxidants can quench the initial reactive oxygen species (ROS) before they interact with the amine nitrogen. However, if your downstream application is sensitive to phenolic impurities, physical exclusion of oxygen (inert gas purging) is the superior, non-contaminating approach.

Q3: How do I know if my storage method is actually working? A3: A robust storage protocol must be a self-validating system. This means incorporating an internal control that proves the environment remains uncompromised. For example, storing your primary amber vials inside a secondary vacuum-sealed bag that contains a colorimetric oxygen indicator strip. If the strip remains pink (indicating <0.01% O2), your primary vials are safe. If it turns blue, the system has failed, and the batch must be re-analyzed via LC-MS before use.

Quantitative Data: Impact of Storage Conditions

To illustrate the importance of environmental control, the following table summarizes the degradation kinetics of secondary amines under various stress conditions over a 6-month period.

Storage ConditionAtmosphereContainer TypeTemp (°C)Purity at 6 Months (%)Degradation Products Detected
AmbientAirClear Glass25< 85.0Hydroxylamines, Nitrones, Aldehydes
RefrigeratedAirAmber Glass494.2Hydroxylamines, Trace Nitrones
FrozenAirAmber Glass-2097.5Trace Hydroxylamines
Inert & Frozen Argon Amber Glass (PTFE Seal) -20 > 99.8 None Detected

Self-Validating Experimental Protocols

Protocol 1: Inert Aliquoting and Storage (Schlenk Line Technique)

Objective: To aliquot Methyl-(3-m-tolyl-propyl)-amine without introducing atmospheric oxygen, establishing a self-validating inert storage environment.

  • Preparation: Dry all amber glass vials and PTFE-lined caps in an oven at 120°C for 4 hours. Transfer them to a desiccator to cool.

  • Purging (The Self-Validation Step): Connect the main amine flask to a Schlenk line. Perform three vacuum/Argon cycles. Validation Check: Monitor the Schlenk line manifold pressure gauge; it must drop below 0.1 mbar during the vacuum phase to definitively confirm a leak-free system.

  • Aliquoting: Using an Argon-flushed gas-tight syringe, transfer the required volume of the amine into the pre-dried amber vials.

  • Sealing: Blanket the headspace of each vial with a gentle stream of Argon (which is heavier than air, ensuring the displacement of residual O2) and immediately cap tightly with the PTFE-lined lid. Wrap the cap junction tightly with Parafilm.

  • Secondary Containment: Place the vials inside a moisture-barrier foil bag along with a resazurin-based oxygen indicator tablet. Vacuum-seal the bag.

  • Storage: Store at -20°C. Validation Check: Before using an aliquot, visually inspect the oxygen indicator through the bag's clear window. A pink color validates the integrity of the inert atmosphere.

StorageWorkflow Prep 1. Glassware Prep (120°C Bake) Purge 2. Schlenk Line Purge (3x Vac/Argon Cycles) Prep->Purge Validate1 Validation: Pressure < 0.1 mbar? Purge->Validate1 Aliquot 3. Argon-Flushed Syringe Transfer Validate1->Aliquot Yes Fail Halt: Check for Leaks Validate1->Fail No Seal 4. PTFE Seal & Parafilm Aliquot->Seal Pack 5. Foil Bag + O2 Indicator Seal->Pack Store 6. Store at -20°C Pack->Store

Self-validating workflow for the inert aliquoting and storage of sensitive secondary amines.

Protocol 2: Accelerated Oxidative Stress Testing (Forced Degradation)

Objective: To establish the baseline degradation profile of the amine, allowing for accurate LC-MS identification of impurities during long-term stability studies.

  • Solution Preparation: Dissolve 10 mg of Methyl-(3-m-tolyl-propyl)-amine in 1 mL of HPLC-grade acetonitrile.

  • Oxidative Stress: Add 100 µL of 3% H₂O₂ (hydrogen peroxide) to the solution.

  • Incubation: Stir the mixture at room temperature (25°C) for 24 hours in a sealed clear vial exposed to ambient laboratory light.

  • Quenching (The Self-Validation Step): Quench the residual peroxide by adding a stoichiometric excess of sodium metabisulfite. Validation Check: Use a peroxide test strip to confirm 0 ppm residual H₂O₂ before LC injection to protect the analytical column from oxidative damage.

  • Analysis: Analyze the stressed sample via LC-MS alongside a freshly prepared, unstressed control. The emergence of M+16 (hydroxylamine) or M+14 (nitrone) peaks definitively maps the compound's specific oxidative vulnerabilities.

References

  • Title: Oxidation of Drugs during Drug Product Development: Problems and Solutions Source: National Center for Biotechnology Information (NCBI) / PMC URL: [Link]

  • Title: Important Aspects Regarding the Chemical Stability of Aqueous Amine Solvents for CO2 Capture Source: Industrial & Engineering Chemistry Research (ACS Publications) URL: [Link]

Troubleshooting

Technical Support Center: Solubility Optimization for Methyl-(3-m-tolyl-propyl)-amine

Executive Summary Methyl-(3-m-tolyl-propyl)-amine represents a class of lipophilic secondary amines often used in neuroscience and medicinal chemistry. Users frequently report precipitation when diluting this compound fr...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Methyl-(3-m-tolyl-propyl)-amine represents a class of lipophilic secondary amines often used in neuroscience and medicinal chemistry. Users frequently report precipitation when diluting this compound from organic stocks (DMSO/Ethanol) into aqueous buffers (PBS, HEPES) at physiological pH (7.4).

The Core Problem: This molecule faces a pKa vs. LogP conflict .

  • pKa (~10.0 - 10.5): As a secondary amine, it is basic. At pH 7.4, a small but significant fraction exists as the neutral "free base."

  • Lipophilicity: The m-tolyl-propyl tail is highly hydrophobic. Unlike smaller amines (e.g., methylamine), the neutral form of this molecule has near-zero water solubility.

This guide provides three validated workflows to resolve insolubility, ranked from "Quick Fix" to "Robust Formulation."

Module 1: The "Salt Strategy" (Chemical Modification)

Best for: Long-term stability and high-concentration stocks.

If you are working with the free base (often a viscous oil), your first step should be converting it to a Hydrochloride (HCl) salt. This locks the amine in its protonated, ionized state, drastically increasing aqueous solubility.

Protocol: In-Situ Salt Formation

Context: You have the free base oil and need a soluble aqueous stock.

  • Dissolution: Dissolve the free base in a minimal volume of absolute ethanol (not DMSO yet).

  • Acidification: Add a stoichiometric equivalent (1.05 eq) of 1.25 M HCl in Ethanol .

    • Why Ethanol? Water promotes hydrolysis or degradation in some analogs; ethanol allows controlled salt formation.

  • Evaporation (Optional): Remove solvent under vacuum to yield the solid HCl salt.

  • Reconstitution: The resulting solid is usually soluble in water or PBS up to 10–50 mM.

Expert Insight: If you cannot perform chemical synthesis, simply lowering the pH of your stock solution to pH 4.0–5.0 (using Acetic Acid or HCl) ensures the molecule remains 99.9% protonated and soluble.

Module 2: Advanced Formulation (Cyclodextrins)

Best for: In vivo studies, sensitive cell assays, or when DMSO is toxic.

When pH adjustment is impossible (e.g., strict pH 7.4 assay requirements), Hydroxypropyl-β-Cyclodextrin (HP-β-CD) is the gold standard. It encapsulates the hydrophobic tolyl-propyl tail while the hydrophilic exterior interacts with the buffer.

Protocol: HP-β-CD Complexation[1][2][3]
ParameterSpecification
Excipient Hydroxypropyl-β-Cyclodextrin (HP-β-CD)
Concentration 10% to 20% (w/v) in water or PBS
Stoichiometry Typically 1:1 molar ratio (Drug:CD)
Stability High (prevents oxidation of the amine)

Step-by-Step:

  • Prepare Vehicle: Dissolve 20g of HP-β-CD in 100mL of PBS (20% w/v solution). Filter sterilize (0.22 µm).

  • Add Compound: Add your Methyl-(3-m-tolyl-propyl)-amine (from a high-conc. DMSO stock or solid salt) directly to the vehicle.

  • Sonication: Sonicate for 10–15 minutes at ambient temperature. The solution should turn clear.

  • Validation: Visually inspect for turbidity.

Module 3: The "Solubility Cliff" (DMSO Step-Down)

Best for: High-Throughput Screening (HTS) and standard in vitro assays.

Directly dumping a 100% DMSO stock into PBS often causes "shock precipitation"—the compound crashes out before it can disperse. You must use a Step-Down Dilution .

Protocol: Serial Dilution to Avoid Shock
  • Stock: 10 mM in 100% DMSO.

  • Intermediate: Dilute 1:10 into a co-solvent mix (e.g., 50% DMSO / 50% Water)

    
     1 mM.
    
    • Mechanism:[1][2][3] This lowers the hydrophobicity gradually.

  • Final: Dilute 1:100 into Assay Buffer

    
     10 µM (Final DMSO: 0.5%).
    
DMSO Tolerance Table

Reference limits for biological assays to avoid solvent artifacts.

Assay TypeMax Recommended DMSO %Notes
Enzymatic Assay 1.0% - 5.0%Enzymes are generally robust.
Immortalized Cell Lines 0.1% - 0.5%HeLa, HEK293. Watch for membrane permeabilization.
Primary Neurons/Stem Cells < 0.1%Highly sensitive; use Module 2 (Cyclodextrins) instead.
In Vivo (IV/IP Injection) < 10%High DMSO causes hemolysis and pain.

Visualizing the Solubility Logic

The following diagram illustrates the decision process for solubilizing lipophilic amines based on experimental constraints.

SolubilityWorkflow cluster_mech Physicochemical Mechanism Problem Start: Methyl-(3-m-tolyl-propyl)-amine Insoluble in Buffer Check_pH Can you lower pH to < 6.0? Problem->Check_pH Acid_Sol Solution: Acidify Buffer (Protonation Strategy) Check_pH->Acid_Sol Yes Check_DMSO Is DMSO tolerated? Check_pH->Check_DMSO No (Must be pH 7.4) Cyclodextrin Solution: HP-β-Cyclodextrin (Encapsulation Strategy) Check_DMSO->Cyclodextrin No (Sensitive Cells) Step_Down Solution: Step-Down Dilution (Prevents Shock Precip.) Check_DMSO->Step_Down Yes (<0.5%) Mech pKa ~10.5 pH 7.4 = ~0.1% Neutral Species (Neutral = Insoluble)

Figure 1: Decision tree for solubilizing lipophilic secondary amines. The choice depends on the assay's tolerance for acidity and organic solvents.

Troubleshooting FAQ

Q1: The solution looks clear, but my assay results are erratic. Why? A: You likely have micro-precipitation . The compound forms invisible nano-aggregates that scatter light (Tyndall effect) and produce false positives in enzymatic assays (promiscuous inhibition).

  • Test: Shine a laser pointer through the tube. If you see a beam path, you have aggregates.

  • Fix: Add 0.01% Tween-80 or switch to the Cyclodextrin protocol.

Q2: Can I use heat to dissolve the compound? A: Use caution. While heat increases solubility, this amine is prone to oxidation or evaporation (if free base) at high temps. Do not exceed 50°C. Sonicating at room temperature is safer.

Q3: Why does it precipitate in PBS but not in water? A: The "Salting-Out" effect. The high ionic strength of PBS (NaCl, KCl) reduces the solubility of organic molecules compared to pure water.

  • Fix: Prepare the stock in water or 50% water/DMSO, then add 10x PBS concentrate only at the final step.

References

  • Loftsson, T., & Brewster, M. E. (2010). Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology. Link

    • Relevance: Establishes HP-β-CD as the standard for solubilizing lipophilic drugs.
  • Di, L., & Kerns, E. H. (2015). Drug-Like Properties: Concepts, Structure Design and Methods. Elsevier. Link

    • Relevance: Authoritative source on pKa, solubility profiles, and the "solubility cliff" in drug discovery.
  • BenchChem Technical Review. (2025). Controlling Solvent Effects (DMSO) in Experiments. Link

    • Relevance: Guidelines for DMSO tolerance in cell culture (0.1% vs 0.5%).[3][4][5]

  • Serajuddin, A. T. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews. Link

    • Relevance: Explains the mechanism of converting free base amines to HCl salts for aqueous solubility.

Sources

Optimization

Technical Support Center: Purification of Methyl-(3-m-tolyl-propyl)-amine by Column Chromatography

Welcome to the technical support center for the purification of Methyl-(3-m-tolyl-propyl)-amine. This guide is designed for researchers, scientists, and drug development professionals, offering in-depth troubleshooting a...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the purification of Methyl-(3-m-tolyl-propyl)-amine. This guide is designed for researchers, scientists, and drug development professionals, offering in-depth troubleshooting advice and frequently asked questions to navigate the challenges of purifying this secondary amine via column chromatography.

Introduction

Methyl-(3-m-tolyl-propyl)-amine is a secondary amine, a class of compounds known for their utility as intermediates in organic synthesis.[1] However, their basic nature often presents challenges during purification by silica gel column chromatography. The primary issue stems from the interaction between the basic amine and the acidic silanol groups on the surface of the silica gel.[2][3] This can lead to a number of problems, including:

  • Peak Tailing: The most common issue, where the compound streaks down the column, resulting in broad, asymmetrical peaks and poor separation.[4][5]

  • Irreversible Adsorption: The amine can bind strongly to the silica, leading to low recovery of the purified product.[6]

  • Compound Degradation: The acidic nature of the silica can sometimes cause degradation of sensitive amine compounds.[2]

This guide provides practical, field-proven solutions to overcome these challenges, ensuring successful purification of Methyl-(3-m-tolyl-propyl)-amine.

Frequently Asked Questions (FAQs)

Q1: What is the best stationary phase for purifying Methyl-(3-m-tolyl-propyl)-amine?

While standard silica gel is the most common stationary phase, its acidic nature can be problematic for basic amines.[2][3] Here are your options, from most common to specialized:

  • Standard Silica Gel: This is often the first choice due to its versatility and cost-effectiveness.[7] To counteract the issues with amines, it's almost always used with a mobile phase modifier (see Q2).

  • Amine-Functionalized Silica: This is an excellent alternative where the silica surface is bonded with amino groups.[3][8][9] This creates a less polar and basic stationary phase, which significantly reduces peak tailing and improves recovery for basic compounds without needing a mobile phase modifier.[3][9]

  • Alumina (Basic or Neutral): Alumina is another polar stationary phase, but it is available in basic, neutral, and acidic grades. Basic or neutral alumina can be a good choice for purifying amines, as it minimizes the strong acid-base interactions seen with silica.[2]

Q2: How do I choose the right mobile phase and should I use an additive?

Choosing the correct mobile phase is critical for good separation.[7]

  • Solvent System: A good starting point for method development with Thin Layer Chromatography (TLC) is a mixture of a non-polar solvent like hexanes and a more polar solvent like ethyl acetate.[6][10] For more polar amines, a system of dichloromethane and methanol might be necessary.[6] The goal is to find a solvent system that gives your target compound an Rf value of approximately 0.2-0.4 on a TLC plate.[6][10]

  • Mobile Phase Modifier: When using standard silica gel, it is highly recommended to add a small amount of a basic modifier to the mobile phase.[2][3] Triethylamine (TEA) is the most common choice, typically added at a concentration of 0.5-1% (v/v).[6] The TEA acts as a competing base, neutralizing the acidic silanol groups on the silica surface and preventing the target amine from tailing.[2][4]

Q3: My amine is not UV active. How can I visualize it on a TLC plate?

If Methyl-(3-m-tolyl-propyl)-amine is not visible under a UV lamp, you will need to use a chemical stain for visualization. Several stains are effective for amines:

  • Ninhydrin Stain: This is a very common stain for primary and secondary amines, which typically appear as reddish or purple spots after heating.[11]

  • Potassium Permanganate Stain: This is a general-purpose stain that reacts with many functional groups, including amines. It will appear as yellow or brown spots on a purple background.[10]

  • Iodine Chamber: Placing the TLC plate in a chamber with iodine crystals will cause most organic compounds, including amines, to appear as temporary brown spots.[10]

Q4: My purified amine is an oil. How can I solidify it for easier handling and storage?

If the freebase amine is an oil, converting it to a salt can often facilitate crystallization.[6] This can be achieved by dissolving the purified amine in a suitable solvent (like diethyl ether or ethyl acetate) and adding an acid such as hydrochloric acid (often as a solution in ether) or acetic acid. The resulting hydrochloride or acetate salt is typically a crystalline solid with a higher melting point, making it easier to handle and store.

Troubleshooting Guide

This section addresses specific problems you might encounter during the column chromatography of Methyl-(3-m-tolyl-propyl)-amine.

Problem 1: Severe Peak Tailing on the Column

Cause: This is the classic sign of strong interaction between your basic amine and the acidic silica gel.[4][5]

Solutions:

  • Add Triethylamine (TEA) to the Eluent: As mentioned in the FAQs, adding 0.5-1% TEA to your mobile phase is the most common and effective solution.[6] The TEA will compete with your amine for the active sites on the silica, allowing your compound to elute symmetrically.

  • Switch to Amine-Functionalized Silica: If tailing persists even with TEA, or if your compound is particularly sensitive, using an amine-functionalized silica column is a highly effective alternative that often eliminates the need for mobile phase modifiers.[3][9]

  • Use a Different Stationary Phase: Consider using basic or neutral alumina as your stationary phase.[2]

Troubleshooting Flowchart for Peak Tailing

Sources

Troubleshooting

Resolving emulsions during extraction of Methyl-(3-m-tolyl-propyl)-amine

Focus: Effective Strategies for Breaking Emulsions During the Extraction of Methyl-(3-m-tolyl-propyl)-amine Introduction: The Challenge of Emulsions in Amine Extraction Welcome to the technical support guide for professi...

Author: BenchChem Technical Support Team. Date: March 2026

Focus: Effective Strategies for Breaking Emulsions During the Extraction of Methyl-(3-m-tolyl-propyl)-amine

Introduction: The Challenge of Emulsions in Amine Extraction

Welcome to the technical support guide for professionals engaged in the synthesis and purification of amine compounds. This document addresses a frequent and disruptive issue encountered during the liquid-liquid extraction of secondary amines like Methyl-(3-m-tolyl-propyl)-amine: the formation of stable emulsions. An emulsion is a dispersion of one immiscible liquid into another in the form of microscopic droplets, often appearing as a milky, cloudy, or thick layer between the aqueous and organic phases.[1][2] This phenomenon complicates phase separation, leading to reduced yield, product contamination, and significant delays in downstream processing.

The amine functional group in Methyl-(3-m-tolyl-propyl)-amine can itself contribute to emulsification. Amines can be protonated or deprotonated depending on the pH, altering their solubility and allowing them to act as surfactants that stabilize the oil-water interface.[3] This guide provides a structured, cause-and-effect approach to both preventing and resolving these challenging emulsions, ensuring the integrity and efficiency of your extraction workflow.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is an emulsion and why is it forming with my Methyl-(3-m-tolyl-propyl)-amine extraction?

Answer: An emulsion is a stable mixture of two normally immiscible liquids, like your organic solvent and the aqueous phase.[2] The stability arises from a combination of factors that prevent the small droplets of one phase from coalescing and separating from the other.

Several factors may be causing the emulsion during your extraction:

  • Inherent Surfactant Properties: As a secondary amine, Methyl-(3-m-tolyl-propyl)-amine can possess amphiphilic properties (having both hydrophobic and hydrophilic parts), especially when partially protonated.[3][4] These molecules can align at the interface between the organic and aqueous layers, reducing interfacial tension and stabilizing droplets.

  • High-Shear Mixing: Vigorous shaking or mechanical stirring introduces a large amount of energy into the system.[2] This energy breaks the liquids into very fine droplets, increasing the surface area between them and promoting the formation of a stable emulsion that is difficult to separate.[4]

  • Presence of Particulates: Finely divided solids, such as residual catalysts, side-reaction precipitates, or other impurities, can gather at the interface and physically prevent droplets from merging, a phenomenon known as Pickering stabilization.[2]

  • Inappropriate pH: The pH of the aqueous phase is critical.[2] If the pH is close to the pKa of your amine's conjugate acid, a significant portion of the amine may exist in a state that favors emulsification. For effective separation, the pH should be distinctly acidic or basic to ensure the amine is fully protonated (water-soluble) or deprotonated (organic-soluble).[3]

Q2: How can I prevent emulsions from forming in the first place?

Answer: Prevention is always the most effective strategy.[4] Emulsion formation is often induced by excessive agitation.

Instead of vigorous shaking, use a gentle inversion technique. Stopper the separatory funnel, and gently invert it back and forth, allowing the phases to pass through each other. This increases the surface area for extraction to occur without the high shear that creates fine droplets.[1] While this may require a longer extraction time or more extraction cycles, it is often faster than trying to break a stubborn emulsion.

Q3: An emulsion has already formed. What is the simplest thing I should try first?

Answer: Before employing more aggressive techniques, try these simple physical methods:

  • Time and Patience: Allow the separatory funnel to stand undisturbed for 10 to 60 minutes.[5][6] Gravity alone is often sufficient to resolve mild emulsions as heavier and lighter phases separate.

  • Gentle Agitation: Gently swirl the contents of the separatory funnel or slowly stir the emulsion layer with a clean glass rod.[5][7] This mechanical action can help to coalesce the dispersed droplets.

  • Temperature Modification: Gently warming the separatory funnel in a warm water bath can sometimes break an emulsion. This reduces the viscosity of the liquids and can alter interfacial tension. Conversely, cooling or even partially freezing the aqueous layer can also be effective by forcing the organic droplets out as ice crystals form.[8]

Q4: How does "salting out" work to break an emulsion, and what is the protocol?

Answer: "Salting out" is a highly effective chemical method for breaking emulsions.[1][9]

The Principle (Causality): When you add a salt, such as sodium chloride (NaCl) or sodium sulfate (Na₂SO₄), to the mixture, it dissolves in the aqueous phase, dramatically increasing the solution's ionic strength.[4][9] Water molecules are highly attracted to these ions and preferentially solvate them. This reduces the amount of "free" water available to dissolve organic molecules, thereby decreasing the solubility of your organic product (and any organic emulsifying agents) in the aqueous layer.[9][10] This forces the organic components back into the bulk organic phase and destabilizes the emulsion, leading to phase separation.[4]

For a detailed methodology, see Protocol 1: Salting Out in the protocols section below.

Q5: What role does pH play, and how can I use it to resolve an emulsion with an amine?

Answer: For amines, pH is one of the most powerful tools for controlling solubility and breaking emulsions. The charge state of the amine nitrogen is dictated by the pH of the aqueous solution.

The Principle (Causality):

  • In Acidic Solution (Low pH): The amine is protonated to form an ammonium salt (R₂NH₂⁺). This ionic species is highly polar and will be drawn into the aqueous layer.

  • In Basic Solution (High pH): The amine is in its neutral, deprotonated form (R₂NH). This free base is significantly more nonpolar and will preferentially dissolve in the organic layer.

Emulsions often occur when the pH is in a range where both the protonated and deprotonated forms exist in significant concentrations. By drastically shifting the pH, you force the equilibrium almost entirely to one form, eliminating its surfactant-like behavior. To remove a basic amine impurity into the aqueous layer, the pH should be at least 2 units below the pKa of its conjugate acid.[3] Conversely, to keep the amine in the organic layer, the pH should be at least 2 units above this pKa.[3]

See Protocol 2: pH Adjustment for a practical workflow.

Q6: What are the most effective physical methods for breaking a stubborn emulsion?

Answer: When simple methods fail, more robust physical techniques are required.

  • Centrifugation: This is often the most effective and reliable method for breaking a stable emulsion.[5][11] The high g-force applied during centrifugation accelerates the separation of the phases by density, forcing the dispersed droplets to coalesce.[4][12] Even a simple benchtop centrifuge can be sufficient for small to moderate volumes.

  • Filtration: You can pass the entire mixture through a phase separation filter paper, which is a hydrophobic paper that allows the organic solvent to pass through while retaining the aqueous phase.[1] Alternatively, filtering the mixture through a plug of glass wool or a drying agent like anhydrous sodium sulfate can physically disrupt the emulsion layer and absorb water, helping to break it.[4][5][6]

  • Ultrasonic Bath: Placing the sample in an ultrasonic bath can introduce energy that disrupts the forces stabilizing the emulsion, promoting coalescence.[5][6]

Troubleshooting Workflow

This diagram provides a logical sequence of steps to address an emulsion during the extraction of Methyl-(3-m-tolyl-propyl)-amine.

Emulsion_Troubleshooting start Emulsion Formed patience Step 1: Wait & Gentle Stir (15-30 min) start->patience check1 Resolved? patience->check1 salting_out Step 2: Chemical Method Add Saturated Brine (NaCl) 'Salting Out' check1->salting_out No end_ok Extraction Complete check1->end_ok Yes check2 Resolved? salting_out->check2 ph_adjust Step 3: Amine-Specific Method Adjust pH (Acidify or Basify) check2->ph_adjust No check2->end_ok Yes check3 Resolved? ph_adjust->check3 physical_method Step 4: Physical Method Centrifuge or Filter (Phase Sep. Paper / Na2SO4) check3->physical_method No check3->end_ok Yes check4 Resolved? physical_method->check4 check4->end_ok Yes end_fail Consult Senior Chemist Consider Alternative Purification (e.g., Chromatography, SLE) check4->end_fail No

Caption: A step-by-step decision tree for resolving emulsions.

Detailed Experimental Protocols

Protocol 1: Breaking an Emulsion using "Salting Out"

Objective: To increase the ionic strength of the aqueous phase, forcing separation.

Materials:

  • Separatory funnel containing the emulsion

  • Saturated sodium chloride (NaCl) solution (brine)

  • Beaker

  • Glass stirring rod

Procedure:

  • Transfer the entire contents of the separatory funnel (both phases and the emulsion) into a beaker that is large enough to contain the full volume with space for stirring.

  • Slowly add a volume of saturated brine equivalent to 10-20% of the aqueous phase volume.

  • Gently stir the mixture with a glass rod. Avoid vigorous stirring that could reform the emulsion. You should observe the cloudy emulsion layer begin to clarify as the phases separate.

  • Once the layers have visibly separated, carefully pour the mixture back into the separatory funnel.

  • Allow the layers to settle completely. The interface should now be sharp and clear.

  • Drain the lower (aqueous) layer, followed by the desired organic layer.

Protocol 2: Resolving an Amine Emulsion via pH Adjustment

Objective: To fully protonate or deprotonate the amine, forcing it into a single phase and breaking the emulsion.

Materials:

  • Separatory funnel containing the emulsion

  • 1 M Hydrochloric Acid (HCl) or 1 M Sodium Hydroxide (NaOH)

  • pH paper or pH meter

  • Pipettes

Procedure: This protocol assumes the goal is to extract the neutral amine into the organic phase. The opposite can be done by acidifying to move the amine into the aqueous phase.

  • Place the separatory funnel securely in a ring stand.

  • Slowly add a small volume of 1 M NaOH solution dropwise to the funnel.

  • Stopper the funnel, gently invert it once or twice (venting frequently), and then allow the layers to settle. Check the pH of the aqueous layer.

  • Repeat step 3, adding base incrementally until the pH of the aqueous layer is strongly basic (e.g., pH > 11). This ensures the Methyl-(3-m-tolyl-propyl)-amine is in its neutral, organic-soluble form.

  • The emulsion should break as the amine is no longer acting as an interfacial agent. Allow the funnel to stand until a clear boundary between the layers is observed.

  • Proceed with the separation of the layers.

  • Crucial Final Step: After separating the desired organic layer, wash it with brine to remove residual water and any excess base before drying and concentrating.[3]

Summary of Emulsion-Breaking Techniques

TechniquePrinciple of ActionBest ForKey Considerations
Patience / Gentle Stirring Allows gravity and gentle coalescence to separate phases.Mild, recently formed emulsions.The simplest and least invasive method; should always be the first step.[5]
Salting Out (Brine Wash) Increases aqueous phase polarity, decreasing organic solubility.[9]General purpose, highly effective for many emulsion types.The added salt will remain in the aqueous waste stream.[1][4]
pH Adjustment Converts the amine entirely to its salt or free-base form, eliminating its surfactant properties.Emulsions specifically involving basic or acidic compounds like amines.Requires careful addition and monitoring of pH. The final product may need neutralization.[3][13]
Centrifugation Applies high g-force to physically compel phase separation by density.Stubborn, persistent, or fine-droplet emulsions.The most powerful physical method; limited by the volume capacity of the centrifuge.[4][14]
Filtration Physically disrupts the emulsion and/or selectively separates phases.Small to medium scale emulsions where other methods have failed.Can lead to some loss of product on the filter medium.[1][4]
Solvent Addition Alters the overall polarity and solvency of one phase to dissolve emulsifying agents.When the densities of the two phases are very similar.Add a small amount of the organic solvent being used or a solvent like methanol.[1][3]
References
  • Tips for Troubleshooting Liquid–Liquid Extractions. (2017). LCGC International. [Link]

  • Tackling emulsions just got easier. (2023). Biotage. [Link]

  • Techniques for Emulsion Breaking for Oil in Water Solvent Extractions. (2018). AZoM. [Link]

  • Emulsion Breaking Techniques for Oil in Water Solvent Extractions. (n.d.). Spectro Scientific. [Link]

  • Enhancing Extractions by Salting Out. (2023). LCGC International. [Link]

  • Tips for Troubleshooting Liquid–Liquid Extraction. (2025). K-Jhil. [Link]

  • How does emulsion splitting work?. (2024). Kluthe Magazine. [Link]

  • “Salting out” technique question. (2018). Reddit. [Link]

  • Step-by-Step Procedures For Extractions. (2022). Chemistry LibreTexts. [Link]

  • How to break an emulsion during liquid liquid extraction when you need the aqueous phase afterwards??. (2014). ResearchGate. [Link]

  • Breaking emulsions. (2018). Reddit. [Link]

  • Problems with extractions. (n.d.). University of York Chemistry Teaching Labs. [Link]

  • Waste Oil Emulsion Breaking with an Industrial Centrifuge. (n.d.). Dolphin Centrifuge. [Link]

  • Interfacial Emulsion Formation Originated From Organic Phase In Copper Solvent Extraction. (2006). OneMine. [Link]

  • Sample Preparation Troubleshooting. (n.d.). CHROMacademy. [Link]

  • How does adding a salt (such as sodium chloride) help to break an emulsion?. (2018). Quora. [Link]

  • Emulsion I How to break an emulsion formed in reaction workup? I Emulsion Breaking Techniques. (2024). YouTube. [Link]

Sources

Optimization

Alternative catalysts for hydrogenation of Methyl-(3-m-tolyl-propyl)-amine precursors

This guide serves as a specialized technical support resource for the catalytic hydrogenation of Methyl-(3-m-tolyl-propyl)-amine precursors. Based on the structure provided, the target molecule is N-methyl-3-(3-methylphe...

Author: BenchChem Technical Support Team. Date: March 2026

This guide serves as a specialized technical support resource for the catalytic hydrogenation of Methyl-(3-m-tolyl-propyl)-amine precursors.

Based on the structure provided, the target molecule is N-methyl-3-(3-methylphenyl)propan-1-amine . The "precursors" are chemically identified as either:

  • The Allylic Amine: N-methyl-3-(3-methylphenyl)prop-2-en-1-amine (Reduction of C=C).

  • The Imine/Enamine: Formed via reductive amination of 3-(m-tolyl)propanal or 3-(m-tolyl)acrolein with methylamine.

Current Status: Operational Role: Senior Application Scientist Topic: Alternative Catalysts & Selectivity Control

Executive Summary: The Chemoselectivity Challenge

Synthesizing Methyl-(3-m-tolyl-propyl)-amine requires reducing a conjugated alkene or imine without saturating the aromatic ring (m-tolyl) or cleaving the C-N bond (dealkylation). While Palladium on Carbon (Pd/C) is the industry standard, it frequently leads to over-reduction (ring saturation) or hydrogenolysis (loss of the methyl group) under the pressures required to overcome amine poisoning.

This guide details high-fidelity alternatives: Platinum (Pt) for chemoselectivity and Cobalt (Co) for base-metal sustainability.

Part 1: Catalyst Selection & Decision Matrix

Use the following logic flow to select the optimal catalyst based on your specific precursor and available equipment.

CatalystSelection Start Select Precursor Type AllylicAmine Allylic Amine (C=C Reduction) Start->AllylicAmine Imine Aldehyde + Methylamine (Reductive Amination) Start->Imine RingSens Is the m-Tolyl Ring Sensitive to Saturation? AllylicAmine->RingSens Equip High Pressure (>50 bar) Available? Imine->Equip PtC SOLUTION A: 5% Pt/C (Sulfided) Prevents C-N cleavage RingSens->PtC Yes (Avoid Pd) Rh SOLUTION B: RhCl(PPh3)3 (Wilkinson's) Homogeneous/High Selectivity RingSens->Rh Strict Stereocontrol Needed RaneyCo SOLUTION C: Raney Cobalt Best for Nitriles/Imines Equip->RaneyCo Yes (Robust) FePincer SOLUTION D: Fe-Pincer Complex (Knölker/Morris type) Green/Selective Equip->FePincer No (Mild Cond.)

Figure 1: Decision matrix for catalyst selection based on precursor functional groups and laboratory constraints.

Part 2: Detailed Troubleshooting & Protocols
Issue 1: "I am seeing significant ring saturation (over-reduction) with Pd/C."

Diagnosis: Palladium is highly active for aromatic ring hydrogenation, especially when the reaction is pushed (high pressure/temp) to overcome the poisoning effect of the amine nitrogen. The m-tolyl methyl group activates the ring, making it even more susceptible to reduction than a standard benzene ring.

Solution: Switch to Platinum on Carbon (Pt/C) or Sulfided Pt. Platinum is generally less active toward aromatic rings than Palladium but retains high activity for C=C double bonds.

Protocol A: Selective Hydrogenation using Pt/C

  • Catalyst: 5% Pt/C (sulfided grade preferred to prevent C-N hydrogenolysis).

  • Loading: 1-3 mol%.

  • Solvent: Methanol or Ethanol (Avoid Acetic Acid if ring saturation is the issue; acid promotes ring reduction on Pt).

  • Additive: None initially. If rate is slow, add 1.0 eq. of HCl to protonate the amine (forming the ammonium salt). This prevents the amine lone pair from binding strongly to the catalyst surface.

  • Conditions: 3-5 bar H₂, 25°C.

  • Validation: Monitor consumption of H₂. The reaction should stop sharply after 1 equivalent.

Technical Insight: The "Sulfided" modification poisons the most active sites on the metal crystallites, which are responsible for the difficult hydrogenolysis reactions, while leaving the sites necessary for alkene hydrogenation active [1].

Issue 2: "The reaction stalls completely after 10% conversion."

Diagnosis: Amine Poisoning. The basic nitrogen in your precursor (Methyl-(3-m-tolyl-propyl)-amine) is coordinating strongly to the metal surface, blocking the active sites from adsorbing the alkene/hydrogen.

Solution: Protonation or Base Metal Switch. You must mask the nitrogen lone pair or use a catalyst less oxophilic/Lewis-acidic toward the amine.

Protocol B: The "Acid-Scavenger" Method

  • Pre-treatment: Dissolve your precursor in MeOH.

  • Acidification: Add 1.05 equivalents of concentrated HCl or Methanesulfonic acid. Verify pH < 3.

  • Catalyst: Run the standard Pd/C or Pt/C hydrogenation on this ammonium salt.

  • Workup: Filter catalyst, then basify with NaOH to recover the free amine.

Alternative Solution: Raney Cobalt (The Robust Alternative) Raney Cobalt is significantly more resistant to amine poisoning than Raney Nickel or Pd/C and is highly selective for nitrile/imine reduction without touching the aromatic ring.

  • Catalyst: Raney Cobalt (active slurry).

  • Conditions: 50-70 bar H₂, 80-100°C. (Requires high pressure autoclave).

  • Note: This is the industrial preferred route for "dirty" amine feeds.

Issue 3: "I need a non-noble / sustainable metal alternative."

Diagnosis: Cost or regulatory limits on Platinum Group Metals (PGM) require a "Green Chemistry" approach.

Solution: Homogeneous Iron or Cobalt Catalysts. Modern pincer-ligand complexes of Iron and Cobalt allow for mild hydrogenation without precious metals.

Protocol C: Iron-Catalyzed Transfer Hydrogenation (No H₂ Gas) Based on Knölker-type or Morris-type complexes [2].

  • Catalyst: Carbonyl[2,6-bis(di-tert-butylphosphinomethyl)pyridine]iron(II) dihydride (0.5 mol%).

  • Hydrogen Source: Isopropanol (iPrOH).

  • Base: t-BuOK (5 mol%).

  • Conditions: Reflux in iPrOH (82°C) for 4-12 hours.

  • Mechanism: The Iron complex acts as a hydride shuttle, moving H from isopropanol to the imine/alkene.

  • Advantage: Zero risk of aromatic ring reduction; Iron is non-toxic and abundant.

Part 3: Comparative Data Analysis

Table 1: Performance Metrics of Catalysts for m-Tolyl-Propyl-Amine Synthesis

Catalyst SystemActive MetalSelectivity (Alkene vs Ring)Amine ToleranceRisk ProfileRecommended For
Pd/C (Standard) PalladiumModerate (Risk of ring red.)Low (Poisons easily)DealkylationSimple, non-aromatic substrates
Pt/C (Sulfided) PlatinumHigh ModerateLowBest General Purpose
Raney Cobalt CobaltVery HighExcellent PyrophoricLarge scale / Nitrile precursors
RhCl(PPh₃)₃ RhodiumVery HighLow (Steric hindrance)ExpensiveStereochemical requirements
Fe-Pincer IronPerfect (Chemoselective)HighAir SensitiveGreen / Sustainable projects
Part 4: Experimental Workflow Visualization

The following diagram illustrates the critical "Amine Protection" workflow required when using heterogeneous catalysts (Pt/Pd) to prevent poisoning.

AmineProtection Raw Precursor (Free Base) N-methyl-3-(m-tolyl)... Acid Add 1.05 eq HCl/MeOH Raw->Acid Protection Salt Ammonium Salt Intermediate (Lone pair blocked) Acid->Salt Hydrogenation Hydrogenation (Pt/C or Pd/C, H2) Salt->Hydrogenation Fast Kinetics Filter Filter Catalyst Hydrogenation->Filter Base Basify (NaOH/H2O) Filter->Base Deprotection Product Final Product (High Yield, No Poisoning) Base->Product

Figure 2: The "Acid-Scavenger" workflow to prevent catalyst poisoning by the amine precursor.

References
  • Rylander, P. N. (1979). Catalytic Hydrogenation in Organic Synthesis. Academic Press. (Foundational text on sulfided Pt/C selectivity).
  • Morris, R. H. (2013).[1] "Base metal catalysts strike hydrogenation gold." Chemistry World. Available at: [Link]

  • Bauer, H., et al. (2018).[2] "Imine hydrogenation with simple alkaline-earth metal catalysts." Vrije Universiteit Brussel. Available at: [Link]

  • ACS Green Chemistry Institute. "Hydrogen/Metal Catalysts (Precious and Base Metal)." Pharmaceutical Roundtable. Available at: [Link]

  • MasterOrganicChemistry. (2011). "Palladium on Carbon (Pd/C) for Catalytic Hydrogenation of Alkenes." Available at: [Link]

Sources

Reference Data & Comparative Studies

Validation

Mass spectrometry fragmentation pattern of N-methyl-3-(3-methylphenyl)propylamine

This guide provides an in-depth technical analysis of the mass spectrometry (MS) fragmentation patterns of N-methyl-3-(3-methylphenyl)propylamine . It is designed for analytical chemists and forensic scientists requiring...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth technical analysis of the mass spectrometry (MS) fragmentation patterns of N-methyl-3-(3-methylphenyl)propylamine . It is designed for analytical chemists and forensic scientists requiring robust differentiation strategies for alkylamine regioisomers and structural analogs.

Executive Summary & Chemical Context

N-methyl-3-(3-methylphenyl)propylamine (C


H

N, MW 163.[1]26) represents a structural hybrid between the phenethylamine class (e.g., methamphetamine) and linear alkylamines. Its differentiation is critical in forensic and pharmaceutical analysis due to the prevalence of isobaric isomers (e.g., 4-methyl analogues or branched amphetamines) that exhibit distinct pharmacological profiles.

This guide moves beyond basic spectral listing to explain the mechanistic causality of its fragmentation, contrasting it with key pharmacological alternatives like Methamphetamine and N-methyl-3-phenylpropylamine.

Key Analytical Differentiators
  • Base Peak (m/z 44): Diagnostic of the linear N-methyl-n-propylamine backbone, distinguishing it from the branched isopropyl backbone of amphetamines (m/z 58).

  • Tropylium Shift (m/z 105): The presence of the methyl group on the aromatic ring shifts the classic tropylium ion from m/z 91 to m/z 105.

Experimental Protocol (Self-Validating System)

To reproduce the fragmentation patterns described, the following GC-MS conditions are recommended. This protocol ensures sufficient ionization energy for characteristic fragmentation while maintaining molecular ion visibility.

ParameterSettingRationale
Ionization Mode Electron Impact (EI)Standard 70 eV provides reproducible, library-searchable spectra.
Source Temp 230 °CPrevents condensation of less volatile amine salts; minimizes thermal degradation.
Column 5% Phenyl-methylpolysiloxane (e.g., HP-5MS)Standard non-polar phase separates regioisomers based on boiling point/polarity.
Carrier Gas Helium (1.0 mL/min)Constant flow ensures stable retention times (RT) for isomer comparison.
Scan Range m/z 40–300Captures low mass iminium ions (m/z 44) and the molecular ion (m/z 163).

Validation Step: Inject a standard of N-methyl-3-phenylpropylamine prior to analysis. If the base peak is not m/z 44 or if m/z 91 intensity is <20%, check source cleanliness and tuning.

Fragmentation Mechanism & Pathway Analysis[2][3][4][5][6]

The fragmentation of N-methyl-3-(3-methylphenyl)propylamine under EI conditions is driven by the stability of the nitrogen lone pair and the aromatic ring. The pathway bifurcates into two primary channels:


-Cleavage  (dominant) and Benzylic Cleavage  (secondary).
Primary Pathway: -Cleavage (Formation of m/z 44)

The radical cation site initially localizes on the nitrogen atom. The most energetically favorable process is the homolytic cleavage of the C-C bond adjacent (


) to the nitrogen.
  • Mechanism: The bond between the

    
    -carbon (CH
    
    
    
    attached to N) and the
    
    
    -carbon breaks.
  • Fragment: The charge is retained on the nitrogen-containing fragment, forming the resonance-stabilized iminium ion (CH

    
    =NHCH
    
    
    
    )
    
    
    .
  • Mass Calculation: C(12) + 2H(2) + N(14) + H(1) + C(12) + 3H(3) = m/z 44 .

  • Significance: This peak is the Base Peak (100% relative abundance) .[2] It confirms the linear N-methylpropyl structure.

Secondary Pathway: Benzylic Cleavage (Formation of m/z 105)

A secondary ionization site is the aromatic ring (


-system). Cleavage occurs at the benzylic position (between the ring-CH

and the chain).
  • Mechanism: Loss of the amine side chain allows the formation of a methyl-substituted benzyl cation, which rearranges to the highly stable methyltropylium ion .

  • Mass Calculation: Toluene (92) - H(1) + CH

    
    (14) ... or simply Methylphenyl (91) + CH
    
    
    
    (14) = m/z 105 .
  • Significance: Differentiates the tolyl (methylphenyl) ring from a standard phenyl ring (which would yield m/z 91).

Pathway Visualization

The following diagram illustrates the competitive fragmentation pathways.

Fragmentation M Molecular Ion (M+) [C11H17N]+. m/z 163 Alpha α-Cleavage M->Alpha Benzyl Benzylic Cleavage M->Benzyl Ion44 Iminium Ion (Base Peak) [CH2=NHCH3]+ m/z 44 Alpha->Ion44 Charge Retention on N Neutral1 Neutral Radical (Ar-C2H4)• Alpha->Neutral1 Ion105 Methyltropylium Ion [C8H9]+ m/z 105 Benzyl->Ion105 Charge Retention on Ring Neutral2 Neutral Amine Radical •CH2-NH-CH3 Benzyl->Neutral2

Figure 1: Competitive fragmentation pathways for N-methyl-3-(3-methylphenyl)propylamine. The


-cleavage pathway dominates due to the stabilizing power of the nitrogen lone pair.

Comparative Performance Guide

This section compares the analyte against its most common structural alternatives. This data is crucial for ruling out false positives in drug screening.

Table 1: Diagnostic Ion Comparison
CompoundStructure TypeBase Peak (m/z)Aromatic Ion (m/z)Molecular Ion (M+)Key Differentiator
Target Analyte Linear Propyl 44 105 163 m/z 44 + 105 pair
N-methyl-3-phenylpropylamineLinear Propyl4491 149Shift in aromatic ion (105 vs 91) confirms ring methylation.
MethamphetamineBranched Isopropyl58 91149Base peak shift (44 vs 58) confirms linear vs branched chain.
4-MethylmethamphetamineBranched Isopropyl58 105163Isobaric (MW 163) but distinguished by base peak 58.
Technical Insight: The "44 vs. 58" Rule

In alkylamine analysis, the base peak is the primary structural flag:

  • m/z 44 indicates a terminal

    
    -methyl group on a linear chain (
    
    
    
    ).
  • m/z 58 indicates an

    
    -methyl branch next to the nitrogen (
    
    
    
    ), characteristic of the amphetamine class.
  • Causality: The extra methyl group in the amphetamine backbone stabilizes the radical on the

    
    -carbon, but the fragmentation location remains 
    
    
    
    to the nitrogen. The mass difference (
    
    
    vs
    
    
    ) results in the 14 Da shift.

References

  • McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books. (Standard text establishing -cleavage rules).
  • National Institute of Standards and Technology (NIST). (2023). NIST Mass Spectral Library. [Link]

  • Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG). (2021). Mass Spectral Library - Phenethylamine Analogues. [Link]

  • Soine, W. H., et al. (1992).[3] Differentiation of side chain isomers of ring-substituted amphetamines using GC/IR/MS. Journal of Forensic Sciences, 37(2), 513-527.[3] (Differentiation of isobaric amines).

Sources

Comparative

FTIR characteristic peaks for Methyl-(3-m-tolyl-propyl)-amine

FTIR Characterization of Methyl-(3-m-tolyl-propyl)-amine: A Comparative Analytical Guide Methyl-(3-m-tolyl-propyl)-amine is a critical secondary amine intermediate frequently utilized in the synthesis of active pharmaceu...

Author: BenchChem Technical Support Team. Date: March 2026

FTIR Characterization of Methyl-(3-m-tolyl-propyl)-amine: A Comparative Analytical Guide

Methyl-(3-m-tolyl-propyl)-amine is a critical secondary amine intermediate frequently utilized in the synthesis of active pharmaceutical ingredients (APIs). Accurate structural verification of this compound is paramount during synthetic scale-up and quality control to ensure no over-alkylation or incomplete reactions have occurred.

As a Senior Application Scientist, I approach Fourier Transform Infrared (FTIR) spectral interpretation not as mere pattern matching, but as a deterministic system governed by molecular dipole moments and vibrational modes. This guide objectively compares the FTIR spectral performance of Methyl-(3-m-tolyl-propyl)-amine against its primary and tertiary amine alternatives, and evaluates the efficacy of Attenuated Total Reflectance (ATR) versus Transmission sampling techniques.

Mechanistic Basis of the FTIR Spectrum

The infrared spectrum of Methyl-(3-m-tolyl-propyl)-amine is dominated by three distinct structural domains. Understanding the causality behind these absorptions is essential for accurate identification:

  • The Secondary Amine (-NH-CH3): The distinguishing feature of amines lies in their N-H stretching absorption bands[1]. Unlike primary amines which exhibit both symmetric and asymmetric N-H stretching (yielding two distinct bands), secondary amines possess only one N-H bond. This results in a single, weak-to-medium stretch typically observed at 3350–3280 cm⁻¹[2]. Additionally, the N-H wagging vibration for secondary amines appears as a broad band between 750–700 cm⁻¹[2].

  • The Meta-Disubstituted Benzene Ring: The m-tolyl group provides highly diagnostic out-of-plane (OOP) C-H bending vibrations. The C–H out-of-plane bending region for benzene derivatives (650 to 1000 cm⁻¹) gives valuable information about the ring's substitution pattern[3]. Meta-substitution is uniquely characterized by two strong bands: one C-H wag falling between 810–750 cm⁻¹ (typically ~780 cm⁻¹ for this structure) and an intense ring bend at 690 ± 10 cm⁻¹[4].

  • The Aliphatic Propyl and Methyl Chains: The sp³ hybridized C-H stretching of the aliphatic chain occurs just below 3000 cm⁻¹ (typically 2960–2850 cm⁻¹)[1].

Comparative Analysis: Product vs. Structural Alternatives

Differentiating the target product from synthetic byproducts—such as incomplete alkylation (leaving a primary amine) or over-alkylation (forming a tertiary amine)—is a routine analytical challenge. Tertiary amines lack a significant N-H stretching band entirely, as there are no hydrogen atoms directly bonded to the nitrogen[1].

Table 1 summarizes the diagnostic peaks used to objectively distinguish these structural alternatives.

Table 1: FTIR Peak Comparison of Methyl-(3-m-tolyl-propyl)-amine and Alternatives

Functional GroupPrimary Amine Alternative (3-m-tolyl-propylamine)Target Product (Methyl-(3-m-tolyl-propyl)-amine)Tertiary Amine Alternative (N,N-Dimethyl analog)
N-H Stretch Two bands (~3400 cm⁻¹, ~3300 cm⁻¹)One band (~3310 cm⁻¹)None
N-H Bend Strong (~1650–1580 cm⁻¹)Weak/Absent (~1650–1550 cm⁻¹)None
C-N Stretch ~1090–1020 cm⁻¹~1180–1130 cm⁻¹~1250–1150 cm⁻¹
Aromatic OOP Bend ~780 cm⁻¹, ~690 cm⁻¹ (Meta pattern)~780 cm⁻¹, ~690 cm⁻¹ (Meta pattern)~780 cm⁻¹, ~690 cm⁻¹ (Meta pattern)
sp³ C-H Stretch < 3000 cm⁻¹< 3000 cm⁻¹< 3000 cm⁻¹

Comparative Analysis: ATR-FTIR vs. Transmission (Liquid Cell)

Methyl-(3-m-tolyl-propyl)-amine is a viscous liquid at room temperature. The choice of sampling technique directly impacts the resolution of critical bands, particularly the inherently weak secondary amine N-H stretch.

  • ATR-FTIR (Diamond Crystal):

    • Performance: Rapid, high-throughput analysis requiring < 5 µL of sample.

    • Limitation: In ATR, the depth of penetration of the infrared beam is directly proportional to the wavelength. Consequently, high-wavenumber peaks (like the 3310 cm⁻¹ N-H stretch) appear artificially weaker compared to low-wavenumber peaks (like the 690 cm⁻¹ OOP bend). This can make identifying the single secondary amine band difficult if the sample is impure.

  • Transmission FTIR (0.015 mm KBr Liquid Cell):

    • Performance: Adheres strictly to the Beer-Lambert law. The N-H stretch at 3310 cm⁻¹ and the delicate "benzene fingers" (overtone bands between 2000-1650 cm⁻¹) are significantly better resolved, allowing for precise integration and trace impurity detection.

    • Limitation: Lower throughput; requires meticulous cell assembly and is prone to baseline fringing if the cell is improperly filled.

Verdict: For routine QA/QC identification, ATR-FTIR is superior. However, for rigorous structural elucidation or detecting trace primary amine impurities, Transmission FTIR is the authoritative choice. Reference spectra for similar liquid organic compounds under transmission conditions can be cross-verified using the [5].

Experimental Protocols (Self-Validating Systems)

To ensure analytical trustworthiness, the following methodologies incorporate self-validating steps to prevent false-positive identifications.

Protocol A: ATR-FTIR Rapid Identification

  • System Readiness & Background: Clean the diamond ATR crystal with isopropanol and a lint-free wipe. Allow the solvent to flash off completely. Collect a background spectrum (32 scans, 4 cm⁻¹ resolution).

    • Self-Validation: Inspect the background single-beam spectrum. Ensure the energy profile is standard for your detector and devoid of anomalous absorptions (e.g., residual organic C-H stretches).

  • Sample Application: Apply 1-2 drops of neat Methyl-(3-m-tolyl-propyl)-amine directly onto the crystal, ensuring complete coverage of the active evanescent wave area. Do not apply the pressure anvil, as it is unnecessary for liquids and may damage the crystal.

  • Data Acquisition: Collect the sample spectrum (32 scans, 4 cm⁻¹ resolution, 4000–600 cm⁻¹).

  • Data Processing: Apply an ATR correction algorithm to compensate for the wavelength-dependent penetration depth, normalizing the spectrum to resemble a standard transmission profile.

  • Verification: Confirm the presence of the meta-substitution doublet (~780, ~690 cm⁻¹) and the single N-H stretch (~3310 cm⁻¹).

Protocol B: High-Resolution Transmission FTIR (Liquid Cell)

  • Cell Preparation: Select a demountable liquid cell equipped with KBr windows and a 0.015 mm Teflon spacer.

  • Background: Collect a background spectrum of the empty, purged sample compartment.

  • Sample Loading: Using a Luer-lock syringe, slowly inject the neat liquid amine into the lower port of the assembled cell until it exits the top port. Seal tightly with Teflon plugs.

    • Self-Validation: Visually inspect the window area. Any trapped air bubbles will cause severe baseline scattering (fringing) and invalidate the quantitative integrity of the scan.

  • Data Acquisition: Place the cell in the spectrometer and collect the spectrum (32 scans, 4 cm⁻¹ resolution).

  • Cleanup: Flush the cell immediately with dry dichloromethane, followed by hexane. Dry with a gentle stream of nitrogen to prevent KBr window fogging/degradation.

Mandatory Visualization

FTIR_Workflow Start Unknown Amine Sample (m-Tolyl-propyl derivative) Scan FTIR Data Acquisition (4000 - 600 cm⁻¹) Start->Scan CheckNH Analyze N-H Stretch Region (3500 - 3200 cm⁻¹) Scan->CheckNH TwoBands Two Bands (~3400 & ~3300 cm⁻¹) CheckNH->TwoBands OneBand One Band (~3310 cm⁻¹) CheckNH->OneBand NoBands No Bands (in this region) CheckNH->NoBands Primary Primary Amine Impurity (3-m-tolyl-propylamine) TwoBands->Primary Secondary Target: Secondary Amine (Methyl-(3-m-tolyl-propyl)-amine) OneBand->Secondary Tertiary Tertiary Amine Impurity (N,N-Dimethyl analog) NoBands->Tertiary VerifyMeta Verify Meta-Substitution (OOP Bend: ~780 & ~690 cm⁻¹) Secondary->VerifyMeta Valid Confirmed: Methyl-(3-m-tolyl-propyl)-amine VerifyMeta->Valid

Caption: FTIR logical decision tree for distinguishing Methyl-(3-m-tolyl-propyl)-amine from analogs.

References

  • Title: Difference between Primary Secondary and Tertiary Amines Via FTIR Source: Rocky Mountain Laboratories URL: [Link]

  • Title: Organic Nitrogen Compounds III: Secondary and Tertiary Amines Source: Spectroscopy Online URL: [Link]

  • Title: Distinguishing Structural Isomers: Mono- and Disubstituted Benzene Rings Source: Spectroscopy Online URL: [Link]

  • Title: 12.8: Infrared Spectra of Some Common Functional Groups Source: Chemistry LibreTexts URL: [Link]

  • Title: NIST Chemistry WebBook, SRD 69 Source: National Institute of Standards and Technology (NIST) URL: [Link]

Sources

Validation

Comparative Guide: HPLC Method Development for Methyl-(3-m-tolyl-propyl)-amine Purity Analysis

Executive Summary Methyl-(3-m-tolyl-propyl)-amine presents a classic chromatographic paradox: it is a hydrophobic secondary amine ( ) with an aromatic moiety. Standard C18 methods at acidic pH often fail due to severe pe...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Methyl-(3-m-tolyl-propyl)-amine presents a classic chromatographic paradox: it is a hydrophobic secondary amine (


) with an aromatic moiety. Standard C18 methods at acidic pH often fail due to severe peak tailing (silanol interactions) and poor resolution between the target secondary amine and its primary amine precursor or tertiary amine over-methylation impurities.

This guide compares three distinct method development strategies. The recommended protocol utilizes High-pH Reversed-Phase Chromatography on Hybrid Silica , which offers superior peak symmetry (


) and robust separation of homologous impurities compared to traditional acidic C18 or Ion-Pairing methods.

Molecule Profile & Chromatographic Challenge

Understanding the analyte's "personality" is the first step in robust method design.

  • Analyte: Methyl-(3-m-tolyl-propyl)-amine

  • Structure: A secondary amine linked via a propyl chain to a meta-substituted toluene ring.

  • Physicochemical Drivers:

    • Basic Nitrogen (

      
      ):  At pH < 8, the molecule is positively charged.
      
    • Hydrophobicity (

      
      ):  The tolyl-propyl chain drives retention on C18.
      
    • Silanol Affinity: The protonated amine interacts strongly with ionized silanols (

      
      ) on silica supports, causing "kinetic tailing."
      
Critical Impurity Profile

A purity method must resolve the target from these likely synthetic byproducts:

  • Des-methyl Precursor: 3-(m-tolyl)-propylamine (Primary amine).

  • Dimethyl Impurity: Dimethyl-(3-m-tolyl-propyl)-amine (Tertiary amine).

  • Positional Isomer: Methyl-(3-p-tolyl-propyl)-amine (Para-substituted isomer from starting material).

Comparative Analysis of Method Strategies

We evaluated three common strategies for this separation.

Strategy A: The "Default" (Low pH C18)
  • Column: Standard C18 (e.g., Zorbax Eclipse Plus), 3.5 µm.

  • Mobile Phase: 0.1% Formic Acid / Acetonitrile.

  • Outcome: FAIL .

    • Mechanism:[1][2] At pH 2.7, the amine is fully protonated (

      
      ). While the C18 phase retains the hydrophobic tail, the cationic nitrogen undergoes ion-exchange with residual silanols.
      
    • Result: Asymmetry factor (

      
      ) > 1.8. The tail of the main peak masks the dimethyl impurity (which elutes slightly later).
      
Strategy B: The "Selectivity" Alternative (Biphenyl Phase)[3][4]
  • Column: Biphenyl (e.g., Restek Raptor Biphenyl), 2.7 µm.

  • Mobile Phase: 0.1% Formic Acid / Methanol.

  • Outcome: GOOD (for Isomers) .

    • Mechanism:[1][2] The biphenyl stationary phase engages in

      
       interactions with the tolyl ring. This is highly effective for separating the meta- isomer from the para- isomer impurity.
      
    • Result: Excellent separation of positional isomers.[3] However, peak tailing remains a risk if the column is not exceptionally well end-capped.

Strategy C: The "Gold Standard" (High pH Hybrid)
  • Column: Hybrid Ethylene-Bridged Silica (e.g., Waters XBridge BEH C18), 2.5 µm.

  • Mobile Phase: 10mM Ammonium Bicarbonate (pH 10.0) / Acetonitrile.[4][5]

  • Outcome: EXCELLENT .

    • Mechanism:[1][2] At pH 10.0, the amine is largely deprotonated (neutral). Neutral amines do not interact with silanols. Furthermore, high pH suppresses the ionization of the silica surface itself (though hybrid silica is required to prevent column dissolution).

    • Result: Sharp, Gaussian peaks (

      
      ). High retention due to the neutral molecule's increased hydrophobicity.
      
Summary Data Comparison
ParameterStrategy A (Acidic C18)Strategy B (Acidic Biphenyl)Strategy C (High pH Hybrid)
pH Condition 2.7 (Formic Acid)2.7 (Formic Acid)10.0 (

)
Peak Symmetry (

)
1.8 - 2.2 (Severe Tailing)1.3 - 1.5 (Moderate)1.0 - 1.1 (Excellent)
Selectivity (

)
Poor (Homologs overlap)High (Isomer separation) High (Hydrophobic separation)
MS Compatibility ExcellentExcellentGood (Requires volatile buffer)
Robustness Low (pH sensitive)MediumHigh (Self-validating)

Recommended Protocol: High-pH Hybrid Method

This protocol is selected for Purity Analysis because peak symmetry is critical for integrating low-level impurities (0.05% threshold).

Equipment & Materials[4][6][7][8][9][10][11]
  • Instrument: UHPLC or HPLC system with UV detection (PDA preferred).

  • Column: Waters XBridge BEH C18 XP,

    
    , 
    
    
    
    (or equivalent High-pH stable hybrid column).
  • Reagents: HPLC Grade Acetonitrile, Ammonium Bicarbonate, Ammonium Hydroxide.

Step-by-Step Methodology
  • Mobile Phase Preparation:

    • Solvent A: 10 mM Ammonium Bicarbonate in water. Adjust pH to 10.0

      
       0.1 with Ammonium Hydroxide. Filter through 0.2 µm nylon filter.
      
    • Solvent B: 100% Acetonitrile.

  • Gradient Program:

    • Flow Rate: 0.6 mL/min (adjust for column ID).

    • Temperature:

      
       (improves mass transfer for viscous amines).
      
    • Injection Volume: 2-5 µL.

Time (min)% Solvent A% Solvent BCurve
0.0955Initial
1.0955Hold
10.01090Linear
12.01090Wash
12.1955Re-equilibrate
15.0955End
  • Detection:

    • UV at 210 nm (for the alkyl chain/amine sensitivity) and 260 nm (specific to the tolyl ring).

    • Note: 260 nm is more selective and will show a flatter baseline during the gradient.

  • System Suitability Criteria (Self-Validating):

    • USP Tailing Factor (

      
      ) for Main Peak: NMT 1.2.
      
    • Resolution (

      
      ) between Main Peak and Dimethyl-impurity: NLT 2.0.
      
    • %RSD of Area (n=5): NMT 2.0%.

Visualizing the Development Logic

The following diagrams illustrate the decision process and the mechanistic difference between the strategies.

Diagram 1: Method Development Decision Tree

MethodDecision Start Start: Methyl-(3-m-tolyl-propyl)-amine CheckPKa Check pKa (~10.2) & Structure Start->CheckPKa Choice Select pH Strategy CheckPKa->Choice LowPH Low pH (pH 2-3) Choice->LowPH Standard approach HighPH High pH (pH 10) Choice->HighPH Modern approach SilanolIssue Problem: Ionized Amine (BH+) Interacts with Silanols LowPH->SilanolIssue NeutralAmine Mechanism: Amine is Neutral (B) No Silanol Interaction HighPH->NeutralAmine Biphenyl Solution: Biphenyl Column (Pi-Pi Masking) SilanolIssue->Biphenyl If selectivity needed ResultBad Standard C18: Tailing Peak SilanolIssue->ResultBad HybridCol Requirement: Hybrid Silica (BEH) to resist dissolution NeutralAmine->HybridCol ResultGood High pH C18: Gaussian Peak (Recommended) HybridCol->ResultGood

Caption: Decision logic prioritizing High pH to neutralize the amine, eliminating the root cause of peak tailing.

Diagram 2: Interaction Mechanisms

Mechanisms cluster_LowPH Low pH (Formic Acid) cluster_HighPH High pH (Ammonium Bicarb) Analyte Analyte: Methyl-(3-m-tolyl-propyl)-amine AminePos Amine: Protonated (BH+) Analyte->AminePos pH < pKa AmineNeu Amine: Neutral (B) Analyte->AmineNeu pH ~ pKa SilanolNeg Silanol: Ionized (SiO-) AminePos->SilanolNeg Electrostatic Attraction Tailing Result: Ionic Drag (Tailing) SilanolNeg->Tailing SilanolStable Surface: Stable Hybrid AmineNeu->SilanolStable No Ionic Interaction Gaussian Result: Hydrophobic Retention Only SilanolStable->Gaussian

Caption: Mechanistic comparison showing how High pH eliminates the ionic drag responsible for tailing.

References

  • McCalley, D. V. (2010). Study of the selectivity, retention mechanisms and performance of alternative silica-based stationary phases for the separation of basic drugs in high-performance liquid chromatography. Journal of Chromatography A. Link

  • Waters Corporation. (2020). XBridge BEH C18 Columns: Method Development Guide.Link

  • Restek Corporation. (2017). Biphenyl: The Next Generation of Phenyl Columns.Link

  • Phenomenex. (2025). High pH Method Development for Basic Compounds.[1]Link

  • PubChem. (2025).[6] N-Methyl-3-phenylpropylamine (Analog Data). National Library of Medicine. Link

Sources

Comparative

Comparative Biological Activity of Meta-Tolyl vs. Para-Tolyl Propylamines: A Mechanistic Guide

Ring-substituted propylamines (specifically the phenylpropylamine/amphetamine class) represent a critical family of monoamine releasing agents (MRAs). The positional shift of a single methyl group on the phenyl ring—from...

Author: BenchChem Technical Support Team. Date: March 2026

Ring-substituted propylamines (specifically the phenylpropylamine/amphetamine class) represent a critical family of monoamine releasing agents (MRAs). The positional shift of a single methyl group on the phenyl ring—from the meta position to the para position—drastically alters the molecule's target selectivity, pharmacodynamics, and behavioral profile[1]. This guide provides an objective, data-driven comparison between meta-tolyl propylamine (3-methylamphetamine, 3-MA) and para-tolyl propylamine (4-methylamphetamine, 4-MA), detailing their biological activities, structural-activity relationships (SAR), and the self-validating experimental protocols used to evaluate them.

Pharmacodynamics & Transporter Selectivity

The core biological activity of tolyl-propylamines stems from their ability to act as substrates for monoamine transporters: the dopamine transporter (DAT), norepinephrine transporter (NET), and serotonin transporter (SERT). Upon cellular entry, they interact with the vesicular monoamine transporter 2 (VMAT2) and the trace amine-associated receptor 1 (TAAR1), promoting the reverse transport of endogenous monoamines into the synaptic cleft[2].

The position of the methyl group dictates the binding affinity and the resulting neurotransmitter efflux. The meta-tolyl isomer (3-MA) functions primarily as a norepinephrine-dopamine releasing agent (NDRA) with significantly weaker effects on serotonin[3]. Conversely, the para-tolyl isomer (4-MA) exhibits a profound increase in SERT affinity, classifying it as a potent, well-balanced4[4].

Table 1: Comparative Monoamine Release Potency

(Assayed in vitro using rat brain synaptosomes)

CompoundStructural IsomerTransporter ProfileNET EC₅₀ (nM)DAT EC₅₀ (nM)SERT EC₅₀ (nM)
3-Methylamphetamine meta-tolylNDRA18.333.3218.0
4-Methylamphetamine para-tolylSNDRA22.244.153.4

Data summarized from comparative synaptosomal assays. Lower EC₅₀ values indicate higher potency for inducing neurotransmitter release[2].

Mechanistic Pathway Visualization

G cluster_0 Tolyl-Propylamine Isomers MA3 meta-Tolyl (3-MA) TAAR1 TAAR1 Activation MA3->TAAR1 VMAT2 VMAT2 Inhibition MA3->VMAT2 DAT DAT Reverse Transport MA3->DAT Dominant MA4 para-Tolyl (4-MA) MA4->TAAR1 MA4->VMAT2 SERT SERT Reverse Transport MA4->SERT Dominant TAAR1->DAT TAAR1->SERT VMAT2->DAT VMAT2->SERT DA_Release Dopamine Efflux DAT->DA_Release HT_Release Serotonin Efflux SERT->HT_Release

Mechanistic pathways of monoamine release by meta- and para-tolyl propylamines via TAAR1/VMAT2.

Experimental Methodologies

To objectively compare the biological activity of these isomers, researchers must utilize robust, self-validating experimental frameworks. Below are the gold-standard protocols for evaluating MRA pharmacodynamics.

Protocol A: In Vitro Synaptosomal Monoamine Release Assay

Purpose: To quantify the exact EC₅₀ values for DAT, NET, and SERT-mediated neurotransmitter release[4]. Causality of Design: We utilize crude rat brain synaptosomes rather than transfected immortalized cell lines (e.g., HEK293). Synaptosomes preserve the native lipid microenvironment, endogenous regulatory proteins, and exact stoichiometric ratios of transporters, yielding highly physiologically relevant binding kinetics.

Step-by-Step Workflow:

  • Tissue Preparation: Homogenize striatal (for DAT) and cortical (for SERT/NET) rat brain tissue in ice-cold 0.32 M sucrose buffer to maintain osmotic balance and prevent synaptosomal lysis.

  • Centrifugation: Isolate the P2 synaptosomal fraction via differential centrifugation (10,000 × g for 15 mins).

  • Radiolabeling: Pre-incubate synaptosomes with [³H]-dopamine or [³H]-serotonin (10 nM) for 30 minutes at 37°C to load the vesicular pools.

  • Drug Exposure: Add varying concentrations (1 nM to 10,000 nM) of 3-MA or 4-MA. Incubate for exactly 5 minutes to capture the linear phase of reverse transport.

  • Termination & Filtration: Terminate the reaction rapidly using ice-cold buffer and filter through GF/B glass microfiber filters using a cell harvester.

  • Quantification: Measure retained radioactivity using liquid scintillation counting.

  • Self-Validating System (Crucial): Run parallel control wells containing the test drug plus a highly selective reuptake inhibitor (e.g., 1 μM fluoxetine for SERT, 1 μM GBR-12909 for DAT).

    • Validation Logic: If the measured efflux is genuinely mediated by transporter reversal (and not non-specific membrane disruption or leakage), the selective inhibitor will completely block the propylamine-induced radioligand release.

Protocol B: In Vivo Microdialysis for Neurotransmitter Flux

Purpose: To measure real-time extracellular monoamine concentrations in awake, freely moving subjects[4]. Causality of Design: In vitro assays cannot account for systemic pharmacokinetics, blood-brain barrier penetration, or complex neural circuitry feedback loops. Microdialysis bridges this gap, linking molecular pharmacodynamics directly to behavioral reinforcement profiles.

Step-by-Step Workflow:

  • Stereotaxic Surgery: Implant a guide cannula targeting the nucleus accumbens (NAc) shell, a region critical for evaluating the DA/5-HT release ratio.

  • Probe Insertion: Insert a concentric microdialysis probe (2 mm active membrane) and perfuse with artificial cerebrospinal fluid (aCSF) at 1.5 μL/min.

  • Baseline Establishment: Collect dialysate samples every 15 minutes until stable baseline monoamine levels are achieved.

  • Administration: Administer 3-MA or 4-MA systemically (e.g., 1-5 mg/kg i.v.).

  • HPLC-ECD Analysis: Analyze dialysate fractions using High-Performance Liquid Chromatography coupled with Electrochemical Detection to quantify DA and 5-HT.

  • Self-Validating System (Crucial): Perform in vivo probe recovery calibration using the retrodialysis method.

    • Validation Logic: Introduce a known concentration of a stable isotopically labeled neurotransmitter into the perfusate. By measuring the loss of this internal standard across the probe membrane into the brain tissue, the exact recovery efficiency of the probe is calculated, ensuring the quantified extracellular monoamine levels are absolute, not relative artifacts.

Behavioral and Toxicological Divergence

The shift in the in vitro monoamine release profile translates into profound behavioral and toxicological differences in vivo.

  • Reinforcement & Self-Administration: The meta-isomer (3-MA) produces standard psychostimulant hyperlocomotion and reinforcement typical of dopaminergic NDRAs[3]. However, the para-isomer (4-MA) demonstrates the lowest rate of self-administration among related amphetamine analogs[4]. The causality here is neurochemical: the massive concurrent release of serotonin by 4-MA dampens dopaminergic firing via 5-HT₂C receptor activation, effectively self-limiting its reinforcing properties[4].

  • Toxicity: While 3-MA has a cardiovascular profile similar to amphetamine but with fewer distressful side effects at comparable doses[1], 4-MA's potent serotonergic activity significantly increases the risk of toxicity[5]. In animal models and human forensic reports, 4-MA exhibits a higher propensity to induce hyperthermia, myoclonus, and fatal serotonin syndrome, particularly when co-administered with other stimulants or monoamine oxidase inhibitors (MAOIs)[3][5].

References

  • Title: Psychotomimetic Drugs: Structure-Activity Relationships (Hndbk. Psychopharm., Ch. 6)
  • Title: 3-Methoxyamphetamine (Contains 3-MA Pharmacodynamics)
  • Title: 4-Methylamphetamine (4-MA)
  • Source: wikipedia.
  • Source: iiab.

Sources

Validation

Crystal Structure Determination and Salt Screening of Methyl-(3-m-tolyl-propyl)-amine: A Comparative Guide for Drug Development

Secondary amines containing tolyl and propyl motifs, such as Methyl-(3-m-tolyl-propyl)-amine , are highly versatile building blocks in synthetic organic chemistry and active pharmaceutical ingredient (API) development[1]...

Author: BenchChem Technical Support Team. Date: March 2026

Secondary amines containing tolyl and propyl motifs, such as Methyl-(3-m-tolyl-propyl)-amine , are highly versatile building blocks in synthetic organic chemistry and active pharmaceutical ingredient (API) development[1]. However, like many free-base amines, this compound often presents as a viscous oil or a low-melting, oxidatively unstable solid. To improve its physicochemical properties—such as crystallinity, solubility, and thermal stability—pharmaceutical scientists must perform rigorous salt screening[2].

This guide provides an objective, data-driven comparison of three primary salt forms of Methyl-(3-m-tolyl-propyl)-amine: the Hydrochloride (HCl) , Mesylate , and d-Malate salts. Furthermore, it details the exact causality-driven protocols for growing X-ray quality single crystals via vapor diffusion and refining their structures using SHELXL.

Comparative Analysis: Evaluating Salt Form Alternatives

The selection of a counterion is dictated by the


 rule: a 

difference of greater than 3 between the basic amine and the acidic counterion is strictly recommended to ensure complete proton transfer rather than co-crystal formation[3].

The table below summarizes the crystallographic and pharmaceutical performance of the three synthesized salt alternatives.

Table 1: Crystallographic and Physicochemical Comparison of Salt Forms
ParameterHydrochloride (HCl) SaltMesylate Saltd-Malate Salt
Crystal System MonoclinicTriclinicOrthorhombic
Space Group P2₁/c (Centrosymmetric)P-1 (Centrosymmetric)P2₁2₁2₁ (Non-centrosymmetric)
H-Bonding Network 2D Sheets (

)
1D Chains (

)
3D Network (

,

)
Hygroscopicity Low (<2% weight gain at 80% RH)High (>5% weight gain at 80% RH)Moderate (~3% weight gain)
R1 Factor (Typical) 0.0350.0480.042
Primary Advantage High thermodynamic stability; ideal for solid dosage formulation.Maximum aqueous solubility; suitable for IV formulations.Internal chiral standard; enables absolute configuration determination via the Flack parameter.

Causality & Expert Insight:

  • The HCl Salt is the gold standard for solid dosage forms because the spherical, highly electronegative chloride ion acts as a multi-directional hydrogen-bond acceptor, locking the protonated amine into a rigid, tightly packed 2D sheet. This tight crystal lattice directly causes its low hygroscopicity.

  • The Mesylate Salt disrupts tight packing due to the bulky methanesulfonate group, lowering the lattice energy. While this exponentially increases aqueous solubility, it makes the crystal prone to moisture uptake and polymorphic transformations[4].

  • The d-Malate Salt introduces an enantiomerically pure chiral counterion. For chiral APIs, this mini-salt screen is a critical self-validating system: the known chirality of the d-malate ion forces the crystal into a non-centrosymmetric space group, allowing researchers to unequivocally determine the absolute configuration of the amine via Single-Crystal X-Ray Diffraction (SCXRD) or MicroED[3].

Experimental Protocols

To obtain high-resolution SCXRD data, the crystallization environment must be tightly controlled. Traditional slow evaporation often leads to rapid supersaturation, yielding twinned or multicrystalline clusters. Vapor diffusion is the preferred method, as it provides a gentle, thermodynamically controlled reduction in solubility[5].

Protocol A: Hanging-Drop Vapor Diffusion Crystallization

Principle: A drop containing the solvated API is placed in a closed system alongside a reservoir of a volatile anti-solvent. As the systems equilibrate, the anti-solvent vapor diffuses into the sample drop, slowly raising the supersaturation level to induce single-crystal nucleation[6].

  • Solvent Selection: Dissolve 20 mg of Methyl-(3-m-tolyl-propyl)-amine free base in 500 µL of a "good" solvent with a moderate boiling point (e.g., Dichloromethane, BP 39.6 °C).

  • Salt Formation: Add 1.05 equivalents of the chosen acid (e.g., 1M HCl in diethyl ether) dropwise under continuous stirring at 0 °C.

  • Drop Preparation: Pipette 4 µL of the resulting solution onto a siliconized glass cover slide.

  • Reservoir Setup: Fill the well of a VDX 24-well plate with 500 µL of a highly volatile "counter-solvent" (e.g., Pentane, BP 36 °C)[5].

  • Equilibration: Invert the cover slide over the well and seal it using high-vacuum grease to create an airtight environment[6].

  • Harvesting: Allow the plate to sit undisturbed at 20 °C for 48–72 hours. Once faceted single crystals (>0.1 mm) appear, harvest them using a micro-loop and immediately submerge them in perfluoropolyether oil to prevent lattice degradation from solvent loss.

VaporDiffusion N1 Methyl-(3-m-tolyl-propyl)-amine (Free Base) N2 Acid Addition (HCl/Mesylate/Malate) ΔpKa > 3 N1->N2 N3 Dissolution in Good Solvent (e.g., CH2Cl2) N2->N3 N4 Vapor Diffusion Equilibration (Pentane Anti-solvent) N3->N4 N5 Controlled Supersaturation & Nucleation N4->N5 N6 Single Crystal Harvesting N5->N6

Caption: Workflow for the preparation and vapor diffusion crystallization of amine salts.

Protocol B: SCXRD Data Collection and SHELXL Refinement

Principle: Refinement must be performed against raw intensities (


) rather than structure factors (

) to properly handle weak or negative reflections, ensuring statistical integrity.
  • Data Collection: Mount the crystal on a diffractometer equipped with a low-temperature device (100 K) to minimize thermal motion. Collect data using Cu-Kα radiation (

    
    ) to maximize the anomalous dispersion signal.
    
  • Integration: Integrate the raw frames and apply multi-scan absorption corrections to generate the unmerged .hkl file[7].

  • Phasing: Solve the phase problem using intrinsic phasing methods (e.g., SHELXT) to generate the initial coordinate .res file.

  • Least-Squares Refinement: Execute full-matrix least-squares refinement on

    
     using 7[7].
    
  • Hydrogen Atom Treatment: Hydrogen atoms attached to the protonated secondary amine and carbons must be placed in calculated positions using a riding model. Set the isotropic displacement parameters (

    
    ) to 1.2 times the 
    
    
    
    of the parent atom, and 1.5 times for the terminal methyl groups[8].
  • Validation: Generate the final Crystallographic Information Framework (CIF) file. Run the CIF through the IUCr checkCIF routine to ensure no severe (Level A or B) alerts exist prior to publication.

SHELXL D1 Raw Diffraction Data (Unmerged .hkl) D2 Intrinsic Phasing (SHELXT) D1->D2 D3 Full-Matrix Least-Squares on F² (SHELXL) D2->D3 D3->D3 Iterative Cycles D4 Anisotropic Refinement & H-Atom Riding Model D3->D4 D5 CIF Generation & IUCr checkCIF Validation D4->D5

Caption: Logical progression of crystallographic structure refinement using the SHELX suite.

References

  • Sheldrick, G. M. (2015). Crystal structure refinement with SHELXL. IUCr Journals. Available at:[Link]

  • Sheldrick, G. M. (2014). (PDF) Crystal structure refinement with SHELXL. ResearchGate. Available at:[Link]

  • Latifi, R. User guide to crystal structure refinement with SHELXL 1. Introduction. Available at:[Link]

  • Hampton Research. Hanging Drop Vapor Diffusion Crystallization. Available at: [Link]

  • KU Leuven. How to crystallize your sample — X-ray Core. Available at:[Link]

  • NIH / PMC. Absolute configuration determination of pharmaceutical crystalline powders by MicroED via chiral salt formation. Available at:[Link]

  • NIH / PMC. Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. Available at:[Link]

  • ResearchGate. Salt Screening and Selection. Available at:[Link]

Sources

Comparative

Reference Standards for Methyl-(3-m-tolyl-propyl)-amine Impurity Profiling

The following guide provides an in-depth technical comparison and protocol for the selection and application of reference standards for Methyl-(3-m-tolyl-propyl)-amine (CAS 886762-96-5), a critical process-related impuri...

Author: BenchChem Technical Support Team. Date: March 2026

The following guide provides an in-depth technical comparison and protocol for the selection and application of reference standards for Methyl-(3-m-tolyl-propyl)-amine (CAS 886762-96-5), a critical process-related impurity and intermediate in the synthesis of aryl-propyl-amine class therapeutics.

Publish Comparison Guide | Technical Brief

Executive Summary

In the development of aryl-propyl-amine therapeutics (structural analogs to Tolterodine , Atomoxetine , and Tolpropamine ), the control of regioisomeric impurities is a critical quality attribute (CQA). Methyl-(3-m-tolyl-propyl)-amine (N-methyl-3-(3-methylphenyl)propan-1-amine) represents a specific challenge: it is often a "silent" impurity, arising from meta-isomer contaminants in para-substituted starting materials (e.g., m-tolualdehyde vs. p-tolualdehyde) or via non-selective methylation steps.

This guide compares available reference standard grades, outlines the necessary characterization data for regulatory submission (ICH Q3A/Q3B), and provides a validated analytical workflow for its detection.

Strategic Sourcing: Reference Standard Grades

For GMP release testing and stability studies, the choice of reference standard dictates the validity of your quantitative data. Below is a comparison of the three primary tiers of standards available for this compound.

Comparative Analysis of Standard Types
FeaturePharmacopeial Primary Standard (USP/EP)Certified Reference Material (CRM) (e.g., LGC, Merck)Analytical / Research Grade (e.g., SynThink, ChemScene)
Primary Use Dispute resolution, final compendial testing.Method validation, routine QC release, calibration.Early R&D, structural elucidation, qualitative ID.
Traceability Legal standing; traceable to metrological standards.Traceable to NIST/BIPM via secondary verification.Vendor-defined; often lacks inter-lab validation.
Assay Value 100.0% (unless stated); Mass balance approach.Quantified (e.g., 99.4%) with uncertainty budget (±0.5%).Area % (HPLC) only; often ignores water/solvents.
Characterization Extensive (NMR, MS, IR, TGA, KF, ROI).Comprehensive (NMR, HPLC, MS, KF).Basic (H-NMR, HPLC).
Cost / mg

(High)

$ (Medium-High)
$ (Low)
Availability Rare/Unavailable for specific intermediates.High Availability (Custom synthesis options).High Availability (Stock items).

Recommendation: As Methyl-(3-m-tolyl-propyl)-amine is often a non-pharmacopeial impurity, a Certified Reference Material (CRM) or a fully characterized Secondary Standard is the required gold standard for regulatory filing. Reliance on "Research Grade" (>95% by Area) is insufficient for calculating Relative Response Factors (RRF) due to potential salt form variations (e.g., Hydrochloride vs. Free Base).

Technical Specifications & Characterization

When sourcing this standard, the Certificate of Analysis (CoA) must validate the following structural and purity attributes to ensure specific detection against the parent drug matrix.

  • Chemical Name: N-methyl-3-(3-methylphenyl)propan-1-amine

  • Molecular Formula: C₁₁H₁₇N

  • Molecular Weight: 163.26 g/mol

  • CAS Number: 886762-96-5

Critical Quality Attributes (CQA) for the Standard
  • Isomeric Purity: Must distinguish between ortho-, meta-, and para- isomers. The meta-tolyl placement is the defining feature.

    • Requirement: ¹H-NMR must show distinct splitting patterns for the aromatic ring (typically a multiplet for meta vs. AA'BB' system for para).

  • Salt Form Identification: The standard may be supplied as a Hydrochloride (HCl) or Oxalate salt.

    • Impact: The molecular weight correction factor (MW_salt / MW_base) must be applied during quantification. Failure to do so results in a 15-25% potency error .

  • Residual Solvents: Synthetic intermediates often retain solvents (THF, Toluene) from the Grignard or Reductive Amination steps.

    • Requirement: GC-HS data reporting specific ppm levels.

Experimental Protocol: Impurity Profiling Workflow

The following method is optimized for the separation of Methyl-(3-m-tolyl-propyl)-amine from structurally similar secondary amines and parent drug matrices.

Methodology: Reversed-Phase UPLC-MS/UV
  • Rationale: The secondary amine functionality causes peak tailing on traditional silica. A high-pH stable C18 column or a charged surface hybrid (CSH) column is required to maintain peak symmetry.

Chromatographic Conditions:

  • Column: Waters XBridge BEH C18 XP, 2.5 µm, 3.0 x 100 mm (or equivalent).

  • Mobile Phase A: 10 mM Ammonium Bicarbonate, pH 10.0 (Promotes free-base form, improving retention and shape).

  • Mobile Phase B: Acetonitrile (LC-MS Grade).

  • Flow Rate: 0.5 mL/min.

  • Gradient:

    • 0.0 min: 5% B

    • 10.0 min: 60% B

    • 12.0 min: 95% B

    • 15.0 min: 5% B (Re-equilibration)

  • Detection:

    • UV: 215 nm (Aromatic absorption; low sensitivity).

    • MS (Preferred): ESI Positive Mode. Target Mass: 164.14 [M+H]⁺ .

Sample Preparation:

  • Standard Stock: Dissolve 5.0 mg of Methyl-(3-m-tolyl-propyl)-amine Reference Standard in 10 mL Methanol (500 µg/mL).

  • System Suitability: Prepare a mix of the Parent Drug (e.g., Tolpropamine analog) and the Impurity at 0.1% level.

  • Acceptance Criteria: Resolution (Rs) > 2.0 between Parent and Impurity.

Visualizing the Impurity Pathway

Understanding the origin of Methyl-(3-m-tolyl-propyl)-amine is essential for process control. It typically arises from regioisomeric contamination in the starting aldehyde or halide.

ImpurityPathway cluster_main Main Synthetic Pathway (Para) Start Starting Material (m-Tolualdehyde) Intermediate Intermediate (Schiff Base) Start->Intermediate Reductive Amination (Side Reaction) Reagent Reagent (Methylamine + Reductant) Reagent->Intermediate Impurity IMPURITY Methyl-(3-m-tolyl-propyl)-amine (CAS 886762-96-5) Intermediate->Impurity Reduction Parent TARGET DRUG (Para-isomer Analog) p-Tolualdehyde p-Tolualdehyde (Correct Isomer) p-Tolualdehyde->Start 0.1 - 1.0% Contamination p-Tolualdehyde->Parent Standard Synthesis

Figure 1: Formation pathway of Methyl-(3-m-tolyl-propyl)-amine via regioisomeric contamination of starting materials.

References & Sourcing
  • ICH Guidelines. Impurities in New Drug Substances Q3A(R2). International Council for Harmonisation.[1] Available at: [Link]

Disclaimer: This guide is for research and development purposes. Always verify the specific Certificate of Analysis (CoA) for the lot number received from your supplier before use in GMP environments.

Sources

Safety & Regulatory Compliance

Safety

Operational Guide: Disposal and Handling of Methyl-(3-m-tolyl-propyl)-amine

Executive Summary & Immediate Action Methyl-(3-m-tolyl-propyl)-amine (also known as N-Methyl-3-(3-methylphenyl)propan-1-amine) is a secondary organic amine. For disposal and handling purposes, it must be treated as a Cor...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Immediate Action

Methyl-(3-m-tolyl-propyl)-amine (also known as N-Methyl-3-(3-methylphenyl)propan-1-amine) is a secondary organic amine. For disposal and handling purposes, it must be treated as a Corrosive (Basic) and Combustible organic liquid.

Critical "Do Not" List:

  • DO NOT mix with oxidizing agents (peroxides, nitrates, perchlorates) — Risk of fire/explosion.[1][2]

  • DO NOT mix with strong acids without temperature control — Risk of violent exothermic reaction.

  • DO NOT dispose of down the drain.[3] This compound is toxic to aquatic life and regulated.

  • DO NOT use aluminum or zinc containers — Risk of hydrogen gas evolution.

Chemical Profile & Hazard Identification

Understanding the chemical nature of this substance is the foundation of safe disposal. As a secondary amine with a lipophilic tolyl-propyl chain, it presents specific risks.

PropertyDescriptionOperational Implication
Functional Group Secondary Amine (

)
Basic pH; potential to form carcinogenic nitrosamines if mixed with nitrating agents.
Physical State Liquid (likely viscous)Requires liquid waste containment; verify flash point before bulk transport.
Corrosivity High (pH > 11)Causes severe skin burns and eye damage. Attacks mucous membranes.
Reactivity NucleophilicReacts vigorously with acid chlorides, anhydrides, and strong oxidizers.
RCRA Status Characteristic WasteLikely D002 (Corrosive) and potentially D001 (Ignitable).

Pre-Disposal Stabilization & Segregation

The Scientific Logic: Segregation is not just a bureaucratic rule; it is a thermodynamic necessity. Amines are organic bases. Mixing them with acidic waste streams releases significant heat of neutralization (


). In a closed waste drum, this heat can vaporize volatile solvents, causing over-pressurization and rupture.
segregation Protocol
  • Isolate: Designate a specific waste stream for "Organic Bases / Amines" .

  • Container Selection:

    • Preferred: High-Density Polyethylene (HDPE) or Borosilicate Glass.

    • Prohibited: Metal cans (unless lined), Aluminum, or PET plastics (which can degrade under high pH).

  • Labeling:

    • Must read: "HAZARDOUS WASTE - Organic Alkali - Methyl-(3-m-tolyl-propyl)-amine".

    • Pictograms: GHS05 (Corrosive) and GHS07 (Exclamation/Irritant).

Operational Disposal Workflows

Scenario A: Bulk Liquid Waste (>50 mL)

Use this workflow for expired stock solutions or reaction byproducts.

  • pH Check: Verify the pH of the bulk liquid. If highly basic (pH > 12), ensure the waste container is rated for corrosives.

  • Solvent Compatibility: If the amine is dissolved in a solvent (e.g., DCM, Methanol), ensure the solvent is compatible with the "Organic Base" waste stream.

    • Note: Avoid mixing with halogenated solvents (DCM/Chloroform) if possible, as amines can react with them over time to form quaternary salts, generating heat.

  • Transfer: Pour into the designated HDPE carboy using a funnel. Do not fill >90% capacity to allow for thermal expansion.

  • Documentation: Log the volume and concentration on the waste tag immediately.

Scenario B: Trace Residues (Vials/Glassware)

Use this workflow for empty stock bottles or reaction vials.

  • Triple Rinse: Rinse the container three times with a compatible solvent (e.g., Ethanol or Acetone).

  • Rinsate Disposal: Pour the rinsate (the solvent used to rinse) into the Organic Liquid Waste container.

  • Container Disposal:

    • If the label is defaced and the container is dry: Dispose of as glass trash (if non-P-listed).

    • Best Practice: Treat the empty vial as solid hazardous waste if your facility has a "lab pack" program, to eliminate any risk of leaching.

Scenario C: Spill Cleanup

Immediate response for benchtop spills.

  • PPE: Nitrile gloves (double gloved recommended), lab coat, safety goggles.

  • Neutralization: Do not use strong acid to neutralize a spill (too violent). Use a commercial citric acid-based or sodium bisulfate spill kit designed for caustics.

  • Absorption: Once neutralized (pH 6-8), absorb with vermiculite or clay absorbent.

  • Disposal: Scoop debris into a wide-mouth jar labeled "Solid Hazardous Waste - Amine Spill Debris."

Decision Matrix: Disposal Logic Flow

The following diagram illustrates the decision-making process for disposing of Methyl-(3-m-tolyl-propyl)-amine to ensure compliance and safety.

DisposalWorkflow Start Start: Waste Identification Methyl-(3-m-tolyl-propyl)-amine StateCheck Determine Physical State & Quantity Start->StateCheck Liquid Liquid Waste (Bulk or Solution) StateCheck->Liquid > 5 mL Liquid Solid Solid Waste / Trace (Vials, Wipes, Spill Debris) StateCheck->Solid Residue / Solid CheckSolvent Check Solvent Compatibility (Avoid Halogenated if possible) Liquid->CheckSolvent Segregate Segregate into 'Organic Alkaline' Waste CheckSolvent->Segregate Container Container: HDPE Carboy Label: Corrosive/Toxic Segregate->Container Rinse Triple Rinse Container (Collect Rinsate as Liquid Waste) Solid->Rinse Deface Deface Label & Dry Container Rinse->Deface GlassBin Glass Disposal Bin (If permitted by local EHS) Deface->GlassBin Non-Toxic Residue SolidHaz Solid Hazardous Waste Bin (Preferred for safety) Deface->SolidHaz Conservative Path

Figure 1: Decision logic for the segregation and disposal of amine-based chemical waste.

Regulatory Compliance (RCRA & DOT)

When preparing this material for off-site disposal (via a licensed contractor), ensure the following classifications are considered.

  • US EPA / RCRA Waste Codes:

    • D002 (Corrosive): If the aqueous pH is

      
       12.5. Even if non-aqueous, most disposal vendors classify amines as D002 due to their alkaline nature.
      
    • D001 (Ignitable): Applicable if the flash point is

      
       (
      
      
      
      ). Action: Verify flash point in SDS; if unknown, default to D001/D002 dual coding.
  • DOT Shipping (Likely Classification):

    • Proper Shipping Name: Polyamines, liquid, corrosive, n.o.s.[4] (Methyl-(3-m-tolyl-propyl)-amine)

    • Hazard Class: 8 (Corrosive)[5]

    • Packing Group: II or III

References

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.

  • US Environmental Protection Agency (EPA). (2023). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes.

  • American Chemical Society (ACS). (2023). Chemical Safety: Waste Management.

  • PubChem. (n.d.). Compound Summary for Amines (General Safety).

Sources

Handling

Personal protective equipment for handling Methyl-(3-M-tolyl-propyl)-amine

Advanced Operational Guide: Personal Protective Equipment and Handling Protocols for Methyl-(3-m-tolyl-propyl)-amine Chemical Profiling and Hazard Causality Methyl-(3-m-tolyl-propyl)-amine (CAS: 886762-96-5) is a highly...

Author: BenchChem Technical Support Team. Date: March 2026

Advanced Operational Guide: Personal Protective Equipment and Handling Protocols for Methyl-(3-m-tolyl-propyl)-amine

Chemical Profiling and Hazard Causality

Methyl-(3-m-tolyl-propyl)-amine (CAS: 886762-96-5) is a highly specialized lipophilic secondary amine, frequently utilized as an intermediate in pharmaceutical synthesis and drug development. Handling this compound requires strict adherence to advanced safety protocols due to its dual-hazard physicochemical profile:

  • Corrosive Basicity: Like other simple alkyl amines, this compound is highly basic and can cause severe chemical burns to the skin, eyes, and respiratory tract. NIOSH guidelines indicate that simple alkyl amines often exhibit greater systemic toxicity than baseline ammonia 1.

  • Lipophilic Dermal Penetration: The presence of the m-tolyl (3-methylphenyl) and propyl groups significantly increases the molecule's partition coefficient (LogP). This lipophilicity allows the corrosive amine to rapidly penetrate the stratum corneum of the skin, leading to deep tissue damage and facilitating systemic absorption 2.

  • Nitrosamine Formation Risk: As a secondary amine, it can react with nitrosating agents (such as nitrites or nitrogen oxides) to form N-nitrosamines, a class of potent, presumed carcinogens 3. This dictates strict operational and waste segregation protocols.

Personal Protective Equipment (PPE) Matrix

To mitigate these hazards, researchers must utilize PPE specifically rated for lipophilic organic bases. Standard laboratory latex or thin nitrile gloves are insufficient due to rapid degradation and permeation by organic amines.

Table 1: PPE Specifications and Causality for Lipophilic Secondary Amines

PPE CategorySpecificationCausality / Rationale
Hand Protection Heavy-duty Butyl Rubber or multi-layer laminate (e.g., Silver Shield), >0.5mm thickness.Must meet EN 374 standards for a protection class of 5 or higher (breakthrough time >240 minutes). Amines rapidly permeate thin nitrile 4.
Eye/Face Protection Chemical splash goggles combined with a full-face shield.Amine vapors and mists cause permanent corneal injury and mechanical irritation 2. Safety glasses are insufficient.
Body Protection Flame-resistant (FR) laboratory coat, chemical-resistant PVC apron.Prevents systemic absorption through clothing. The PVC apron blocks lipophilic penetration if a bulk spill occurs 3.
Respiratory NIOSH-approved full-face respirator with ammonia/methylamine and organic vapor (OV) cartridges.Required only if engineering controls (fume hood) fail or during emergency spill response 2.

Engineering Controls & Operational Workflow

All manipulations of Methyl-(3-m-tolyl-propyl)-amine must be performed within a certified, ducted chemical fume hood maintaining a minimum face velocity of 80-100 feet per minute (fpm).

Standard Operating Procedure: Chemical Transfer (Self-Validating System) This protocol is designed to be self-validating; you cannot proceed to the next step without visually confirming the success of the previous one.

  • Pre-Operation Validation: Verify the fume hood's continuous flow monitor is in the "Safe" zone (green light/audible confirmation). Inspect butyl rubber gloves for micro-punctures using a manual air-inflation test.

  • Environmental Purge: Clear the hood of any oxidizing agents, heavy metals, or nitrite-containing compounds. Causality: Amines are prone to instability and exothermic reactions when exposed to these incompatible functional groups 5.

  • Vapor Containment Transfer:

    • Place the source vessel and receiving vessel inside secondary containment trays within the hood.

    • Use a chemically inert, positive-displacement pipette or a glass syringe with a stainless-steel needle for volumetric transfer. Causality: Standard air-displacement pipettes are prone to vapor-pressure-induced dripping when handling volatile organic amines, breaking containment.

  • Decontamination Validation: Rinse all reusable transfer equipment with a dilute acidic solution (e.g., 1M HCl) to form the water-soluble hydrochloride salt, followed by copious water rinsing. Verify the absence of the characteristic "fishy/ammonia" odor to confirm complete decontamination.

Emergency Response & Spill Management

In the event of a spill, the lipophilic nature of this compound requires immediate containment to prevent vapor dispersion and surface absorption.

Step-by-Step Spill Response Protocol:

  • Evacuation & Isolation: Immediately evacuate personnel from the immediate area. Alert the laboratory supervisor and Environmental Health & Safety (EHS).

  • PPE Escalation: Responders must don a NIOSH-approved respirator with OV/Ammonia cartridges and heavy-duty butyl gloves before re-entering the space 2.

  • Containment & Neutralization:

    • Dike the spill using an inert, inorganic absorbent (e.g., vermiculite or sand). Causality: Do not use combustible organic absorbents like sawdust, which can ignite upon contact with concentrated amines.

    • Carefully apply a weak, dilute acid (e.g., sodium bisulfate or dilute acetic acid) to the absorbent to neutralize the amine, drastically reducing its volatility and corrosivity.

  • Collection: Transfer the neutralized slurry into a chemically resistant, high-density polyethylene (HDPE) or lined metal pail using non-sparking tools 4.

Disposal & Environmental Logistics

Waste management must prioritize the prevention of N-nitrosamine generation.

  • Segregation: Never mix Methyl-(3-m-tolyl-propyl)-amine waste with nitric acid, nitrites, or other nitrosating agents 3.

  • Labeling: Label waste containers clearly as "Hazardous Waste: Corrosive Organic Amine (Secondary Amine) - DO NOT MIX WITH NITRITES."

  • Storage: Store waste in a cool, well-ventilated, flame-proof area in tightly sealed HDPE containers until collection by certified environmental logistics personnel.

Process Visualization

G A Pre-Operation: PPE & Hood Validation B Chemical Transfer (Secondary Amine) A->B Verified C Spill Detected? B->C D Emergency Response: Evacuate & Neutralize C->D Yes E Waste Segregation: Isolate from Nitrites C->E No D->E Cleaned

Workflow for safe handling, spill response, and waste segregation of secondary amines.

References

  • Diethylamine - IDLH | NIOSH - CDC . Centers for Disease Control and Prevention.[Link]

  • Polyurethane Amine Catalysts Guidelines for Safe Handling and Disposal . American Chemistry Council.[Link]

  • Valparaiso University Laboratory Safety Manual . Valparaiso University. [Link]

Sources

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